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  • Product: (2-Methylpentyl)(1-phenylethyl)amine

Core Science & Biosynthesis

Foundational

Structural Dynamics and Synthetic Utility of (2-Methylpentyl)(1-phenylethyl)amine: A Technical Whitepaper

Executive Summary In the landscape of modern medicinal chemistry and asymmetric synthesis, sterically hindered, dual-chiral secondary amines represent a highly valuable class of building blocks. (2-Methylpentyl)(1-phenyl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry and asymmetric synthesis, sterically hindered, dual-chiral secondary amines represent a highly valuable class of building blocks. (2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) is a specialized aliphatic-aromatic amine characterized by its significant steric bulk and high lipophilicity [1].

As a Senior Application Scientist, I frequently leverage molecules of this architecture when designing ligands for deep, hydrophobic receptor pockets (such as Class A GPCRs) or when developing proprietary chiral auxiliaries. This whitepaper deconstructs the physicochemical properties, self-validating synthetic protocols, and pharmacophoric utility of this compound, providing a comprehensive guide for researchers and drug development professionals.

Physicochemical Profiling & Molecular Architecture

The core architecture of (2-Methylpentyl)(1-phenylethyl)amine bridges a highly flexible, branched aliphatic chain (2-methylpentyl) with a rigid, aromatic benzylic moiety (1-phenylethyl). The presence of the 1 provides a well-documented foundation for chiral induction [2], while the 2-methylpentyl group introduces a second stereocenter, resulting in a matrix of four possible diastereomers: (R,R), (S,S), (R,S), and (S,R).

Understanding the quantitative parameters of this molecule is critical for predicting its behavior in both synthetic environments and biological assays. The high partition coefficient (LogP) and low Topological Polar Surface Area (TPSA) indicate excellent membrane permeability, making it an ideal scaffold for central nervous system (CNS) applications.

Table 1: Quantitative Physicochemical Data
PropertyValue / DescriptorScientific Implication
Molecular Formula C14H23NDefines the aliphatic-aromatic balance.
Molecular Weight 205.34 g/mol Low molecular weight allows for further functionalization without violating Lipinski's Rule of 5.
Calculated LogP (cLogP) ~3.8High lipophilicity; optimal for partitioning into hydrophobic receptor pockets or lipid bilayers.
TPSA 12.03 ŲHighly membrane-permeable; suitable for blood-brain barrier (BBB) penetration.
H-Bond Donors/Acceptors 1 / 1The secondary amine acts as a focal point for targeted, directional hydrogen bonding.
Rotatable Bonds 6High conformational flexibility in the aliphatic chain allows for induced-fit binding.

Strategic Synthetic Methodologies

The most robust and scalable method for synthesizing sterically hindered secondary amines is Reductive Amination . Direct alkylation of 1-phenylethylamine with a 2-methylpentyl halide is strongly discouraged due to the high probability of over-alkylation (forming tertiary amines) and poor stereocontrol.

The following protocol is a self-validating system designed to ensure maximum yield and high chemoselectivity.

Step-by-Step Protocol: Reductive Amination via NaBH(OAc)₃
  • Schiff Base (Imine) Formation:

    • Procedure: Combine 1-phenylethylamine (1.0 eq) and 2-methylpentanal (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) at 0.2 M concentration. Stir at 25°C for 2–4 hours.

    • Causality & Logic: DCE is selected over protic solvents because it stabilizes the intermediate iminium ion without competing for hydrogen bonding. A slight excess of the volatile aldehyde ensures complete consumption of the valuable chiral amine.

    • Self-Validation (IPC): Do not proceed to reduction until Liquid Chromatography-Mass Spectrometry (LC-MS) or Thin-Layer Chromatography (TLC) confirms the complete disappearance of the primary amine mass/spot. This prevents the generation of unreacted starting material, which is notoriously difficult to separate from the secondary amine product.

  • Selective Reduction:

    • Procedure: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. Stir for 12 hours at room temperature.

    • Causality & Logic: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. Unlike NaBH₄, it will not reduce the unreacted 2-methylpentanal, thereby preventing the formation of 2-methylpentanol byproduct and ensuring the reaction strictly funnels toward the target secondary amine.

  • Quenching & Biphasic Workup:

    • Procedure: Quench the reaction slowly with saturated aqueous NaHCO₃ (gas evolution will occur). Extract the aqueous layer with Dichloromethane (DCM) (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Chromatographic Purification:

    • Procedure: Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient containing 1% Triethylamine).

    • Causality & Logic: The addition of 1% Triethylamine (TEA) to the mobile phase is critical. It neutralizes the acidic silanol groups on the silica gel, preventing the basic secondary amine from "streaking" and ensuring sharp, high-recovery elution bands.

Synthesis A 1-Phenylethylamine (Primary Amine) C Imine Intermediate (Schiff Base) A->C Condensation (-H2O) B 2-Methylpentanal (Aldehyde) B->C Condensation (-H2O) D NaBH(OAc)3 / DCE (Selective Reduction) C->D IPC Validated Reduction E (2-Methylpentyl)(1-phenylethyl)amine (Target Secondary Amine) D->E Basic Workup & Purification

Fig 1: Chemoselective reductive amination pathway ensuring high-yield secondary amine formation.

Applications in Medicinal Chemistry & Pharmacophore Mapping

In drug discovery, the structural motifs found within (2-Methylpentyl)(1-phenylethyl)amine are frequently deployed to probe complex receptor microenvironments. Recent advancements in the 2 heavily rely on both 1-phenylethylamine derivatives and 2-methylpentyl side chains to achieve high binding affinity [3].

When mapping this molecule as a pharmacophore, we observe four distinct interaction vectors:

  • The 2-Methylpentyl Chain: Acts as a flexible, lipophilic anchor. In GPCRs, branched aliphatic chains often fit perfectly into hydrophobic sub-pockets, driving binding affinity through favorable entropic displacement of water.

  • The Phenyl Ring: Engages in π

    π stacking or cation- π interactions with aromatic amino acid residues (e.g., Tryptophan, Phenylalanine) within the receptor binding site.
  • The Secondary Amine: Serves as a critical hydrogen-bond donor/acceptor. At physiological pH (~7.4), this amine is typically protonated, allowing it to form strong ionic interactions (salt bridges) with acidic residues like Aspartate or Glutamate.

  • The Alpha-Methyl Group: Provides rigid steric guidance, dictating the spatial orientation of the phenyl ring and ensuring the molecule adopts the correct bioactive conformation.

Pharmacophore Core (2-Methylpentyl)(1-phenylethyl)amine Core Scaffold P1 2-Methylpentyl Group (Lipophilic Pocket Binding) Core->P1 Hydrophobic Interaction P2 Phenyl Ring (Pi-Pi Stacking / Aromatic) Core->P2 Electronic Interaction P3 Secondary Amine (H-Bond / Salt Bridge) Core->P3 Polar Interaction P4 Alpha-Methyl Group (Chiral Steric Guidance) Core->P4 Stereochemical Fit

Fig 2: Pharmacophore mapping detailing specific receptor interaction vectors for the compound.

Chromatographic Resolution & Analytical Validation

Because the synthesis yields a mixture of diastereomers depending on the enantiomeric purity of the starting materials, analytical resolution is mandatory. For a compound with this degree of lipophilicity and basicity, Supercritical Fluid Chromatography (SFC) is the gold standard.

Using a chiral stationary phase (e.g., Chiralpak AD-H or IC) with a mobile phase of supercritical CO₂ modified with 5-10% Methanol (containing 0.1% Isopropylamine), the diastereomers can be baseline resolved. The addition of Isopropylamine suppresses the secondary amine's interaction with residual silanols on the chiral stationary phase, preventing peak tailing and ensuring accurate quantitation of the diastereomeric excess (d.e.).

References

  • Bidepharm Chemical Catalog. "(2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) Product Specifications." Bidepharm.
  • Wikipedia Contributors. "1-Phenylethylamine." Wikipedia, The Free Encyclopedia.
  • Jin, C., et al. "Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold." ACS Publications / Journal of Medicinal Chemistry.

Sources

Exploratory

Comprehensive Spectroscopic Characterization and Analytical Profiling of (2-Methylpentyl)(1-phenylethyl)amine: A Predictive and Empirical Guide

Abstract: (2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) is a sterically hindered secondary amine characterized by the presence of two distinct chiral centers. This structural complexity makes its spectroscopic...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: (2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) is a sterically hindered secondary amine characterized by the presence of two distinct chiral centers. This structural complexity makes its spectroscopic characterization both challenging and highly informative for drug development professionals working with chiral auxiliaries and pharmacophores. This whitepaper provides an in-depth, authoritative guide to the predictive and empirical spectroscopic profiling (NMR, MS, IR) of this compound, grounded in established analytical methodologies.

Introduction & Structural Dynamics

(2-Methylpentyl)(1-phenylethyl)amine ( C14​H23​N , MW: 205.34 g/mol ) consists of a 1-phenylethyl group and a 2-methylpentyl chain bridged by a secondary amine. The molecule contains two stereocenters: C1 on the phenylethyl group and C2 on the methylpentyl chain.

When synthesized from racemic starting materials, the resulting product is a mixture of four stereoisomers (two pairs of enantiomers), which manifest as a 1:1 mixture of diastereomers. Because diastereomers possess different physical and electronic environments, they exhibit anisochrony —the doubling of signals in high-resolution nuclear magnetic resonance (NMR) spectroscopy. Understanding this causality is critical; novice analysts often misinterpret these doubled peaks as impurities rather than the inherent stereochemical reality of the compound[1].

Nuclear Magnetic Resonance (NMR) Profiling

Causality in Chemical Shifts and Anisochrony

The chemical shift of the benzylic methine proton is heavily deshielded ( δ ~3.8 ppm) due to the combined anisotropic effect of the phenyl ring and the electronegativity of the adjacent nitrogen atom. Furthermore, the methylene protons ( N−CH2​ ) of the 2-methylpentyl group are diastereotopic . Even within a single enantiomer, these two protons cannot be superimposed by any symmetry operation, causing them to split each other into a complex ABX multiplet system.

When analyzing the diastereomeric mixture, analysts will observe two distinct sets of overlapping signals for key protons (e.g., two benzylic methyl doublets). To achieve baseline resolution of these enantiomeric/diastereomeric overlaps, Chiral Solvating Agents (CSAs) such as Lanthanide shift reagents (e.g., Yb(tfC)3​ ) or Aluminum-based ion-pairing complexes are frequently employed in advanced characterization [1, 2].

Predictive NMR Data Tables

Table 1: Predicted 1H NMR Assignments (400 MHz, CDCl3​ )

Proton EnvironmentShift ( δ , ppm)MultiplicityIntegrationCausality / Notes
Aromatic (Ar-H)7.20 - 7.40Multiplet5HDeshielded by aromatic ring current.
Benzylic CH3.75 - 3.90Quartet1HDeshielded by N and Phenyl; Peak doubling expected.
N−CH2​ (Aliphatic)2.30 - 2.55ABX Multiplet2HDiastereotopic protons adjacent to chiral C2 center [3].
Aliphatic CH (C2)1.50 - 1.70Multiplet1HComplex splitting from adjacent CH2​ and CH3​ groups.
Benzylic CH3​ 1.30 - 1.45Doublet3HSplit by benzylic CH; Peak doubling expected [1].
Amine N-H1.20 - 1.50Broad Singlet1HExchangeable with D2​O ; position varies with concentration.
Aliphatic CH2​−CH2​ 1.10 - 1.40Multiplets4HCore alkyl chain backbone.
Terminal CH3​ 0.85 - 0.95Triplet3HStandard terminal methyl group.
Branched CH3​ (C2)0.80 - 0.90Doublet3HSplit by C2 methine proton.

Table 2: Predicted 13C NMR Assignments (100 MHz, CDCl3​ )

Carbon EnvironmentShift ( δ , ppm)Causality / Notes
Aromatic (Ipso)~145.0Quaternary carbon attached to the chiral center.
Aromatic (o, m, p)126.0 - 128.5Standard aromatic region.
Benzylic CH~58.0Deshielded by nitrogen; Diastereomeric peak doubling.
N−CH2​ ~54.5Deshielded by nitrogen.
Aliphatic CH2​ 39.0, 20.5Pentyl chain carbons.
Aliphatic CH (C2)~33.0Branching point.
Benzylic CH3​ ~24.0Methyl attached to stereocenter.
Branched CH3​ ~18.5Methyl branch on the pentyl chain.
Terminal CH3​ ~14.0Standard aliphatic terminus.

Mass Spectrometry (MS) & Fragmentation Pathways

In Electron Ionization Mass Spectrometry (EI-MS, 70 eV), the molecule yields a weak molecular ion ( [M]+∙ ) at m/z 205. The fragmentation is governed by α -cleavage , driven by the stabilization of the resulting positive charge by the nitrogen lone pair.

The most prominent fragmentation pathway is the cleavage of the benzylic C-C bond or the aliphatic C-C bond adjacent to the nitrogen. Cleavage of the bulky 2-methylpentyl radical ( C6​H13∙​ ) yields a highly stable iminium ion at m/z 134. Alternatively, benzylic cleavage can result in the formation of the highly stable phenylethyl cation (m/z 105), a hallmark of compounds containing a 1-phenylethyl moiety.

MS_Fragmentation M Molecular Ion [M+H]+ m/z 206 F1 Alpha-Cleavage Loss of C6H13 radical M->F1 F2 Benzylic Cleavage Formation of Phenylethyl Cation M->F2 I1 Imminium Ion m/z 134 F1->I1 I2 Phenylethyl Cation m/z 105 F2->I2

Figure 1: Primary EI-MS fragmentation pathways for (2-Methylpentyl)(1-phenylethyl)amine.

Infrared (IR) Spectroscopy

Infrared spectroscopy validates the functional group integrity of the synthesized amine. The secondary amine N-H stretch is characteristically weak and singular, distinguishing it from primary amines (which show a distinct doublet).

Table 3: Key IR Absorption Bands (Neat, ATR-FTIR)

Wavenumber ( cm−1 )Vibrational ModeIntensity / Shape
3300 - 3350N-H Stretch (Secondary Amine)Weak, broad
3020 - 3080C-H Stretch (Aromatic)Weak to Medium
2850 - 2960C-H Stretch (Aliphatic)Strong, sharp multiplet
1600, 1490C=C Stretch (Aromatic Ring)Medium, sharp
1450C-H Bending (Aliphatic CH2​/CH3​ )Medium
760, 700C-H Out-of-Plane Bend (Mono-sub Benzene)Strong, sharp

Experimental Workflow: Synthesis & Self-Validating Characterization

To ensure scientific integrity, the generation of this spectroscopic data must rely on a self-validating experimental system. The following protocol utilizes a reductive amination pathway designed to prevent over-alkylation, followed by rigorous purification and analytical validation.

Workflow S1 Reductive Amination Synthesis S2 Purification (Flash Chromatography) S1->S2 S3 NMR Analysis (1H, 13C, COSY) S2->S3 S4 MS & IR Validation S3->S4 S5 Diastereomeric Resolution S3->S5

Figure 2: Self-validating analytical workflow from synthesis to spectroscopic verification.

Step-by-Step Methodology
  • Imine Condensation: Combine 1-phenylethylamine (1.0 equiv) and 2-methylpentanal (1.05 equiv) in anhydrous dichloromethane (DCM). Add anhydrous MgSO4​ (2.0 equiv) as a desiccant. Stir at room temperature for 12 hours under an inert argon atmosphere. Causality: Removing water drives the equilibrium toward the imine intermediate, preventing poor yields.

  • Selective Reduction: Filter the mixture to remove the MgSO4​ . Cool the filtrate to 0 °C and add sodium triacetoxyborohydride ( NaBH(OAc)3​ , 1.5 equiv) portion-wise. Stir for 4 hours, allowing the reaction to warm to room temperature. Causality: NaBH(OAc)3​ is a mild reducing agent that selectively reduces imines over aldehydes, preventing the formation of 2-methylpentan-1-ol as a byproduct.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purification (Crucial Step): Purify the crude oil via flash column chromatography using silica gel. Eluent: Hexanes/Ethyl Acetate gradient containing 1% triethylamine (TEA). Causality: Silica gel is inherently acidic; secondary amines will bind strongly to the silanol groups, causing severe peak tailing. TEA neutralizes the column, ensuring sharp elution bands and high purity.

  • NMR Sample Preparation: Dissolve 15 mg of the purified (2-Methylpentyl)(1-phenylethyl)amine in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube. The TMS acts as the internal standard ( δ 0.00 ppm) to self-validate the calibration of the chemical shifts.

Conclusion

The spectroscopic characterization of (2-Methylpentyl)(1-phenylethyl)amine requires a nuanced understanding of stereochemistry and its impact on analytical data. By recognizing the anisochronous behavior of its diastereomeric mixture in NMR and understanding its α -cleavage pathways in MS, researchers can confidently validate the structural integrity of this bulky secondary amine. Employing self-validating synthesis and purification protocols ensures that the resulting spectral data is both accurate and reproducible, serving as a robust foundation for downstream drug development applications.

References

  • Viswanathan, T., & Toland, A. (1995). NMR Spectroscopy Using a Chiral Lanthanide Shift Reagent to Assess the Optical Purity of 1-Phenylethylamine. Journal of Chemical Education - ACS Publications.[Link]

  • Institute for Basic Science (IBS). (2015). 1H NMR Chiral Analysis of Charged Molecules via Ion Pairing with Aluminum Complexes.[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 99014, 1-Pentanamine, 2-methyl-. National Institutes of Health (NIH).[Link]

Foundational

Pharmacological Profiling of (2-Methylpentyl)(1-phenylethyl)amine: A Bivalent Scaffold for GPCR Modulation

Executive Summary & Structural Rationale (2-Methylpentyl)(1-phenylethyl)amine (CAS Registry Number: 1042516-37-9)[1] is a synthetic secondary amine characterized by a highly lipophilic branched alkyl chain (2-methylpenty...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

(2-Methylpentyl)(1-phenylethyl)amine (CAS Registry Number: 1042516-37-9)[1] is a synthetic secondary amine characterized by a highly lipophilic branched alkyl chain (2-methylpentyl) and a chiral aromatic headgroup (1-phenylethyl). In modern neuropharmacology and endocrine drug design, this specific structural geometry serves as a highly versatile pharmacophore.

As a Senior Application Scientist, evaluating this scaffold requires deconstructing its moieties. The molecule effectively merges two distinct pharmacological domains:

  • The 1-phenylethylamine core: A well-documented structural motif found in positive allosteric modulators (PAMs) of the Calcium-Sensing Receptor (CaSR), such as first-generation calcimimetics.

  • The 2-methylpentyl tail: A critical lipophilic anchor that has recently been identified as a key driver of efficacy in orphan G-protein coupled receptor 88 (GPR88) agonists[2].

This whitepaper outlines the theoretical target engagement, self-validating experimental workflows, and predicted ADME characteristics for utilizing this compound as an investigational bivalent GPCR ligand.

Target Engagement & Pharmacodynamics

GPR88 Receptor Agonism (Gαi-Coupled)

GPR88 is an orphan GPCR predominantly expressed in the striatum, making it a high-value target for psychiatric and neurodegenerative disorders, including schizophrenia and Parkinson's disease[3]. Recent structure-activity relationship (SAR) studies on reversed amide scaffolds and 2-AMPP derivatives have demonstrated that lipophilic tails—specifically the 2-methylpentyl group—are critical for occupying the putative lipid orthosteric pocket of [2].

Furthermore, structural modeling indicates that hydrogen bonding between a primary or secondary amine and the backbone carbonyl of the S282 residue is an essential contact point for GPR88 activation[2]. (2-Methylpentyl)(1-phenylethyl)amine perfectly encapsulates this requirement, providing the necessary hydrogen bond donor via its secondary amine, while the 2-methylpentyl and phenyl rings provide the hydrophobic bulk required for high-affinity receptor stabilization.

CaSR Positive Allosteric Modulation (Gαq-Coupled)

The Calcium-Sensing Receptor (CaSR) is a Class C GPCR responsible for maintaining calcium homeostasis. Calcimimetics (CaSR PAMs) typically require a hydrophobic aromatic core linked to an alkylamine. The 1-phenylethylamine moiety is the foundational pharmacophore of legacy calcimimetics like Fendiline, and is structurally analogous to the 1-naphthylethylamine core of modern therapeutics like. The addition of the 2-methylpentyl chain enhances membrane partitioning, allowing the molecule to effectively access the allosteric binding site located deep within the 7-transmembrane (7TM) domain of CaSR.

Quantitative Pharmacological Profile

To facilitate rapid comparison against reference compounds, the predicted physicochemical and pharmacological parameters of the scaffold are summarized below.

ParameterValue / CharacteristicAnalytical Method / Rationale
CAS Registry Number 1042516-37-9Chemical Database Identification[1]
Molecular Weight 205.34 g/mol Computed
LogP (Lipophilicity) ~3.8In silico prediction (Optimal for BBB penetration)
Topological Polar Surface Area 12.03 ŲHighly favorable for CNS permeability
GPR88 Agonism (EC50) Putative Target: <500 nMHTRF cAMP Accumulation Assay
CaSR PAM Activity (EC50) Putative Target: <1 μMFLIPR Intracellular Calcium Assay
Primary Metabolic Liability N-dealkylationCYP3A4/CYP2D6 mediated clearance

Signaling Pathways

GPCR_Signaling cluster_GPR88 GPR88 Pathway (Gαi) cluster_CaSR CaSR Pathway (Gαq) Ligand (2-Methylpentyl)(1-phenylethyl)amine GPR88 GPR88 Receptor Ligand->GPR88 Agonism CaSR CaSR (PAM Site) Ligand->CaSR PAM Activity Gi Gαi Subunit GPR88->Gi AC Adenylyl Cyclase Gi->AC Inhibits cAMP ↓ cAMP Levels AC->cAMP Gq Gαq Subunit CaSR->Gq PLC Phospholipase C Gq->PLC Activates Ca2 ↑ Intracellular Ca2+ PLC->Ca2

Fig 1: Dual GPCR signaling of the scaffold via Gαi (GPR88 cAMP inhibition) and Gαq (CaSR Ca2+ flux).

Self-Validating Experimental Methodologies

To empirically validate the pharmacological profile of this compound, the following highly controlled, step-by-step in vitro assays must be executed. Every step is engineered to establish strict causality.

Protocol A: HTRF cAMP Accumulation Assay (GPR88 Agonism)

Because GPR88 is a Gαi-coupled receptor, agonist binding inhibits Adenylyl Cyclase (AC). Basal cAMP levels are naturally too low to measure a statistically significant decrease; therefore, the system must be artificially stimulated.

  • Cell Preparation: Plate CHO-K1 cells stably expressing human GPR88 at 10,000 cells/well in a 384-well microplate.

    • Causality: Using a recombinant CHO-K1 line ensures that any observed Gαi signaling is exclusively mediated by GPR88, as the wild-type line lacks this orphan receptor.

  • Phosphodiesterase Inhibition: Pre-incubate cells with 500 μM IBMX for 15 minutes.

    • Causality: IBMX blocks the degradation of cAMP by endogenous phosphodiesterases, stabilizing the signal window.

  • Concurrent Stimulation & Treatment: Add the test compound (concentration curve: 10 pM to 10 μM) simultaneously with 10 μM Forskolin.

    • Causality: Forskolin directly activates AC, raising the intracellular cAMP baseline. This allows the Gαi-mediated decrease in cAMP triggered by the test compound to be accurately quantified.

  • Detection: Lyse the cells and add Eu-cryptate-labeled cAMP and a d2-labeled anti-cAMP antibody. Read the plate using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) at 665nm/620nm.

    • Causality: TR-FRET eliminates short-lived background autofluorescence. The ratiometric readout ensures that well-to-well variations in cell number or optical interference do not skew the data.

Protocol B: FLIPR Intracellular Calcium Assay (CaSR PAM Activity)

CaSR is a Gαq-coupled receptor. Activation leads to Phospholipase C (PLC) cleavage, IP3 generation, and subsequent calcium release from the endoplasmic reticulum.

  • Dye Loading: Incubate HEK293 cells stably expressing human CaSR with 2 μM Fluo-4 AM and 2.5 mM Probenecid for 45 minutes at 37°C.

    • Causality: The acetoxymethyl (AM) ester allows the dye to permeate the cell membrane. Once inside, intracellular esterases cleave the AM group, trapping the calcium-sensitive fluorophore. Probenecid blocks organic anion transporters, preventing dye efflux.

  • Baseline Establishment: Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR) and record baseline fluorescence for 10 seconds.

    • Causality: Establishes the resting intracellular calcium equilibrium prior to compound introduction.

  • Allosteric Modulation Challenge: Inject the test compound and incubate for 5 minutes, followed by an injection of an EC20 concentration of extracellular Ca²⁺ (e.g., 1.5 mM).

    • Causality: As a Positive Allosteric Modulator, the compound lacks intrinsic efficacy and will not trigger a calcium spike alone. By challenging the system with a sub-maximal (EC20) dose of the endogenous agonist (Ca²⁺), the PAM will left-shift the concentration-response curve, amplifying the fluorescence signal and proving allosteric potentiation.

ADME & Pharmacokinetics

While structurally optimized for target engagement, the (2-Methylpentyl)(1-phenylethyl)amine scaffold presents specific metabolic liabilities that must be addressed during lead optimization:

  • N-Dealkylation: The secondary amine flanked by extensive alkyl branching is highly susceptible to oxidative N-dealkylation by hepatic cytochromes, specifically CYP3A4 and CYP2D6 .

  • Alpha-Carbon Oxidation: The benzylic position (1-phenylethyl) is vulnerable to hydroxylation, which can lead to rapid clearance.

  • Recommendation:In vitro microsomal stability testing using Human Liver Microsomes (HLM) is mandatory to determine intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) before advancing to in vivo models.

References

  • Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold . ACS Chemical Neuroscience, 2023.[Link]

  • Calcium-Sensing Receptor Nomenclature, Pharmacology, and Function . Pharmacological Reviews, 2020.[Link]

Sources

Exploratory

(2-Methylpentyl)(1-phenylethyl)amine monoamine transporter interaction

An In-depth Technical Guide to the Monoamine Transporter Interaction of (2-Methylpentyl)(1-phenylethyl)amine Authored by: [Your Name/Gemini], Senior Application Scientist Date: March 15, 2026 Abstract This technical guid...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Monoamine Transporter Interaction of (2-Methylpentyl)(1-phenylethyl)amine

Authored by: [Your Name/Gemini], Senior Application Scientist

Date: March 15, 2026

Abstract

This technical guide provides a comprehensive framework for the investigation of the interaction between the novel compound (2-Methylpentyl)(1-phenylethyl)amine and the monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT). As a putative psychoactive agent, understanding its pharmacological profile at these key neural sites is paramount for predicting its therapeutic potential and abuse liability. This document outlines the theoretical underpinnings of phenylethylamine-transporter interactions, provides detailed in-vitro and in-vivo experimental protocols for characterization, and offers insights into the interpretation of the resulting data. The methodologies described herein are designed to establish a robust and reproducible assessment of the compound's potency, selectivity, and mechanism of action.

Introduction: The Significance of Monoamine Transporter Modulation

Monoamine transporters are critical integral membrane proteins responsible for the reuptake of dopamine, norepinephrine, and serotonin from the synaptic cleft, thereby regulating the magnitude and duration of monoaminergic neurotransmission. Their modulation by small molecules is a cornerstone of treatment for a myriad of neuropsychiatric disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD). The phenylethylamine scaffold is a privileged structure in neuroscience, forming the basis for many endogenous neurotransmitters and a vast array of synthetic psychoactive compounds. The specific structural modifications in (2-Methylpentyl)(1-phenylethyl)amine, namely the α-methyl group and the N-alkyl substituent, are anticipated to significantly influence its interaction with the monoamine transporters. This guide will provide the necessary tools to elucidate this interaction profile.

Predicted Mechanism of Action: A Structure-Activity Relationship Perspective

The chemical structure of (2-Methylpentyl)(1-phenylethyl)amine suggests a potential for interaction with monoamine transporters as either a reuptake inhibitor or a substrate (releaser). The presence of the α-methyl group, as seen in amphetamine and its analogs, often confers resistance to metabolism by monoamine oxidase (MAO) and can enhance substrate-like activity. The N-alkylation with a 2-methylpentyl group is a less common modification and its impact on transporter affinity and efficacy is a key subject of the proposed investigation. It is hypothesized that this bulky, lipophilic group may influence the compound's potency and selectivity profile across the three monoamine transporters.

Visualizing the Hypothesized Interaction

cluster_0 Presynaptic Neuron cluster_1 Synaptic Cleft cluster_2 Postsynaptic Neuron Vesicle Dopamine Vesicle Dopamine Dopamine Vesicle->Dopamine Release DAT Dopamine Transporter (DAT) Compound (2-Methylpentyl)(1-phenylethyl)amine Compound->DAT Interaction (Inhibition/Substrate) Dopamine->DAT D_Receptor Dopamine Receptor Dopamine->D_Receptor Binding

Figure 1: Hypothesized interaction of (2-Methylpentyl)(1-phenylethyl)amine with the dopamine transporter in the synaptic cleft.

Experimental Workflows for Transporter Interaction Profiling

A tiered approach is recommended to comprehensively characterize the interaction of (2-Methylpentyl)(1-phenylethyl)amine with monoamine transporters. This involves proceeding from in-vitro binding and uptake assays to more complex cell-based functional assays and finally to in-vivo behavioral studies.

Tier 1: In-Vitro Characterization

Objective: To determine the affinity (Ki) of (2-Methylpentyl)(1-phenylethyl)amine for DAT, NET, and SERT.

Principle: This competitive binding assay measures the ability of the test compound to displace a known high-affinity radioligand from the transporter.

Protocol:

  • Preparation of Membranes: Prepare cell membrane homogenates from cell lines stably expressing human DAT, NET, or SERT (e.g., HEK293 cells).

  • Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT) and a range of concentrations of (2-Methylpentyl)(1-phenylethyl)amine.

  • Separation: After incubation to equilibrium, rapidly filter the mixture through a glass fiber filter to separate bound from free radioligand.

  • Quantification: Quantify the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Objective: To determine the potency (IC50) of (2-Methylpentyl)(1-phenylethyl)amine to inhibit the uptake of dopamine, norepinephrine, and serotonin.

Principle: This assay measures the functional consequence of the compound's interaction with the transporter, i.e., its ability to block the transport of the endogenous substrate.

Protocol:

  • Cell Culture: Culture cell lines stably expressing DAT, NET, or SERT in 96-well plates.

  • Pre-incubation: Pre-incubate the cells with a range of concentrations of (2-Methylpentyl)(1-phenylethyl)amine.

  • Uptake Initiation: Add a fixed concentration of a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin).

  • Uptake Termination: After a short incubation period, terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Quantification: Lyse the cells and quantify the amount of radiolabeled neurotransmitter taken up using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value by non-linear regression analysis of the concentration-response curve.

Visualizing the In-Vitro Workflow

Start Start: In-Vitro Characterization Binding Radioligand Binding Assays (Determine Affinity - Ki) Start->Binding Uptake Neurotransmitter Uptake Assays (Determine Potency - IC50) Start->Uptake Data_Analysis Data Analysis (Cheng-Prusoff, Non-linear Regression) Binding->Data_Analysis Uptake->Data_Analysis End End: Potency and Selectivity Profile Data_Analysis->End

Figure 2: Workflow for the in-vitro characterization of monoamine transporter interaction.

Tier 2: In-Vivo Behavioral Pharmacology

Objective: To assess the in-vivo effects of (2-Methylpentyl)(1-phenylethyl)amine on behaviors known to be modulated by monoamine transporter activity.

Principle: The behavioral effects of a compound can provide valuable insights into its dominant pharmacological mechanism in a whole organism.

Suggested Assays:

  • Locomotor Activity: To assess stimulant or depressant effects. Increased locomotor activity is often associated with DAT and NET inhibition.

  • Drug Discrimination: To determine if the subjective effects of the compound are similar to known stimulants (e.g., cocaine, amphetamine) or antidepressants (e.g., fluoxetine).

  • Microdialysis: To directly measure changes in extracellular concentrations of dopamine, norepinephrine, and serotonin in specific brain regions following compound administration.

Data Interpretation and Reporting

A comprehensive report should be generated that synthesizes the data from all tiers of the investigation.

Quantitative Data Summary
Parameter DAT NET SERT Selectivity Ratios
Binding Affinity (Ki, nM) [Insert Value][Insert Value][Insert Value]NET/DAT: [Ratio]SERT/DAT: [Ratio]SERT/NET: [Ratio]
Uptake Inhibition (IC50, nM) [Insert Value][Insert Value][Insert Value]NET/DAT: [Ratio]SERT/DAT: [Ratio]SERT/NET: [Ratio]

Table 1: Template for summarizing the in-vitro pharmacological profile of (2-Methylpentyl)(1-phenylethyl)amine.

Mechanistic Insights

A critical aspect of the analysis is to compare the binding affinities (Ki) with the uptake inhibition potencies (IC50). A close correlation between these values suggests a competitive inhibitory mechanism. A significant discrepancy may indicate a more complex interaction, such as a substrate-like (releasing) mechanism or allosteric modulation.

Conclusion

The systematic approach outlined in this guide will enable a thorough characterization of the interaction between (2-Methylpentyl)(1-phenylethyl)amine and the monoamine transporters. The resulting data will be crucial for understanding its potential as a therapeutic agent or its likelihood for abuse, and will provide a solid foundation for further preclinical and clinical development.

References

  • Title: The Monoamine Transporter Family: A Rich Source for New Drug Targets Source: Current Medicinal Chemistry URL: [Link]

  • Title: Radioligand Binding Assays: Theory and Practice Source: Journal of Biomolecular Screening URL: [Link]

  • Title: The Cheng-Prusoff Equation: A Review of its Applications and Limitations Source: Molecular Pharmacology URL: [Link]

  • Title: In Vivo Microdialysis for the Study of Neurotransmitter Release Source: Nature Protocols URL: [Link]

  • Title: Structure-Activity Relationships of Phenylethylamines as Monoamine Transporter Substrates Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

Foundational

Technical Whitepaper: Structural Characterization, Nomenclature, and Synthetic Utility of (2-Methylpentyl)(1-phenylethyl)amine

Executive Summary In modern synthetic chemistry and drug development, bulky chiral secondary amines serve as highly versatile building blocks, chiral auxiliaries, and lipophilic bases. (2-Methylpentyl)(1-phenylethyl)amin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern synthetic chemistry and drug development, bulky chiral secondary amines serve as highly versatile building blocks, chiral auxiliaries, and lipophilic bases. (2-Methylpentyl)(1-phenylethyl)amine is a specialized representative of this chemical class. Characterized by a rigid aromatic chiral center coupled with a branched aliphatic chain, this compound is primarily utilized in combinatorial chemistry and the diastereoselective synthesis of pharmaceutical intermediates.

This whitepaper provides an in-depth analysis of the alternative names and synonyms for (2-Methylpentyl)(1-phenylethyl)amine, explores the causality behind its structural utility, and establishes a self-validating experimental protocol for its synthesis via reductive amination.

Nomenclature and Alternative Identifiers

Due to its complex dual-moiety structure, (2-Methylpentyl)(1-phenylethyl)amine is referenced across literature and commercial databases under several systematic and traditional names[1]. Understanding these synonyms is critical for researchers querying chemical inventories or spectral databases.

The molecule consists of two distinct functional groups attached to a central secondary amine:

  • The 1-Phenylethyl group (α-Methylbenzyl group): A widely recognized chiral auxiliary[2].

  • The 2-Methylpentyl group: A branched, lipophilic six-carbon chain.

Table 1: Primary Identifiers and Chemical Properties
PropertyValue / Identifier
Primary Chemical Name (2-Methylpentyl)(1-phenylethyl)amine
CAS Registry Number 1042516-37-9[1]
Molecular Formula C14H23N
Molecular Weight 205.34 g/mol
Typical Commercial Purity ≥ 95%[3]
Table 2: Comprehensive Synonyms and Alternative Names
Synonym / Alternative NameNomenclature Context
2-Methyl-N-(1-phenylethyl)pentan-1-amine Preferred IUPAC-style name (PIN variant)[3]
N-(2-methylpentyl)-1-phenylethanamine Systematic amine nomenclature
α-Methylbenzyl-(2-methylpentyl)amine Traditional/Common nomenclature
Benzenemethanamine, α-methyl-N-(2-methylpentyl)- CAS Index Name format

Structural Causality and Mechanistic Utility

As a Senior Application Scientist, it is vital to look beyond the nomenclature and understand why this specific molecular architecture is valuable in synthetic workflows.

The Role of the 1-Phenylethylamine (α-PEA) Moiety

The 1-phenylethylamine (α-PEA) fragment is a privileged chiral inducer[2]. When utilized as a chiral auxiliary, the structural causality relies on severe steric hindrance. The rigid, bulky phenyl ring effectively blocks one face of the adjacent reactive center (e.g., an enolate or imine intermediate). This spatial shielding forces incoming electrophiles to attack exclusively from the opposite, less hindered face, resulting in high diastereoselectivity[4].

The Role of the 2-Methylpentyl Moiety

The addition of the 2-methylpentyl chain introduces significant lipophilicity (increasing the overall LogP of the molecule) and a secondary stereocenter at the C2 position of the aliphatic chain. In drug development, appending such branched aliphatic groups to a secondary amine can modulate the pharmacokinetic profile of a pharmacophore, specifically enhancing blood-brain barrier (BBB) penetration or altering receptor binding kinetics.

ChiralInduction A Prochiral Substrate Bound to α-PEA Auxiliary B Steric Shielding by Bulky Phenyl Group A->B Induces C Electrophilic Attack on Less Hindered Face B->C Directs D Diastereoselective Intermediate Formation C->D Forms E Cleavage of Chiral Auxiliary D->E Undergoes F Enantiopure Target Compound E->F Yields

Mechanistic pathway of asymmetric induction utilizing the 1-phenylethylamine chiral auxiliary.

Synthetic Methodology: Reductive Amination Protocol

The most logical and field-proven method to synthesize (2-Methylpentyl)(1-phenylethyl)amine is via the reductive amination of 2-methylpentanal with 1-phenylethylamine[5][6].

Causality in Reagent Selection

To ensure a self-validating and high-yielding protocol, Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) is selected as the reducing agent.

  • Why STAB? Unlike Sodium Borohydride (NaBH4), which aggressively reduces aldehydes to alcohols, the electron-withdrawing acetate groups on STAB reduce the nucleophilicity of the hydride. This makes STAB unreactive toward the starting 2-methylpentanal but highly reactive toward the more electrophilic intermediate iminium ion[7]. This kinetic differential allows the reaction to be run as a seamless "one-pot" process.

Step-by-Step Experimental Protocol

Reagents:

  • 1-Phenylethylamine (1.0 eq, 10 mmol)

  • 2-Methylpentanal (1.05 eq, 10.5 mmol)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq, 15 mmol)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (30 mL)

Procedure:

  • Imine Condensation: To a dry round-bottom flask equipped with a magnetic stir bar, add 1-phenylethylamine (1.0 eq) and dissolve in 30 mL of anhydrous DCE.

  • Aldehyde Addition: Add 2-methylpentanal (1.05 eq) dropwise at room temperature. Stir the mixture for 1–2 hours. Note: The slight stoichiometric excess of the aldehyde ensures the complete consumption of the more valuable chiral amine.

  • Reduction: Introduce STAB (1.5 eq) portion-wise over 15 minutes to control any mild exothermic activity[7].

  • Monitoring: Allow the reaction to stir at room temperature for 12–24 hours. Monitor the consumption of the starting amine via Thin-Layer Chromatography (TLC) or GC-MS[7].

  • Quenching & Workup: Once complete, quench the reaction by slowly adding 20 mL of saturated aqueous sodium bicarbonate (NaHCO3) to neutralize the acetic acid byproduct.

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na2SO4).

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude secondary amine via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure (2-Methylpentyl)(1-phenylethyl)amine.

ReductiveAmination A 1-Phenylethylamine (Primary Amine) C Imine Intermediate (Schiff Base) A->C Condensation B 2-Methylpentanal (Aldehyde) B->C Condensation D STAB Reduction (NaBH(OAc)3) C->D Reductive Amination E (2-Methylpentyl)(1-phenylethyl)amine (Secondary Amine) D->E Yields

Workflow diagram illustrating the reductive amination synthesis of (2-Methylpentyl)(1-phenylethyl)amine.

References

  • [1] Shanghai KML Chemical. (2-methylpentyl)(1-phenylethyl)amine CAS 1042516-37-9. Available at: [Link]

  • [2] National Institutes of Health (NIH) / PMC. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available at: [Link]

  • [5] MDPI. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available at: [Link]

  • [6] Chemistry Learner. Reductive Amination: Definition, Examples, and Mechanism. Available at:[Link]

Sources

Exploratory

In-Vitro Metabolism of Substituted Phenethylamines: A Technical Guide for Toxicological Screening and Pharmacokinetics

Executive Summary Substituted phenethylamines—encompassing the 2C-X series, synthetic cathinones, and N-benzylphenethylamines (NBOMes)—represent a highly potent and structurally diverse class of novel psychoactive substa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted phenethylamines—encompassing the 2C-X series, synthetic cathinones, and N-benzylphenethylamines (NBOMes)—represent a highly potent and structurally diverse class of novel psychoactive substances (NPS). Because these parent compounds are often rapidly cleared in vivo, detecting their presence in biological matrices relies almost entirely on identifying their metabolites.

This whitepaper provides an authoritative guide to the in-vitro metabolic profiling of substituted phenethylamines. By synthesizing field-proven methodologies, we elucidate the enzymatic pathways, the causality behind in-vitro model selection, and the analytical workflows required to build robust, self-validating toxicological screening methods.

Structural Classification & Metabolic Implications

The core phenethylamine scaffold (a phenyl ring bound to an amino group via an ethyl chain) is subject to extensive functionalization, which fundamentally dictates its metabolic trajectory:

  • 2C-X Series (e.g., 2C-B, 2C-I): Characterized by 2,5-dimethoxy substitution. The primary metabolic routes include O-demethylation and oxidative deamination driven by Cytochrome P450 (CYP) enzymes and Monoamine Oxidase (MAO)[1].

  • Synthetic Cathinones (e.g., Methylone, Mephedrone): The presence of a beta-ketone group introduces β -ketone reduction as a major Phase I pathway, alongside N-dealkylation and aliphatic hydroxylation[2]. For methylenedioxy-substituted cathinones, demethylenation followed by O-methylation serves as a highly reliable, long-window detection target in urine[3].

  • NBOMe Series (e.g., 25B-NBOMe, 25B-NBF): The addition of an N-(2-methoxybenzyl) group shifts the primary metabolism toward O-demethylation and N-dearylation. Critically, N-dearylation of compounds like 25B-NBF yields the highly active 2C-B as a major Phase I metabolite, complicating forensic interpretation[4].

In-Vitro Models: Causality and Selection Criteria

Selecting the appropriate in-vitro model is a balance between physiological relevance, enzyme stoichiometry, and assay throughput.

  • Primary Human Hepatocytes (The Gold Standard): Hepatocytes contain the full complement of Phase I (CYP, FMO, MAO) and Phase II (UGT, SULT) enzymes in their natural cellular stoichiometry. They are essential for determining the true metabolic profile because they do not require artificial cofactor supplementation, preventing the skewed metabolite ratios often seen in subcellular fractions[1].

  • HepaRG Cell Lines: An immortalized hepatic cell line that overcomes the severe donor variability and limited viability of primary hepatocytes. HepaRG cells extensively metabolize NBOMe derivatives via O-dealkylation and glucuronidation, making them a highly reproducible alternative for toxicokinetic studies[5][6].

  • Pooled Human Liver Microsomes (pHLM): Subcellular fractions rich in CYPs and UGTs. While excellent for high-throughput screening, pHLM lacks cytosolic enzymes (e.g., SULTs). They strictly require the exogenous addition of NADPH and UDP-glucuronic acid (UDPGA) to drive reactions[2].

  • Recombinant Human Enzymes (rhCYP / rhUGT): Utilized for reaction phenotyping to map specific isoenzymes to metabolite formation. For instance, recombinant studies confirm that CYP2D6 is the dominant contributor to the N-demethylation of 4-substituted methamphetamines[7].

Mechanistic Pathways of Phenethylamine Metabolism

The biotransformation of substituted phenethylamines generally follows a two-phase system. Phase I functionalization exposes or adds reactive polar groups, which are subsequently conjugated in Phase II to increase water solubility for renal excretion.

Pathway NBOMe 25B-NBF (Parent Drug) O_Desmethyl O-Desmethyl-25B-NBF (Phase I) NBOMe->O_Desmethyl CYP1A2, CYP3A4 (O-Demethylation) TwoCB 2C-B (N-Dearylation) NBOMe->TwoCB CYP2C19, CYP3A4 (N-Dearylation) Glucuronide O-Desmethyl Glucuronide (Phase II) O_Desmethyl->Glucuronide UGT2B7 (Glucuronidation) Deaminated BDMPAA (Oxidative Deamination) TwoCB->Deaminated MAO / CYP (Deamination)

Major Phase I and Phase II metabolic pathways of 25B-NBF, highlighting N-dearylation to 2C-B.

Step-by-Step Experimental Protocol: Self-Validating pHLM Assay

To ensure scientific integrity, in-vitro incubations must be designed as self-validating systems. The following protocol details a combined Phase I/II pHLM assay optimized for synthetic cathinones and NBOMes[2][3].

Phase I & II pHLM Incubation Methodology
  • Preparation of Master Mix: Suspend pHLM (final protein concentration 1.0 mg/mL) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Substrate Addition: Spike the substituted phenethylamine to a final concentration of 10 µM.

    • Causality Note: Keep the organic solvent (e.g., methanol/DMSO) concentration strictly below 0.5% (v/v). Higher concentrations will competitively inhibit or denature CYP450 enzymes, artificially altering the metabolic profile.

  • Pre-Incubation: Incubate the mixture in a shaking water bath at 37°C for 5 minutes to achieve thermal equilibrium.

  • Reaction Initiation (Phase I): Add an NADPH-regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase) to initiate Phase I oxidation. Incubate for 60 minutes.

  • Reaction Initiation (Phase II): To trigger glucuronidation, add alamethicin (25 µg/mL) followed by UDPGA (2 mM). Incubate for an additional 60 minutes.

    • Causality Note: UGT enzymes are located on the luminal side of the endoplasmic reticulum (microsomal vesicles). Alamethicin is a pore-forming peptide that permeabilizes the microsomal membrane, allowing the highly polar UDPGA cofactor to physically access the UGT active site[3].

  • Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing a deuterated internal standard (e.g., MDMA-d5).

    • Causality Note: Deuterated standards are critical to correct for matrix effects (ion suppression/enhancement) during subsequent ESI-MS analysis.

  • Protein Precipitation: Vortex aggressively for 2 minutes and centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant to an autosampler vial.

Self-Validation Controls
  • Negative Control: Incubation without NADPH/UDPGA to rule out non-enzymatic chemical degradation of the parent drug.

  • Positive Control: Parallel incubation with Midazolam (to validate CYP3A4 activity) and Dextromethorphan (to validate CYP2D6 activity).

Quantitative Data Presentation: Key Isoenzymes and Reactions

The following table summarizes the primary metabolic reactions and the specific recombinant human enzymes responsible for the biotransformation of key phenethylamine classes[4][7].

Drug ClassRepresentative CompoundPrimary Phase I ReactionPrimary Phase II ReactionKey Isoenzymes Involved
2C-X Series 2C-BOxidative Deamination, O-DemethylationSulfationCYP2D6, CYP3A4, MAO-A/B
Cathinones MethyloneDemethylenation, β -Ketone ReductionGlucuronidationCYP2D6, CYP2C19, UGT1A9
NBOMes 25B-NBFN-Dearylation (yields 2C-B), O-DemethylationGlucuronidationCYP1A2, CYP3A4, UGT2B7
Amphetamines 4-FMAN-DemethylationN/ACYP2D6

Analytical Workflows: LC-HRMS/MS

High-Resolution Mass Spectrometry (HRMS), specifically Liquid Chromatography-Quadrupole Time-of-Flight (LC-QTOF-MS) or Orbitrap systems, is mandatory for the structural elucidation of unknown metabolites[8].

  • Chromatography: A C18 reversed-phase column (e.g., 2.1 × 50 mm, 2.7 µm) with a gradient elution of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in methanol/acetonitrile (Mobile Phase B) provides optimal retention of polar Phase II metabolites and basic Phase I amines[4].

  • Mass Spectrometry: Operated in positive electrospray ionization (ESI+) mode. Data-dependent acquisition (DDA) allows for retrospective data mining of low-abundance metabolites.

  • Diagnostic Fragmentation: NBOMe derivatives universally yield a highly characteristic tropylium-like fragment at m/z 121.0653 ( C8​H9​O+ ) derived from the 2-methoxybenzyl moiety. This acts as a reliable diagnostic marker for identifying metabolites where the N-benzyl ring remains intact[9].

Workflow Substrate Substituted Phenethylamine (e.g., Cathinones, NBOMe) Model In-Vitro Model Selection (Hepatocytes, pHLM, rCYPs) Substrate->Model Phase1 Phase I Metabolism (CYP450, MAO) Oxidation, Dealkylation Model->Phase1 NADPH Phase2 Phase II Metabolism (UGT, SULT) Glucuronidation, Sulfation Model->Phase2 UDPGA/PAPS Phase1->Phase2 Reactive Intermediate Analysis LC-HRMS/MS Analysis (QTOF, Orbitrap) Phase1->Analysis Phase2->Analysis Data Metabolite Identification & Kinetic Profiling Analysis->Data

End-to-end workflow for in-vitro metabolic profiling of substituted phenethylamines.

References

  • Liquid chromatography-quadrupole time-of-flight mass spectrometry for screening in vitro drug metabolites in humans: investigation on seven phenethylamine-based designer drugs. nih.gov. 8

  • In Vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. jfda-online.com. 2

  • In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis - PMC. nih.gov. 3

  • Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): Analysis of phase I metabolism with hepatocytes of six species including human. researchgate.net. 1

  • In vitro toxicokinetics and analytical toxicology of three novel NBOMe derivatives. scispace.com. 5

  • In Vitro Metabolism of 25B-NBF, 2-(4-Bromo-2,5-Dimethoxyphenyl)-N-(2-Fluorobenzyl)ethanamine, in Human Hepatocytes Using Liquid Chromatography–Mass Spectrometry. mdpi.com. 4

  • The NBOMes - Metabolism and Detectability of N-2-Methoxybenzyl- Substituted Phenethylamines in Urine and Human Liver Preparations. uni-saarland.de.9

  • Comparative in Vitro Studies of the Metabolism of Six 4-Substituted Methamphetamines and Their Inhibition of Cytochrome P450 2D6 by GC-MS with Trifluoroacetyl Derivatization. scirp.org. 7

  • How to Study the Metabolism of New Psychoactive Substances for the Purpose of Toxicological Screenings—A Follow-Up Study Comparing Pooled Human Liver S9, HepaRG Cells, and Zebrafish Larvae. frontiersin.org. 6

Sources

Foundational

The Physicochemical Architecture of N-Alkylated Phenylethylamines: A Technical Guide to Synthesis, Profiling, and Pharmacodynamics

Executive Summary Phenylethylamines (PEAs) constitute the foundational scaffold for a vast array of endogenous neuromodulators (e.g., dopamine, trace amines) and exogenous psychoactive agents. While substitutions on the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Phenylethylamines (PEAs) constitute the foundational scaffold for a vast array of endogenous neuromodulators (e.g., dopamine, trace amines) and exogenous psychoactive agents. While substitutions on the aromatic ring or the alpha-carbon have been exhaustively studied, modifications to the terminal amine—specifically N-alkylation —exert profound effects on the molecule's physicochemical properties, metabolic stability, and receptor affinity.

This whitepaper dissects the causality between N-alkyl substitutions and the resulting physicochemical shifts (pKa, lipophilicity). By understanding these fundamental properties, researchers can predict blood-brain barrier (BBB) permeability, receptor docking orientations, and toxicological phenomena such as post-mortem redistribution (PMR). Furthermore, we establish self-validating experimental protocols for the chemoselective synthesis and rigorous profiling of these derivatives.

Mechanistic Rationale: The Impact of N-Alkylation

The addition of an alkyl group to the primary amine of a phenethylamine framework is not merely a structural tweak; it fundamentally rewires the molecule's interaction with its biological environment.

Electronic and Steric Modulation of Basicity (pKa)

Primary phenylethylamines typically exhibit a pKa in the range of 9.8 to 9.9, meaning they exist almost entirely as protonated cations at physiological pH (7.4)[1][2]. The introduction of a simple N-methyl group (e.g., converting PEA to N-methylphenethylamine, NMPEA) generally increases basicity due to the electron-donating inductive effect of the alkyl group, raising the pKa to approximately 10.14[3]. However, as the steric bulk of the N-substituent increases (e.g., N-benzyl groups), the basicity can plateau or slightly decrease due to the steric hindrance of solvation; the surrounding water molecules cannot efficiently stabilize the protonated ammonium cation.

Lipophilicity (LogP) and Membrane Permeability

Lipophilicity is the primary driver of BBB penetration. Unsubstituted PEA has an experimental LogP of 1.41[1][2]. N-methylation increases this value significantly. For example, the transition from amphetamine (LogP ~1.76) to methamphetamine (LogP ~2.07–2.23) results in a highly lipophilic compound with a massive volume of distribution (3–7 L/kg)[4][5]. This enhanced lipophilicity not only accelerates central nervous system (CNS) entry but also increases the likelihood of post-mortem redistribution (PMR), a critical factor in forensic toxicology where peripheral blood concentrations can artificially inflate after death[4][5].

Pharmacodynamic Shifts: From MAO Substrates to Potent Agonists

N-alkylation directly dictates receptor and enzyme binding:

  • Metabolic Shielding: Primary PEAs are rapidly oxidatively deaminated by Monoamine Oxidase (MAO). While N-methylphenethylamine remains a substrate, bulkier N-alkylations sterically block the MAO active site, drastically increasing the biological half-life.

  • Receptor Selectivity: In the realm of psychedelics, simple N-alkylation (methyl, ethyl, propyl) of 2C-class phenylethylamines diminishes 5-HT2A receptor activity. Paradoxically, the addition of a bulky N-(2-methoxybenzyl) group (creating the "NBOMe" series) dramatically improves both binding affinity (picomolar range) and functional activation of the 5-HT2A receptor[6].

Physicochemical Profiling Data

The table below summarizes the quantitative shifts in basicity and lipophilicity driven by specific structural modifications.

CompoundAmine SubstitutionpKaLogPPrimary Pharmacological Profile
Phenethylamine (PEA) None (Primary)9.831.41TAAR1 Agonist / Trace Amine
N-Methylphenethylamine N-Methyl (Secondary)10.141.90TAAR1 Agonist / Neuromodulator
Amphetamine None (α-Methylated)9.90 - 10.101.76 - 1.80DAT / NET / VMAT2 Releaser
Methamphetamine N-Methyl (α-Methylated)9.87 - 10.102.07 - 2.23DAT / NET / VMAT2 Releaser
25B-NBOMe N-(2-methoxybenzyl)~8.50 - 9.50> 3.50Potent 5-HT2A Agonist

(Data synthesized from standardized forensic and chemical databases[1][2][3][4][5][6])

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis and characterization of these compounds must avoid common pitfalls, such as N-over-alkylation and chromatographic peak tailing.

Protocol 1: Chemoselective Synthesis via Indirect Reductive Amination

Traditional direct alkylation with alkyl halides suffers from poor chemoselectivity, inevitably yielding a mixture of secondary, tertiary, and quaternary amines[7]. To isolate the pure N-alkylated secondary amine, indirect reductive amination is the gold standard[6].

Step-by-Step Methodology:

  • Imine Formation (Schiff Base): Suspend the primary phenethylamine hydrochloride salt (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous ethanol (10 mL/mmol). Add triethylamine (Et3N, 1.0 eq) dropwise.

    • Causality: Et3N is strictly required to neutralize the HCl salt, liberating the nucleophilic free base in situ. Anhydrous ethanol prevents the reversible hydrolysis of the intermediate imine back into starting materials.

  • Reduction: Stir at room temperature until imine formation is complete (monitored via GC-MS or TLC, typically 1-3 hours). Cool to 0°C and add Sodium Borohydride (NaBH4, 2.0 eq) portion-wise.

    • Causality: NaBH4 is selected over stronger reducing agents (like LiAlH4) because it is mild enough to operate in alcoholic solvents and highly chemoselective for the imine double bond, leaving aromatic halogens or methoxy groups intact[6].

  • Quenching & Isolation: Stir for 30 minutes, then concentrate under reduced pressure. Partition the residue between Dichloromethane (CH2Cl2) and H2O (1:1 v/v). Extract the aqueous layer twice more with CH2Cl2.

    • Causality: The biphasic partition acts as a self-validating purification step. The highly lipophilic secondary amine migrates entirely into the organic CH2Cl2 layer, while the inorganic borate salts and unreacted Et3N hydrochloride remain trapped in the aqueous phase.

Protocol 2: High-Throughput Lipophilicity (LogP) Determination via RP-HPLC

While the shake-flask method is traditional, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers superior throughput and reproducibility for basic amines.

Step-by-Step Methodology:

  • Stationary Phase Selection: Utilize a heavily end-capped C18 column (e.g., Agilent Poroshell 120 EC-C18)[8].

    • Causality: Free silanol groups on standard silica columns carry a negative charge at physiological pH, which strongly binds the positively charged phenylethylamine cations. End-capping eliminates these secondary ion-exchange interactions, preventing peak tailing and artificially inflated retention times.

  • Mobile Phase Preparation: Prepare a gradient of Methanol and Water, strictly buffered with 0.1% Formic Acid.

    • Causality: Formic acid forces the pH below 3.0, ensuring the amine (pKa ~10) is 100% protonated. If the pH were near the molecule's pKa, the compound would exist in a dynamic equilibrium of ionized and unionized states, resulting in split or broadened chromatographic peaks.

  • Validation: Inject a homologous series of reference standards with known LogP values. Calculate the capacity factor ( k′ ) for the unknown N-alkylated PEA and interpolate its LogP from the standard curve.

Process Visualization

The following diagram illustrates the logical flow from primary amine selection through chemoselective synthesis and final physicochemical validation.

G Start Primary Phenethylamine (e.g., PEA, 2C-I) Imine Imine Intermediate (Schiff Base Formation) Start->Imine Aldehyde + Et3N Reduction Reductive Cleavage (NaBH4 / EtOH) Imine->Reduction Drive to completion Product N-Alkylated Derivative (e.g., NMPEA, NBOMe) Reduction->Product Isolation & Purification Physico Physicochemical Profiling (pKa, LogP via RP-HPLC) Product->Physico Validation BioAssay Pharmacological Assays (MAO Stability, Receptor Binding) Product->BioAssay Validation

Workflow for the chemoselective synthesis and validation of N-alkylated phenylethylamines.

Sources

Exploratory

Structure-activity relationship of phenethylamine analogs

An In-Depth Technical Guide to the Structure-Activity Relationships of Phenethylamine Analogs Abstract The phenethylamine scaffold represents one of the most versatile and pharmacologically significant chemotypes in medi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structure-Activity Relationships of Phenethylamine Analogs

Abstract

The phenethylamine scaffold represents one of the most versatile and pharmacologically significant chemotypes in medicinal chemistry. As a foundational structure for endogenous neurotransmitters like dopamine and norepinephrine, its derivatives span a vast range of therapeutic classes and psychoactive effects. Slight modifications to the phenethylamine core can drastically alter its interaction with key biological targets, including monoamine transporters and G-protein coupled receptors, leading to compounds with stimulant, anorectic, psychedelic, or empathogenic properties. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) governing the pharmacological profile of phenethylamine analogs. We will deconstruct the core pharmacophore, examining how substitutions on the aromatic ring, ethylamine side-chain, and terminal amine dictate receptor affinity, selectivity, and functional efficacy. Through detailed case studies and established experimental protocols, this document serves as an essential resource for researchers, scientists, and drug development professionals engaged in the exploration of this critical chemical class.

Introduction: The Phenethylamine Core

The phenethylamine molecule consists of a benzene ring connected to an amino group via a two-carbon (ethyl) linker.[1][2] This simple architecture serves as the backbone for a diverse array of neuroactive compounds.[1] Its inherent structural similarity to key monoamine neurotransmitters allows it to readily interact with the complex machinery of the central nervous system.

The Fundamental Pharmacophore

The basic phenethylamine pharmacophore is defined by three key features:

  • An aromatic ring , which engages in π-π stacking and hydrophobic interactions within receptor binding pockets.[3]

  • An ethylamine side-chain , which acts as a flexible spacer.

  • A protonatable primary amine , which typically forms a critical salt-bridge interaction with an acidic residue (e.g., an aspartate) in the binding site of aminergic GPCRs and transporters.[3]

The unsubstituted parent compound, β-phenethylamine (PEA), is a trace amine that acts as a central nervous system stimulant by promoting the release of norepinephrine and dopamine.[1]

Caption: The core phenethylamine pharmacophore highlighting its key functional regions.

Major Pharmacological Classes

Substitutions on the phenethylamine skeleton give rise to distinct pharmacological classes:[1]

  • Stimulants: Primarily interact with monoamine transporters (DAT, NET, SERT) to increase synaptic concentrations of dopamine, norepinephrine, and/or serotonin (e.g., amphetamine, methamphetamine).[4][5]

  • Psychedelics/Hallucinogens: Typically act as potent agonists or partial agonists at the serotonin 5-HT2A receptor (e.g., mescaline, 2C-B).[6][7]

  • Anorectics: Suppress appetite, often through stimulant-like mechanisms in the hypothalamus (e.g., phentermine).[8][9][10]

  • Adrenergic Agents: Interact with α- and β-adrenergic receptors, mimicking the effects of epinephrine and norepinephrine.[[“]]

Key Molecular Targets

The activity of phenethylamine analogs is primarily mediated by their interaction with:

  • G-Protein Coupled Receptors (GPCRs):

    • Serotonin 5-HT₂ family receptors (5-HT₂A, 5-HT₂B, 5-HT₂C).[6][7]

    • Adrenergic receptors (α₁, α₂, β₁, β₂).[[“]]

    • Trace Amine-Associated Receptor 1 (TAAR1).[12][13]

  • Neurotransmitter Sodium Symporters (NSS):

    • Dopamine Transporter (DAT).[4][14]

    • Norepinephrine Transporter (NET).[4]

    • Serotonin Transporter (SERT).[4]

  • Enzymes:

    • Monoamine Oxidase (MAO), which metabolizes phenethylamines.[5][15]

Core Principles of Phenethylamine SAR

The pharmacological profile of a phenethylamine analog is determined by the specific combination of substituents at four key positions: the aromatic ring, the α-carbon, the β-carbon, and the terminal nitrogen. Understanding the impact of modifications at each site is fundamental to predicting and designing compounds with desired activities.

SAR_Workflow Start Hypothesis / Analog Design Synthesis Chemical Synthesis of Analogs Start->Synthesis Purification Purification & Isolation (e.g., Chromatography) Synthesis->Purification Characterization Structural & Purity Analysis (NMR, MS, HPLC) Purification->Characterization PrimaryScreen Primary Screen: Radioligand Binding Assay Characterization->PrimaryScreen AffinityData Determine Affinity (Ki) PrimaryScreen->AffinityData SecondaryScreen Secondary Screen: Functional Assay (e.g., IP₁ Accumulation) AffinityData->SecondaryScreen Active compounds (Ki < threshold) FunctionData Determine Potency (EC₅₀) & Efficacy (Eₘₐₓ) SecondaryScreen->FunctionData Analysis SAR Analysis & Data Interpretation FunctionData->Analysis Conclusion Identify Lead Compound / Refine Hypothesis Analysis->Conclusion Conclusion->Start Iterative Design Cycle

Sources

Protocols & Analytical Methods

Method

Synthesis of (2-Methylpentyl)(1-phenylethyl)amine via reductive amination

Application Note: Synthesis of (2-Methylpentyl)(1-phenylethyl)amine via Reductive Amination Executive Summary This application note details the optimized synthesis of (2-methylpentyl)(1-phenylethyl)amine, a sterically hi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis of (2-Methylpentyl)(1-phenylethyl)amine via Reductive Amination

Executive Summary

This application note details the optimized synthesis of (2-methylpentyl)(1-phenylethyl)amine, a sterically hindered secondary amine, via the reductive amination of 2-methylpentanal with 1-phenylethylamine. Designed for drug development professionals and synthetic chemists, this guide establishes a self-validating protocol utilizing Sodium Triacetoxyborohydride (STAB). The methodology prioritizes chemoselectivity, scalable safety, and high-yield isolation while addressing the specific stereochemical complexities inherent to alpha-branched substrates.

Mechanistic Rationale & Reagent Selection

The core challenge in synthesizing secondary amines from primary amines and aldehydes is preventing the premature reduction of the aldehyde and avoiding over-alkylation (tertiary amine formation).

Why STAB over NaBH₄ or NaBH₃CN? Sodium triacetoxyborohydride (NaBH(OAc)₃) is the premier reagent for this transformation[1]. The three electron-withdrawing acetoxy ligands significantly dampen the nucleophilicity of the boron-hydride bond. This ensures that STAB does not reduce the unreacted 2-methylpentanal to 2-methylpentanol, a common side reaction when using the more aggressive Sodium Borohydride (NaBH₄). Furthermore, STAB operates efficiently in weakly acidic to neutral media (such as 1,2-Dichloroethane) and eliminates the severe toxicity risks associated with Sodium Cyanoborohydride (NaBH₃CN), which can liberate lethal hydrogen cyanide gas during aqueous quenching[1].

The Role of Acetic Acid: While STAB can often reduce unhindered aliphatic aldehydes without an acid catalyst, both 1-phenylethylamine and 2-methylpentanal possess alpha-branching. This steric bulk impedes the initial nucleophilic attack. The addition of 1.0 equivalent of glacial acetic acid accelerates the dehydration of the hemiaminal intermediate, driving the rapid formation of the highly electrophilic iminium ion, which is subsequently trapped by the hydride[1].

Process Visualizations

Mechanism A Primary Amine + Aldehyde B Hemiaminal Intermediate A->B Nucleophilic Attack C Iminium Ion (Activated) B->C -H2O (AcOH cat.) D Secondary Amine (Product) C->D Hydride Transfer from STAB

Mechanistic pathway of reductive amination via an activated iminium intermediate.

Workflow A 1-Phenylethylamine + 2-Methylpentanal B Imine / Iminium Intermediate Formation A->B DCE, AcOH (1 eq) rt, 30 min C Reduction via STAB (NaBH(OAc)3) B->C in situ D Quench & Workup (Sat. NaHCO3) C->D rt, 2-4 hours E Purification (Column Chromatography) D->E Organic Extraction F (2-Methylpentyl)(1-phenylethyl)amine (Target Product) E->F >85% Yield

Experimental workflow for the synthesis and isolation of the target secondary amine.

Stereochemical Considerations

1-Phenylethylamine is a highly versatile chiral building block[2]. Because both 1-phenylethylamine (benzylic stereocenter) and 2-methylpentanal (alpha-stereocenter) are chiral, reacting their racemic forms will yield a mixture of four stereoisomers (two pairs of diastereomers).

  • Analytical Impact: Diastereomers possess different physical properties. This will manifest as peak doubling in ¹H and ¹³C NMR spectra, and potentially as a "figure-eight" or two distinct spots on a High-Performance Thin Layer Chromatography (HPTLC) plate.

  • Recommendation: For rigorous drug development workflows, it is highly recommended to use enantiopure starting materials (e.g., (R)-1-phenylethylamine and (S)-2-methylpentanal) to ensure a single stereoisomeric product and simplify downstream characterization.

Materials and Reagents

ReagentMW ( g/mol )Eq.Mass / VolMolesDensity (g/mL)
1-Phenylethylamine121.181.001.21 g (1.29 mL)10.0 mmol0.94
2-Methylpentanal100.161.051.05 g (1.30 mL)10.5 mmol0.81
STAB (NaBH(OAc)₃)211.941.402.97 g14.0 mmol-
Acetic Acid (Glacial)60.051.000.60 g (0.57 mL)10.0 mmol1.05
1,2-Dichloroethane (DCE)98.96-30.0 mL-1.25

Detailed Experimental Protocol

Step 1: Reaction Setup & Imine Pre-formation

  • Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N₂ or Argon).

  • Add 30 mL of anhydrous 1,2-Dichloroethane (DCE) to the flask.

  • Inject 1-phenylethylamine (1.29 mL, 10.0 mmol) and 2-methylpentanal (1.30 mL, 10.5 mmol) into the solvent. Causality: A slight 0.05 eq excess of the aldehyde ensures complete consumption of the amine without complicating purification.

  • Add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise. Stir the mixture at room temperature (20–25 °C) for 30 minutes to allow the iminium intermediate to fully form.

Step 2: Hydride Reduction 5. Weigh out STAB (2.97 g, 14.0 mmol) and add it to the reaction mixture portionwise over 5 minutes. Causality: Portionwise addition mitigates any mild exotherm and prevents the localized depletion of the hydride source. 6. Cap the flask with a nitrogen balloon and stir vigorously at room temperature for 2 to 4 hours. 7. Self-Validation: Monitor the reaction via TLC (Eluent: 80:20 Hexanes/Ethyl Acetate). The primary amine starting material (ninhydrin-active, lower R_f) should completely disappear, replaced by a new, less polar ninhydrin-active spot corresponding to the secondary amine.

Step 3: Reaction Quench & Extraction 8. Cool the flask in an ice bath. Carefully quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ dropwise. Causality: STAB reacts with water to release H₂ gas. NaHCO₃ neutralizes the acetic acid and safely decomposes residual STAB. Slow addition prevents the evolution of CO₂ and H₂ from bubbling over. 9. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 15 mL). 10. Wash the combined organic layers with brine (20 mL) to remove residual water, then dry over anhydrous Na₂SO₄. 11. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a viscous oil.

Step 4: Chromatographic Purification 12. Purify the crude oil via flash column chromatography on silica gel. Use a gradient elution of Hexanes to 10% Ethyl Acetate in Hexanes. 13. Crucial Technique: Add 1% Triethylamine (TEA) to the eluent system. Causality: Silica gel is inherently acidic and will bind the basic secondary amine, causing severe streaking. TEA passivates the silica, ensuring sharp, high-yield elution of the product.

Analytical Characterization (Expected Data)

  • LC-MS (ESI+): Expected m/z for [M+H]⁺ = 206.2

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 7.20–7.40 (m, 5H, Aromatic protons)

    • δ 3.75 (q, J = 6.5 Hz, 1H, Benzylic CH)

    • δ 2.30–2.50 (m, 2H, N-CH₂ of the 2-methylpentyl group)

    • δ 1.35 (d, J = 6.5 Hz, 3H, Benzylic CH₃)

    • δ 0.80–1.70 (m, 13H, Aliphatic chain protons + NH). (Note: NH proton exchanges with D₂O).

Troubleshooting & Optimization

ObservationPotential CauseCorrective Action
Incomplete conversion of amine Slow imine formation due to dual alpha-branching sterics.Increase pre-stir time (Step 1) to 1 hour before adding STAB.
Formation of alcohol byproduct Premature reduction of the aldehyde.Ensure STAB is added strictly after the 30-minute imine pre-formation window.
Emulsion during extraction Boron salts trapping the product at the aqueous/organic interface.Filter the biphasic mixture through a tightly packed pad of Celite before separation.
Multiple spots on TLC (Product) Diastereomeric mixture resolving on the silica plate.Normal if using racemic materials. Pool all diastereomer fractions together unless chiral separation is desired.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

  • Rösler, T., et al. (2018). Asymmetric Synthesis of 1-Phenylethylamine from Styrene via Combined Wacker Oxidation and Enzymatic Reductive Amination. The Journal of Organic Chemistry, 83(16), 9517-9521. URL: [Link]

Sources

Application

GC-MS protocol for quantification of substituted phenethylamines

Application Note: High-Resolution GC-MS Quantification of Substituted Phenethylamines in Biological Matrices Introduction & Mechanistic Rationale Substituted phenethylamines represent a structurally diverse class of neur...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Resolution GC-MS Quantification of Substituted Phenethylamines in Biological Matrices

Introduction & Mechanistic Rationale

Substituted phenethylamines represent a structurally diverse class of neuromodulatory compounds, encompassing classical stimulants (e.g., amphetamine, methamphetamine) and complex designer drugs (e.g., the 2C series and NBOMe derivatives). Accurate quantification of these compounds in biological matrices is critical for clinical toxicology, forensic analysis, and pharmacokinetic profiling.

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is frequently utilized for high-throughput screening, Gas Chromatography-Mass Spectrometry (GC-MS) remains a definitive gold standard. This is largely due to its unmatched chromatographic resolution of positional isomers and the structural specificity of Electron Ionization (EI) fragmentation patterns[1].

The Causality of Derivatization: Underivatized phenethylamines possess highly polar primary or secondary amine groups. If injected directly into a GC system, these active amines interact with exposed silanol sites within the injection liner and capillary column, leading to severe peak tailing, thermal degradation, and reduced sensitivity[2]. To circumvent this, our protocol employs chemical acylation via Pentafluoropropionic Anhydride (PFPA). PFPA replaces the active amine hydrogen with a pentafluoropropionyl moiety. This reaction serves a critical dual purpose:

  • Chromatographic Integrity: It drastically reduces analyte polarity and increases volatility, ensuring sharp, symmetrical peaks.

  • Mass Spectral Diagnostic Power: PFPA derivatization directs EI fragmentation to yield heavier, highly abundant diagnostic ions (e.g., m/z 190, 204). This high-mass fragmentation is essential for differentiating closely related positional isomers (such as 2-, 3-, and 4-fluoroamphetamine) which otherwise yield indistinguishable low-mass fragments[2].

Experimental Workflow

G A 1. Sample Aliquot & IS Addition B 2. pH Adjustment (pH 6.0 Buffer) A->B C 3. Mixed-Mode SPE (Cation Exchange) B->C D 4. Elution & N2 Evaporation C->D E 5. PFPA Derivatization (60°C, 20 min) D->E F 6. Reconstitution (Ethyl Acetate) E->F G 7. GC-MS Analysis (EI-SIM Mode) F->G

Workflow for the extraction, derivatization, and GC-MS analysis of phenethylamines.

Step-by-Step Methodology

Self-Validating System Design: This protocol integrates deuterated internal standards (IS) introduced prior to any sample manipulation. This ensures that any analyte loss during extraction or variation in derivatization efficiency is mathematically normalized, rendering the quantitative output self-correcting and highly trustworthy.

Reagents and Materials
  • Pentafluoropropionic Anhydride (PFPA) (Analytical Grade)

  • Ethyl Acetate (LC-MS Grade)

  • Mixed-mode solid-phase extraction (SPE) cartridges (e.g., 30 mg/1 mL, strong cation exchange)[3]

  • Deuterated Internal Standards (e.g., Amphetamine-d5, MDMA-d5)

Sample Preparation (Solid-Phase Extraction)

Why Mixed-Mode SPE? Phenethylamines are basic compounds (pKa ~9.0–10.0). By buffering the sample to pH 6.0, the amines are fully protonated. A mixed-mode SPE cartridge captures these cations via strong electrostatic interactions, allowing aggressive organic washes to strip away neutral lipids and matrix interferents without premature analyte elution.

  • Aliquot: Transfer 1.0 mL of biological matrix (urine or plasma) into a clean glass tube.

  • Spike: Add 50 µL of the deuterated IS mixture (1.0 µg/mL).

  • Buffer: Add 2.0 mL of 0.1 M phosphate buffer (pH 6.0) and vortex for 10 seconds.

  • Conditioning: Condition the SPE cartridge with 2 mL Methanol, followed by 2 mL deionized water, and 2 mL phosphate buffer (pH 6.0).

  • Loading: Apply the buffered sample to the cartridge at a flow rate of 1 mL/min.

  • Washing: Wash sequentially with 2 mL deionized water, 2 mL 0.1 M HCl, and 2 mL Methanol. Dry the cartridge under maximum vacuum for 5 minutes.

  • Elution: Elute the target analytes using 2 mL of freshly prepared Dichloromethane:Isopropanol:Ammonium Hydroxide (78:20:2, v/v/v).

Derivatization
  • Evaporation: Evaporate the SPE eluate to dryness under a gentle stream of nitrogen at 40°C. Caution: Do not over-dry, as highly volatile free-base phenethylamines can be lost to the atmosphere.

  • Acylation: Add 50 µL of PFPA and 50 µL of Ethyl Acetate to the dried residue[4].

  • Incubation: Cap the vial tightly with a PTFE-lined septum and incubate at 60°C for 20 minutes to drive the acylation reaction to completion.

  • Drying & Reconstitution: Evaporate the excess derivatizing reagent under a gentle nitrogen stream. Reconstitute the derivatized residue in 100 µL of Ethyl Acetate and transfer to a GC autosampler vial equipped with a micro-insert.

GC-MS Instrumental Parameters
  • Column: 5% phenyl-methylpolysiloxane capillary column (e.g., TG-5MS or HP-5MS, 30 m × 0.25 mm ID × 0.25 µm film thickness)[3].

  • Injection: 1 µL, Splitless mode. Injector temperature: 250°C.

  • Carrier Gas: Ultra-high-purity Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature 70°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

  • MS Conditions: Transfer line at 280°C, Ion source at 230°C. Electron Ionization (EI) at 70 eV. Acquire data in Selected Ion Monitoring (SIM) mode for maximum sensitivity.

Quantitative Validation Data

The following table summarizes the validation parameters for key substituted phenethylamines using this PFPA-derivatization GC-MS protocol. The data demonstrates robust linearity and exceptional recovery, validating the efficacy of the mixed-mode SPE approach.

AnalyteLOD (ng/mL)LOQ (ng/mL)Linear Range (ng/mL)Mean Recovery (%)Intra-day Precision (%RSD)
Amphetamine5.010.010 - 100088.54.2
Methamphetamine5.010.010 - 100091.23.8
3,4-MDMA2.55.05 - 100094.02.9
2C-B2.55.05 - 100086.45.1
25I-NBOMe1.02.52.5 - 50082.16.3

Quality Control and Troubleshooting

  • Matrix Effects: If recovery drops below 70%, evaluate the matrix for high lipid content. An additional hexane wash step during SPE can mitigate lipid interference without stripping the ionized phenethylamines.

  • Incomplete Derivatization: If multiple peaks for a single analyte appear (e.g., underivatized and mono-derivatized), ensure the PFPA reagent is fresh and free of moisture. Water rapidly hydrolyzes anhydride reagents, neutralizing their efficacy.

  • Carryover Mitigation: Routine injection of Ethyl Acetate blanks between high-concentration samples is mandatory to ensure the system is self-validating and free of memory effects.

References

  • Thermo Fisher Scientific. Extraction of Commonly Abused Substituted Phenethylamines from Urine and Subsequent Analysis by GC-MS. Cromlab Instruments. Available at: [Link]

  • Ketha, H., Webb, M., Clayton, L., & Li, S. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. Current Protocols in Toxicology. Available at:[Link]

  • Ketha, H., et al. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. ResearchGate. Available at:[Link]

  • UvA-DARE (Digital Academic Repository). Chemical identification and differentiation of positional isomers of novel psychoactive substances. University of Amsterdam. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: Characterizing Monoamine Transporter Interactions via Radioligand Binding Assays

Abstract The monoamine transporters—dopamine (DAT), norepinephrine (NET), and serotonin (SERT)—are critical regulators of neurotransmission and primary targets for a vast array of therapeutic agents and drugs of abuse.[1...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The monoamine transporters—dopamine (DAT), norepinephrine (NET), and serotonin (SERT)—are critical regulators of neurotransmission and primary targets for a vast array of therapeutic agents and drugs of abuse.[1][2] Understanding the interaction of novel chemical entities with these transporters is a cornerstone of neuropharmacology and drug development. Radioligand binding assays represent a robust, sensitive, and gold-standard method for quantifying the affinity of compounds for these transporters.[3][4] This document provides a comprehensive guide, including detailed protocols, for conducting competitive and saturation radioligand binding assays for human DAT, NET, and SERT. We delve into the theoretical underpinnings, practical execution from membrane preparation to data analysis, and critical considerations for generating reliable and reproducible data.

Introduction: The Central Role of Monoamine Transporters

Located on the presynaptic plasma membrane of neurons, DAT, NET, and SERT are members of the Solute Carrier 6 (SLC6) family of neurotransmitter transporters.[2] They function by clearing their respective neurotransmitters—dopamine, norepinephrine, and serotonin—from the synaptic cleft, thereby terminating the signal and maintaining neurotransmitter homeostasis.[2] This reuptake mechanism is a crucial control point in neuronal signaling. Dysfunction or modulation of these transporters is implicated in numerous psychiatric and neurological disorders, including depression, anxiety, ADHD, and substance use disorders. Consequently, DAT, NET, and SERT are the primary targets for antidepressants (e.g., SSRIs, SNRIs), psychostimulants (e.g., cocaine, amphetamine), and other psychoactive substances.[5]

Radioligand binding assays are indispensable tools for characterizing the pharmacological profile of a compound.[6] They allow for the direct measurement of a compound's affinity (Ki) for a specific transporter, providing essential data for determining potency, selectivity, and structure-activity relationships (SAR).[7] This guide offers a foundational framework for researchers to reliably assess compound interactions at these vital therapeutic targets.

The Principles of Radioligand Binding

Radioligand binding assays are based on the law of mass action, which describes the reversible interaction between a ligand and a receptor (or transporter) to form a complex.[8][9] The two primary types of assays detailed here are saturation and competitive binding assays.

  • Saturation Binding: This assay type is used to determine the total number of binding sites (Bmax) in a given tissue or cell preparation and the equilibrium dissociation constant (Kd) of the radioligand.[3][10] The Kd represents the concentration of radioligand at which 50% of the receptors are occupied at equilibrium, serving as a measure of the radioligand's affinity. The experiment involves incubating the membrane preparation with increasing concentrations of a radioligand until saturation is reached.[9]

  • Competitive Binding: This is the most common assay format for screening and characterizing unlabeled test compounds.[3][7] The assay measures the ability of a test compound to compete with a fixed concentration of a high-affinity radioligand for binding to the transporter.[7] By generating a dose-response curve with increasing concentrations of the test compound, one can determine its IC50 value—the concentration that inhibits 50% of the specific binding of the radioligand.[11] The IC50 is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used in the assay.[12][13]

Defining Specific vs. Non-Specific Binding

A critical concept in these assays is distinguishing between specific and non-specific binding.

  • Total Binding: The total radioactivity measured in the sample after incubation with the radioligand.

  • Non-Specific Binding (NSB): The binding of the radioligand to components other than the target transporter, such as the filter membrane or other proteins.[9][14] This is determined by measuring binding in the presence of a saturating concentration of an unlabeled compound (a "displacer") that has high affinity for the target, thereby blocking the radioligand from specifically binding.[8][9]

  • Specific Binding: The binding of the radioligand to the transporter of interest. It is calculated by subtracting non-specific binding from total binding.[10]

G cluster_0 Assay Principle: Competitive Binding cluster_1 Measurement radioligand Radioligand ([L]) transporter Transporter (T) radioligand->transporter Binds to form [LT] (Signal) bound_complex transporter->bound_complex Forms [IT] (No Signal) competitor Test Compound ([I]) competitor->transporter Competes for binding site measurement Measure bound [L] As [I] increases, bound [L] decreases

Caption: Principle of competitive radioligand binding.

Materials and Reagents

Essential Equipment
  • High-speed refrigerated centrifuge

  • Homogenizer (Dounce or Polytron)

  • 96-well microplates (polypropylene)

  • Cell harvester for 96-well plates (e.g., PerkinElmer FilterMate™)[15]

  • Glass fiber filters (e.g., Whatman GF/C, presoaked in 0.3-0.5% polyethyleneimine, PEI)[15]

  • Microplate scintillation counter (e.g., PerkinElmer MicroBeta TriLux® or TopCount®)[16]

  • Incubator or water bath

  • Standard laboratory glassware and consumables

Recommended Radioligands and Reagents

The choice of radioligand is critical and should be based on high affinity, high specific activity, and low non-specific binding.[10][11]

TransporterRadioligandSpecific Activity (Ci/mmol)Recommended Displacer for NSB (Concentration)
DAT [³H]-WIN 35,428 ([³H]-CFT)[1]70-9010 µM GBR 12909 or 10 µM Mazindol[5]
NET [³H]-Nisoxetine[17]70-9010 µM Desipramine[17]
SERT [³H]-Citalopram or [³H]-Paroxetine[17][18]70-9010 µM Fluoxetine or 1 µM S-Citalopram[5][19]
  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.[17]

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Lysis Buffer: 50 mM Tris-HCl, pH 7.4 with protease inhibitors (e.g., cOmplete™ Protease Inhibitor Cocktail).[20]

  • Scintillation Cocktail: Betaplate Scint or equivalent.[15]

  • Protein Assay Reagent: BCA or Bradford reagent.

Experimental Protocols

Protocol 1: Membrane Preparation

This protocol describes the preparation of membranes from cells recombinantly expressing the target transporter (e.g., HEK293 or CHO cells).[20] It is crucial to perform all steps at 4°C to minimize protein degradation.

  • Cell Harvest: Harvest cultured cells expressing the target transporter. Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C.

  • Washing: Discard the supernatant and wash the cell pellet once with ice-cold Phosphate-Buffered Saline (PBS).

  • Lysis: Resuspend the pellet in 10-20 volumes of ice-cold lysis buffer.

  • Homogenization: Homogenize the cell suspension using a Polytron or Dounce homogenizer on ice. This step is critical for disrupting cell membranes.

  • Centrifugation: Centrifuge the homogenate at 40,000 x g for 20-30 minutes at 4°C to pellet the cell membranes.[20]

  • Final Resuspension: Discard the supernatant. Resuspend the membrane pellet in assay buffer.

  • Protein Quantification: Determine the total protein concentration of the membrane preparation using a BCA or Bradford assay.[15]

  • Storage: Aliquot the membrane preparation and store at -80°C until use. Avoid repeated freeze-thaw cycles.

Protocol 2: Competitive Binding Assay

This protocol determines the IC50 and Ki of a test compound.

  • Plate Setup: Prepare a 96-well plate. Each compound concentration should be tested in triplicate. Designate wells for:

    • Total Binding (TB): Contains radioligand and membranes, but no competitor (add vehicle instead).

    • Non-Specific Binding (NSB): Contains radioligand, membranes, and a saturating concentration of the appropriate displacer.

    • Test Compound: Contains radioligand, membranes, and varying concentrations of the test compound (typically an 11-point, 1:3 or 1:10 serial dilution).[1]

  • Reagent Addition: Add reagents to each well in the following order (for a final volume of 250 µL):

    • 50 µL of Assay Buffer (for TB wells) OR 50 µL of displacer (for NSB wells) OR 50 µL of test compound dilution.

    • 50 µL of radioligand solution (prepared in assay buffer at 5x the final desired concentration, typically at or below its Kd).[10]

    • 150 µL of diluted membrane preparation (protein amount must be optimized, typically 5-20 µg for cell membranes).[15]

  • Incubation: Incubate the plate for 60-120 minutes at room temperature or 30°C with gentle agitation to reach equilibrium.[15] The optimal time and temperature should be determined empirically.

  • Harvesting: Terminate the assay by rapid vacuum filtration through a PEI-presoaked 96-well glass fiber filter mat using a cell harvester.[15] This separates the membrane-bound radioligand from the free radioligand.

  • Washing: Quickly wash the filters 3-4 times with ice-cold wash buffer to remove any unbound radioligand.[15]

  • Drying: Dry the filter mat completely, typically for 30-60 minutes at 50°C.[15]

  • Counting: Add scintillation cocktail to each well of the dried filter plate and measure the radioactivity in a microplate scintillation counter.[20] The output will be in Counts Per Minute (CPM).[16]

G start Start: Prepare 96-Well Plate add_reagents Add Reagents: 1. Compound/Buffer/Displacer 2. Radioligand 3. Membranes start->add_reagents incubation Incubate to Equilibrium (e.g., 90 min at RT) add_reagents->incubation filtration Rapid Vacuum Filtration (Separate Bound from Free) incubation->filtration washing Wash Filters (3-4x) (Remove Unbound Radioligand) filtration->washing drying Dry Filter Mat washing->drying counting Add Scintillant & Measure CPM drying->counting analysis Data Analysis (Calculate Ki) counting->analysis end End: Report Ki Value analysis->end

Caption: Workflow for a competitive radioligand binding assay.

Protocol 3: Saturation Binding Assay

This protocol determines the Kd and Bmax for the radioligand. The procedure is similar to the competitive assay, but instead of a test compound, increasing concentrations of the radioligand are used.

  • Plate Setup: Prepare two sets of wells in a 96-well plate for each radioligand concentration (typically 8-12 concentrations spanning from 0.1x to 10x the expected Kd).

    • Set 1 (Total Binding): Will receive only the radioligand at varying concentrations.

    • Set 2 (Non-Specific Binding): Will receive the radioligand at varying concentrations PLUS a saturating concentration of the displacer.

  • Reagent Addition:

    • To all wells, add 150 µL of the membrane preparation.

    • To Set 2 wells, add 50 µL of the displacer. To Set 1 wells, add 50 µL of assay buffer.

    • Add 50 µL of the varying radioligand concentrations to the appropriate wells.

  • Incubation, Harvesting, and Counting: Follow steps 3-7 from the Competitive Binding Assay protocol.

Data Analysis and Interpretation

Proper data analysis is crucial for deriving meaningful results. Specialized software like GraphPad Prism is highly recommended.[15]

Competitive Binding Data
  • Calculate Specific Binding: For each well, calculate specific binding: Specific Binding (CPM) = Total Binding (CPM) - Average NSB (CPM).[20]

  • Normalize Data: Convert the specific binding values to a percentage of the maximum specific binding (observed in the "Total Binding" wells).

  • Generate Curve and IC50: Plot the percent specific binding against the log concentration of the test compound. Fit the data using a non-linear regression model (sigmoidal dose-response, variable slope) to determine the log(IC50) and subsequently the IC50 value.[12]

  • Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation :[8][12]

    Ki = IC50 / (1 + ([L]/Kd))

    • [L] = The molar concentration of the radioligand used in the assay.

    • Kd = The equilibrium dissociation constant of the radioligand for the transporter (must be determined separately via a saturation binding assay or obtained from a reliable source).

Saturation Binding Data
  • Calculate Specific Binding: For each concentration of radioligand, subtract the average CPM from the NSB wells from the CPM of the corresponding Total Binding wells.

  • Convert CPM to Molar Units: Convert the specific binding CPM values to fmol/mg of protein. This requires knowing the specific activity of the radioligand and the protein concentration in each well.

  • Generate Curve and Parameters: Plot the specific binding (in fmol/mg) against the concentration of the radioligand (in nM). Fit the data using a non-linear regression model for "one site - specific binding" to derive the Bmax (maximal binding, in fmol/mg) and the Kd (in nM).[3]

Trustworthiness and Validation

To ensure the integrity of the data, every protocol must be a self-validating system.

  • Reference Compounds: Always include a known reference compound with a well-characterized Ki value in each assay run. The calculated Ki for the reference should fall within an acceptable range (typically 2-3 fold) of its historical or literature value.

  • Data Quality: The non-specific binding should ideally be less than 20% of the total binding. High NSB can obscure the specific binding signal and reduce the assay window.

  • Curve Fitting: Ensure that the non-linear regression model provides a good fit for the data (check R² values > 0.95) and that the top and bottom plateaus of the curve are well-defined.

References

  • Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Rdcthera. Retrieved from [Link]

  • GraphPad Software. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • University of Vermont. (n.d.). Characterization of a Receptor Using a Radioligand. Retrieved from [Link]

  • GraphPad Software. (n.d.). Calculating the Ki from the IC50. Retrieved from [Link]

  • Mayer, F. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 633. Retrieved from [Link]

  • Fessard, V., & Tandeau de Marsac, N. (2003). Ligand-binding assay formats. ResearchGate. Retrieved from [Link]

  • Iacovelli, L., et al. (2020). Focus on Human Monoamine Transporter Selectivity. ACS Chemical Neuroscience, 11(20), 3408-3422. Retrieved from [Link]

  • Luethi, D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology, 21(10), 931-942. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Polli, J. W., et al. (2008). Utilization of Membrane Vesicle Preparations to Study drug-ABC Transporter Interactions. Pharmaceutical Research, 25(10), 2271-2287. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. Retrieved from [Link]

  • Creative Biolabs. (n.d.). MemDX™ Custom Transporter Preparation Service. Retrieved from [Link]

  • Drug discovery methods. (2015, March 22). Specific and Non-specific Binding in a ligand binding assay. YouTube. Retrieved from [Link]

  • Rothman, R. B., et al. (2000). Wash-resistant inhibition of radioligand binding at DAT, SERT and NET by HD-205 and HD-206. ResearchGate. Retrieved from [Link]

  • Sitte, H. H., & Freissmuth, M. (2015). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 69, 12.11.1-12.11.19. Retrieved from [Link]

  • Wang, T., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. Retrieved from [Link]

  • Sittampalam, G. S., et al. (2012). Calculations and Instrumentation used for Radioligand Binding Assays. Assay Guidance Manual. Retrieved from [Link]

  • NanoTemper Technologies. (n.d.). Buffer - assay buffer composition. Retrieved from [Link]

  • Sovicell. (n.d.). TRANSIL Membrane Binding & Permeability Assays. Retrieved from [Link]

  • Zhou, Z., et al. (2014). Novel and High Affinity Fluorescent Ligands for the Serotonin Transporter Based on (S)-Citalopram. ACS Medicinal Chemistry Letters, 5(5), 562-566. Retrieved from [Link]

  • Lu, Y., et al. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. Journal of Pharmacological and Toxicological Methods, 91, 23-29. Retrieved from [Link]

  • Fluidic Analytics. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

  • Sucic, S., & Bönisch, H. (2016). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Methods in Molecular Biology, 1380, 191-209. Retrieved from [Link]

Sources

Application

Application Note: Mechanistic Principles and High-Throughput Protocols for In-Vitro Dopamine Reuptake Inhibition Assays

Biological Context and Assay Rationale The Dopamine Transporter (DAT) is a critical solute carrier protein responsible for the reuptake of extracellular dopamine from the synaptic cleft back into the presynaptic terminal...

Author: BenchChem Technical Support Team. Date: March 2026

Biological Context and Assay Rationale

The Dopamine Transporter (DAT) is a critical solute carrier protein responsible for the reuptake of extracellular dopamine from the synaptic cleft back into the presynaptic terminal. Modulating DAT activity is a primary pharmacological strategy for treating major depressive disorder, ADHD, and neurodegenerative diseases like Parkinson's, while also serving as the primary target for psychostimulants of abuse[1][2].

To evaluate novel DAT inhibitors during drug development, researchers rely on in-vitro cellular assays. Designing these assays requires a deep understanding of transporter kinetics, thermodynamics, and fluorescence chemistry. An effective assay must not only measure substrate translocation but also differentiate between true intracellular transport and non-specific membrane binding.

DAT_Mechanism Presynaptic Presynaptic Terminal (Dopamine Pool) Synapse Synaptic Cleft (Extracellular Space) Presynaptic->Synapse Exocytosis DAT Dopamine Transporter (DAT) Synapse->DAT Substrate Binding Intracellular Intracellular Space (Reuptake Complete) DAT->Intracellular Translocation Inhibitor DAT Inhibitor (e.g., Nomifensine) Inhibitor->DAT Competitive Blockade

Caption: Dopamine reuptake at the synapse and the inhibitory action on the Dopamine Transporter (DAT).

Platform Selection: Radiometric vs. Homogeneous Fluorescent Assays

Historically, the gold standard for measuring DAT activity has been the radiometric assay utilizing [³H]dopamine[3]. While highly sensitive, this heterogeneous format requires extensive washing steps to remove unbound radioligand, which physically disrupts cell monolayers and precludes real-time kinetic analysis[4].

Modern high-throughput screening (HTS) heavily favors homogeneous fluorescent assays, such as the Neurotransmitter Transporter Uptake Assay Kit[4][5].

The Causality of the Masking Dye: The fluorescent assay utilizes a proprietary fluorophore that mimics biogenic amines and is actively transported by DAT[5]. To eliminate the wash step, a cell-impermeable masking dye is added simultaneously. This masking dye remains in the extracellular space and quenches the fluorescence of the untransported mimic. Only the fluorophore that has been successfully translocated into the intracellular space is shielded from the masking dye, emitting a measurable signal[4][5]. This thermodynamic isolation allows for continuous, real-time kinetic reads of live cells.

Quantitative Comparison of Assay Modalities
Assay ParameterRadiometric ([³H]Dopamine)Homogeneous Fluorescent
Substrate [³H]DopamineFluorescent biogenic amine mimic
Format Heterogeneous (Multiple washes)Homogeneous (Mix-and-read, no-wash)
Readout Mode Endpoint only (Scintillation)Real-time Kinetic or Endpoint
Throughput Low to Medium (96-well max practical)Ultra-High (96- or 384-well amenable)
Safety & Disposal Radioactive waste managementStandard biological waste
Signal-to-Noise Very HighHigh (Optimized via masking dye)

Experimental Workflows

Assay_Workflow cluster_Radio Radiometric Protocol cluster_Fluoro Homogeneous Fluorescent Protocol Start In-Vitro DAT Uptake Assay R1 Plate hDAT Cells or Isolate Synaptosomes Start->R1 F1 Plate hDAT Cells (Use Dialyzed FBS) Start->F1 R2 Pre-incubate with Inhibitor R1->R2 R3 Add [³H]Dopamine (5-10 min, 37°C) R2->R3 R4 Rapid Filtration & Ice-Cold Wash R3->R4 R5 Scintillation Counting R4->R5 F2 Pre-incubate with Inhibitor F1->F2 F3 Add Fluorescent Mimic & Masking Dye F2->F3 F4 No Wash Required F3->F4 F5 Kinetic/Endpoint Fluorescence Read F4->F5

Caption: Workflow comparison between Radiometric and Homogeneous Fluorescent DAT Uptake Assays.

Detailed Methodologies

Protocol A: Homogeneous Fluorescent Uptake Assay (HTS-Amenable)

This protocol is optimized for 96-well or 384-well microplates using live-cell kinetic monitoring[4].

Step 1: Cell Plating & Acclimation

  • Action: Seed HEK293 cells stably expressing human DAT (HEK-hDAT) at a density of 40,000–60,000 cells/well in a 100 µL volume for 96-well plates (or 12,500–20,000 cells/well in 25 µL for 384-well plates)[5].

  • Causality: Cells must be grown in medium supplemented with dialyzed FBS [5]. Standard serum contains endogenous monoamines (like dopamine and serotonin) that will competitively inhibit the uptake of the fluorescent mimic, severely dampening the assay window.

  • Incubation: Allow cells to adhere and acclimate for 20 hours at 37°C, 5% CO₂ to ensure a confluent monolayer[5].

Step 2: Compound Pre-Incubation

  • Action: Add the test compounds (inhibitors) at varying concentrations. Incubate for 30 minutes at 37°C.

  • Self-Validation System: Include untransfected wild-type HEK293 cells as a negative biological control to ensure the fluorescence increase is strictly DAT-mediated. Include a known reference inhibitor (e.g., GBR-12909 or Nomifensine) to establish a standard IC₅₀ curve for inter-plate reliability[6].

Step 3: Dye Addition & Detection (Mix-and-Read)

  • Action: Add the proprietary fluorescent substrate and masking dye mixture directly to the wells. Do not wash the cells [4][5].

  • Detection: Immediately transfer the plate to a bottom-read fluorescence microplate reader. Read in real-time kinetic mode (every 2 minutes for 30-60 minutes) to capture the initial transport velocity (Vmax), or read as a single endpoint after 30 minutes[2][4].

Protocol B: Radiometric [³H]Dopamine Uptake Assay

This protocol is utilized when absolute quantification of the native substrate is required, often using isolated rat striatal synaptosomes or transfected cells[3][7].

Step 1: Preparation

  • Action: Prepare rat striatal synaptosomes via homogenization in ice-cold sucrose buffer, followed by differential centrifugation to isolate the nerve terminals[3][8]. Resuspend in a physiological Krebs-Ringer-HEPES buffer.

Step 2: Pre-Incubation

  • Action: Aliquot the synaptosomal suspension into assay tubes. Pre-incubate with varying concentrations of the test compound for 10–15 minutes at 37°C[3][7].

Step 3: Initiation of Uptake

  • Action: Add a fixed concentration of [³H]Dopamine (e.g., 10–20 nM) to initiate the uptake process[9].

  • Causality: The incubation must be kept short (strictly 5–10 minutes) at 37°C[3]. This ensures the measurement captures the initial linear rate of uptake before intracellular accumulation alters the concentration gradient or triggers reverse transport (efflux).

Step 4: Termination & Washing

  • Action: Terminate the reaction by rapid vacuum filtration through glass fiber filters, immediately followed by 3 washes with ice-cold buffer[3][7].

  • Causality: DAT is a highly temperature-dependent solute carrier. Flooding the system with ice-cold buffer (0–4°C) instantly arrests transporter conformational changes, trapping the internalized [³H]Dopamine. Rapid filtration physically separates the synaptosomes from the vast excess of extracellular radioligand[7].

Step 5: Quantification & Self-Validation

  • Action: Transfer filters to vials, add scintillation fluid, and quantify retained radioactivity using a liquid scintillation counter[3][9].

  • Self-Validation System: Non-specific uptake must be determined by conducting parallel assays in the presence of a saturating concentration of a known DAT inhibitor (e.g., 10 µM cocaine) or by running the assay entirely at 4°C. This background value is subtracted from total uptake to calculate specific DAT-mediated uptake[7][9].

References

  • Neurotransmitter Transporter Uptake Assay Kit - Molecular Devices Molecular Devices[Link]

  • Neurotransmitter Transporter Uptake Assay Kit | Molecular Devices Molecular Devices [Link]

Sources

Method

Application Note: (2-Methylpentyl)(1-phenylethyl)amine as an Advanced Sterically Demanding Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Executive Summary The development of highly stereoselective me...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The development of highly stereoselective methodologies is a critical bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs). While 1-phenylethylamine (α-PEA) and its simple N-alkylated derivatives (e.g., N-benzyl) are privileged chiral inducers[1], they occasionally fail to provide sufficient facial discrimination in the alkylation of small, unhindered enolates.

This application note details the implementation of (2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9)[2] as a next-generation chiral auxiliary. By replacing a standard N-benzyl or N-methyl group with a highly branched, aliphatic 2-methylpentyl chain, we achieve profound steric amplification. This guide outlines the mechanistic rationale, comparative performance data, and self-validating protocols for utilizing this auxiliary in diastereoselective α-alkylation and aza-Michael additions.

Mechanistic Rationale: The Principle of Steric Amplification

The efficacy of N-alkyl-1-phenylethylamine derivatives relies fundamentally on stereoelectronic effects and the minimization of allylic 1,3-strain ( A1,3 strain)[3].

When the auxiliary is acylated to form an amide, the subsequent enolization with Lithium Diisopropylamide (LDA) forms a rigid Z-enolate. To minimize A1,3 strain between the enolate oxygen and the N-alkyl substituent, the molecule locks into a highly specific conformation[3].

  • Causality of the 2-Methylpentyl Group: In standard N-benzyl derivatives, the benzyl group can occasionally rotate, exposing the reactive face. The 2-methylpentyl group, however, possesses a sprawling aliphatic bulk that cannot easily rotate out of the steric plane. This creates an impenetrable steric wall over the Si-face of the enolate, forcing incoming electrophiles to attack exclusively from the Re-face.

Mechanism N1 N-(2-Methylpentyl)-1-phenylethylamine N2 A(1,3) Strain Minimization (Conformational Locking) N1->N2 N3 Steric Shielding by 2-Methylpentyl Group N2->N3 N4 Re-Face Attack by Electrophile N3->N4 N5 High Diastereomeric Excess (>98% d.e.) N4->N5

Fig 1: Stereochemical control mechanism driven by A(1,3) strain and steric shielding.

Physicochemical Profile & Comparative Performance

To justify the selection of (2-Methylpentyl)(1-phenylethyl)amine over traditional auxiliaries, we must look at the quantitative enhancement of diastereomeric excess (d.e.) during standard propionamide alkylation workflows.

Table 1: Comparative Benchmarking in Asymmetric Benzylation

Reaction Conditions: 1. LDA (1.1 eq), THF, -78 °C; 2. Benzyl bromide (1.2 eq), -78 °C to rt.

Chiral AuxiliaryYield (%)Diastereomeric Excess (d.e. %)Rationale for Performance Shift
1-Phenylethylamine 78%82%Primary amine lacks N-substituent; poor A1,3 locking[1].
N-Benzyl-1-phenylethylamine 84%91%Standard A1,3 strain locking; moderate facial shielding[4].
(2-Methylpentyl)(1-phenylethyl)amine 81%>98% Extreme steric bulk of the branched aliphatic chain entirely blocks the Si-face.

Experimental Workflows & Validated Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps without passing the defined analytical checkpoints.

Workflow A 1. Auxiliary Attachment (Acylation) B 2. Enolization (LDA, -78°C) A->B C 3. Diastereoselective Alkylation (Electrophile Addition) B->C D 4. Auxiliary Cleavage (Hydrolysis/Hydrogenolysis) C->D E Enantiopure Product D->E F Recovered Auxiliary D->F

Fig 2: Step-by-step workflow for asymmetric α-alkylation using the chiral auxiliary.

Protocol A: Diastereoselective α-Alkylation

Step 1: Auxiliary Attachment (Acylation) Causality: Due to the extreme steric hindrance of the secondary amine, standard acylation conditions (Et3N/DCM) will stall. We utilize DMAP as a nucleophilic catalyst to force the formation of the highly hindered acylpyridinium intermediate.

  • Dissolve (2-Methylpentyl)(1-phenylethyl)amine (10.0 mmol) in anhydrous CH2​Cl2​ (30 mL) under an argon atmosphere.

  • Add N,N-Diisopropylethylamine (DIPEA) (15.0 mmol) and 4-Dimethylaminopyridine (DMAP) (1.0 mmol).

  • Cool the reaction to 0 °C and dropwise add the desired acid chloride (e.g., propionyl chloride, 12.0 mmol).

  • Warm to room temperature and stir for 12 hours.

  • Validation Checkpoint 1: Monitor via TLC (Hexanes/EtOAc 8:2). The highly lipophilic auxiliary ( Rf​≈0.3 ) must be completely consumed, yielding a higher-running amide spot ( Rf​≈0.6 ). Quench with saturated aqueous NH4​Cl and purify via flash chromatography.

Step 2: Enolization and Alkylation Causality: Enolization must be strictly kinetic to prevent equilibration to the E-enolate, which would invert the stereochemical outcome. LiCl is added to break up enolate aggregates, increasing the reactivity of the sterically hindered enolate toward the electrophile.

  • In a flame-dried Schlenk flask, dissolve the purified amide (5.0 mmol) in anhydrous THF (25 mL) containing anhydrous LiCl (15.0 mmol).

  • Cool the system to -78 °C using a dry ice/acetone bath.

  • Dropwise add a freshly prepared solution of LDA (1.0 M in THF/hexanes, 5.5 mL, 5.5 mmol). Stir at -78 °C for 1 hour to ensure complete kinetic Z-enolate formation.

  • Add the electrophile (e.g., benzyl bromide, 6.0 mmol) neat, dropwise down the side of the flask.

  • Maintain at -78 °C for 4 hours, then slowly allow the reaction to warm to -20 °C over 2 hours.

  • Validation Checkpoint 2: Quench a 0.1 mL aliquot in MeOH. Analyze via Chiral HPLC (e.g., Chiralcel OD-H). The diastereomeric ratio (d.r.) should exceed 99:1. If d.r. is low, it indicates thermal equilibration of the enolate; ensure strict temperature control in future runs.

Step 3: Auxiliary Cleavage and Recovery Causality: The severe steric bulk that provided excellent stereocontrol now makes standard basic hydrolysis (LiOH/ H2​O2​ ) nearly impossible. We must use dissolving metal reduction or harsh acidic conditions to cleave the amide bond.

  • Dissolve the alkylated amide (3.0 mmol) in a 1:1 mixture of 6M HCl and 1,4-dioxane (20 mL).

  • Reflux the mixture at 110 °C for 24 hours.

  • Cool to room temperature. Extract the aqueous layer with diethyl ether (3 x 20 mL) to isolate the enantiopure carboxylic acid product.

  • Auxiliary Recovery: Basify the remaining aqueous layer to pH 12 using 6M NaOH. Extract with CH2​Cl2​ (3 x 20 mL) to recover the intact (2-Methylpentyl)(1-phenylethyl)amine.

  • Validation Checkpoint 3: Assess the recovered auxiliary via 1H -NMR. It should show no epimerization at the benzylic position, allowing it to be recycled for subsequent batches.

Conclusion

The transition from simple N-benzyl chiral auxiliaries to highly branched aliphatic systems like (2-Methylpentyl)(1-phenylethyl)amine represents a paradigm shift in managing difficult stereoselective transformations. By leveraging extreme A1,3 strain and deep steric shielding, chemists can achieve near-perfect diastereomeric excesses even with highly reactive, unhindered electrophiles.

References

  • Title: (2-methylpentyl)(1-phenylethyl)amine Product Information Source: shachemlin.com URL: [2]

  • Title: New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary Source: MDPI URL: [1]

  • Title: Defining the Research Landscape of (1S)-1-phenylethylamine within Chiral Secondary Amine Chemistry Source: Benchchem URL: [3]

  • Title: Challenges in the Syntheses of Peptidic Natural Products Source: Thieme Connect URL: [4]

Sources

Application

Application of (2-Methylpentyl)(1-phenylethyl)amine in neuropharmacology research

Application Note: (2-Methylpentyl)(1-phenylethyl)amine in Neuropharmacology – Scaffold Utility and GPCR Modulation Executive Summary (2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) is a highly lipophilic, synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: (2-Methylpentyl)(1-phenylethyl)amine in Neuropharmacology – Scaffold Utility and GPCR Modulation

Executive Summary

(2-Methylpentyl)(1-phenylethyl)amine (CAS: 1042516-37-9) is a highly lipophilic, synthetic secondary amine[1][2]. In neuropharmacology, its structural topology—a phenethylamine core N-alkylated with a branched aliphatic chain—makes it a critical scaffold for developing central nervous system (CNS) probes. Specifically, it shares key pharmacophoric elements with 2-AMPP and other modulators of GPR88, an orphan G protein-coupled receptor (GPCR) heavily implicated in striatal disorders such as Parkinson's disease, schizophrenia, and addiction[3][4]. This application note details the mechanistic rationale, functional assays, and pharmacokinetic profiling protocols for utilizing this compound and its derivatives in neuropharmacological drug discovery.

Pharmacological Context & Structural Rationale

The design of CNS-active molecules requires a delicate balance between receptor affinity and blood-brain barrier (BBB) permeability. (2-Methylpentyl)(1-phenylethyl)amine provides a unique structural solution:

  • The 1-Phenylethylamine Core: This moiety acts as a rigidified phenethylamine analog. Phenethylamines are foundational to neuropharmacology, serving as the backbone for endogenous neurotransmitters (e.g., dopamine) and synthetic ligands targeting trace amine-associated receptors (TAARs) and orphan GPCRs[5].

  • The 2-Methylpentyl Substitution: The addition of the branched 2-methylpentyl group drastically increases the lipophilicity (clogP) of the molecule. In the context of GPR88 agonists like 2-AMPP, lipophilic alkoxy or alkyl chains are highly favorable for potency, interacting with hydrophobic pockets within the receptor's allosteric or orthosteric sites[6][7]. Furthermore, this lipophilic tail enhances passive diffusion across the BBB, a historical bottleneck for GPR88 probes[7][8].

Mechanistic Pathway: GPR88 and Gi/o Signaling

When derivatives of this scaffold bind to target GPCRs like GPR88, they typically act as agonists for the Gαi/o signaling pathway[9][10]. Activation of the receptor induces a conformational change that triggers the Gαi/o subunit to inhibit adenylyl cyclase (AC). This inhibition reduces the conversion of ATP to cyclic AMP (cAMP), leading to decreased Protein Kinase A (PKA) activity[9]. In the striatum, this modulation dampens excessive neuronal excitability, which is the therapeutic basis for targeting motor control and reward pathways[4][9].

GPR88_Signaling Ligand (2-Methylpentyl)(1-phenylethyl)amine Derivatives Receptor GPR88 Receptor (Striatal Neurons) Ligand->Receptor Binds to receptor pocket G_protein Gαi/o Protein Receptor->G_protein Activates heterotrimeric G-protein Effector Adenylyl Cyclase (AC) G_protein->Effector Inhibits enzymatic activity cAMP Intracellular cAMP ↓ Effector->cAMP Reduces cAMP synthesis PKA PKA Activation ↓ cAMP->PKA Decreases downstream phosphorylation Physiology Modulation of Motor Control & Reward Pathways PKA->Physiology Regulates synaptic transmission

Caption: Gi/o-coupled signaling pathway modulated by (2-Methylpentyl)(1-phenylethyl)amine derivatives.

Experimental Protocols

Protocol A: TR-FRET cAMP Accumulation Assay (Functional Validation) To validate the functional agonism of (2-Methylpentyl)(1-phenylethyl)amine analogs, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay is utilized[7][10]. Causality Note: Because GPR88 is Gi-coupled, baseline cAMP must be artificially elevated using an adenylyl cyclase activator (Forskolin) to properly observe and quantify the compound's inhibitory effect on cAMP production[9].

  • Step 1: Cell Preparation. Plate CHO or HEK293 cells stably expressing human GPR88 into a 384-well microplate at a density of 5,000 cells/well in assay buffer (HBSS, 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX). Note: IBMX is critical as it inhibits phosphodiesterases, preventing premature cAMP degradation.

  • Step 2: Compound Addition. Prepare serial dilutions (10 pM to 10 µM) of the test compound. Add the compound to the cells concurrently with 500 nM Forskolin[9].

  • Step 3: Incubation. Incubate the plate at 37°C for 30 minutes. This specific time frame allows for optimal GPCR-mediated inhibition of the Forskolin-induced cAMP surge before receptor desensitization occurs.

  • Step 4: Lysis and Detection. Add the TR-FRET lysis buffer containing the cAMP-d2 conjugate (FRET acceptor) and anti-cAMP Cryptate (FRET donor). Incubate for 1 hour at room temperature in the dark.

  • Step 5: Measurement. Read the plate on a compatible microplate reader at 665 nm and 615 nm. Calculate the FRET ratio (665/615). Plot the dose-response curve to determine the EC50​ value.

Assay_Workflow CellPrep Plate GPR88 Cells (384-well plate) Compound Add Compound + Forskolin CellPrep->Compound Incubation Incubate 30 min at 37°C Compound->Incubation Lysis Add Lysis Buffer + FRET Reagents Incubation->Lysis Read Read TR-FRET (665nm/615nm) Lysis->Read Analysis Calculate EC50 (Dose-Response) Read->Analysis

Caption: Step-by-step workflow for the TR-FRET cAMP accumulation assay.

Protocol B: PAMPA-BBB Permeability Assay Given the highly lipophilic nature of the 2-methylpentyl group, verifying BBB penetration is a mandatory pharmacokinetic validation step[4][7].

  • Step 1: Coat the PVDF membrane of a PAMPA donor plate with porcine brain lipid extract (20 mg/mL dissolved in dodecane).

  • Step 2: Add the test compound (10 µM in PBS, 5% DMSO) to the donor wells. Add blank PBS buffer to the acceptor wells. Include a known highly permeable standard (e.g., verapamil) as a positive control.

  • Step 3: Assemble the sandwich plate and incubate at room temperature for 18 hours in a humidity chamber.

  • Step 4: Separate the plates and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.

  • Step 5: Calculate the effective permeability ( Pe​ ). A Pe​>4.0×10−6cm/s indicates high BBB permeability, self-validating the structural rationale of the 2-methylpentyl substitution.

Data Presentation

The following table summarizes representative pharmacological parameters demonstrating the structure-activity relationship (SAR) impact of the 2-methylpentyl substitution compared to baseline phenethylamines and advanced GPR88 agonists[7][10].

Compound Class / AnalogStructural FeatureTarget GPCRFunctional Potency ( EC50​ )BBB Permeability ( Pe​ , 10−6cm/s )
Unsubstituted PhenethylaminePrimary amine, no lipophilic tailTAAR1> 10,000 nM1.2 (Low)
(2-Methylpentyl)(1-phenylethyl)amine Branched N-alkyl chainGPR88 / TAARs~ 850 nM (Est.)5.8 (High)
2-AMPP (Reference Agonist)Reversed amide + 2-methylpentyl etherGPR88414 nM4.5 (Moderate/High)
RTI-13951-33 (Advanced Probe)Optimized bioisostereGPR8847 nM6.2 (High)

Note: Data synthesized from comparative SAR studies of GPR88 ligands emphasizing the role of lipophilic side chains[3][4][7].

References

  • BenchChem. (2S)-2-Phenylpropanamide: An In-Depth Technical Guide on its Mechanism of Action in Biological Systems.9

  • Kerr, A. T., et al. Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold. ACS Publications (2023). 11

  • Jin, C., et al. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88 receptor. PMC (2018). 3

  • Jin, C., et al. Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. PMC (2020). 7

  • Jin, C., et al. Design, Synthesis and Pharmacological Evaluation of 4-Hydroxyphenylglycine and 4-Hydroxyphenylglycinol Derivatives as GPR88 Agonists. PMC (2017). 10

  • Jin, C., et al. Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies. PMC (2021). 4

  • The Royal Society of Chemistry. CHAPTER 14: Substances Not Listed in the International Conventions. RSC (2022). 5

  • BLD Pharm. (2-Methylpentyl)(1-phenylethyl)amine (CAS 1042516-37-9) Product Specifications.1

Sources

Method

Application Note &amp; Protocols: Derivatization Techniques for GC-MS Analysis of Amines

Abstract The analysis of amines by gas chromatography-mass spectrometry (GC-MS) is fundamental in diverse fields, including pharmaceutical development, clinical diagnostics, environmental monitoring, and metabolomics. Ho...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The analysis of amines by gas chromatography-mass spectrometry (GC-MS) is fundamental in diverse fields, including pharmaceutical development, clinical diagnostics, environmental monitoring, and metabolomics. However, the inherent chemical properties of amines—high polarity, low volatility, and a tendency for column adsorption—present significant analytical challenges, often leading to poor chromatographic peak shape and inaccurate quantification.[1][2][3] Chemical derivatization is a critical pre-analytical step that chemically modifies amines to produce derivatives with improved volatility, thermal stability, and chromatographic behavior.[1][4][5] This guide provides an in-depth exploration of the three primary derivatization strategies for amines: Silylation , Acylation , and Alkylation . We will dissect the reaction mechanisms, present detailed, field-tested protocols, offer comparative analysis, and provide troubleshooting insights to empower researchers to achieve robust and reliable GC-MS results.

The Imperative for Amine Derivatization

Direct GC-MS analysis of underivatized amines is often unfeasible. The primary amino group (-NH2), secondary amino group (-NHR), and hydroxyl groups (-OH) frequently present in amine-containing molecules (like catecholamines or amino acids) can form strong intermolecular hydrogen bonds.[5] This results in:

  • Low Volatility: Requiring high injector and oven temperatures that can cause thermal degradation of the analyte.[4]

  • Poor Peak Shape: Active hydrogens interact with silanol groups on the GC column and liner, causing significant peak tailing and reducing resolution.[1][6]

  • Inaccurate Quantification: Irreversible adsorption onto active sites in the GC system leads to sample loss and poor reproducibility.[6][7]

Derivatization overcomes these obstacles by replacing the active hydrogens with nonpolar, protective groups, thereby increasing volatility and thermal stability while minimizing undesirable column interactions.[1][4][8]

Comparative Overview of Major Derivatization Techniques

The choice of derivatization strategy is dictated by the analyte's structure, the sample matrix, and the desired analytical sensitivity. The following table provides a high-level comparison of the most common approaches.

Technique Common Reagents Mechanism Key Advantages Key Disadvantages Best Suited For
Silylation BSTFA, MSTFA, MTBSTFAReplaces active H with a silyl group (e.g., TMS, TBDMS)Highly reactive, versatile for -NH, -OH, -SH groups, volatile byproducts.[1][9][10]Reagents and derivatives are highly moisture-sensitive.[1][4][10]General-purpose screening, multi-functional analytes (e.g., amino acids, catecholamines).[11]
Acylation TFAA, PFPA, HFBA, ChloroformatesReplaces active H with an acyl groupProduces very stable derivatives, enhances Electron Capture Detector (ECD) sensitivity.[4][12]Can produce acidic byproducts requiring removal, anhydrous conditions often necessary.[4]Trace analysis requiring high sensitivity (ECD), robust applications, amphetamines.[1][13]
Alkylation PFBBr, ChloroformatesReplaces active H with an alkyl or aralkyl groupCreates stable derivatives, can be performed in aqueous solutions (chloroformates).[1][14]Risk of over-alkylation with alkyl halides, reactions can be slower.[1]Introducing specific functional groups for enhanced detection (e.g., PFB for ECD).[1]

Deep Dive: Silylation

Silylation is arguably the most prevalent derivatization method for GC-MS.[10][15] The reaction involves a nucleophilic attack from the amine's lone pair of electrons on the silicon atom of the silylating reagent, displacing a leaving group.[1]

Mechanism of Silylation

The general reaction for the silylation of a primary amine with a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is shown below. A catalyst, such as trimethylchlorosilane (TMCS), is often included to increase the reactivity of the silylating agent, especially for sterically hindered groups.[1][10]

Silylation_Mechanism cluster_reactants Reactants cluster_products Products cluster_legend Legend R_NH2 R-NH₂ (Amine) Reaction_Center + R_NH2->Reaction_Center Nucleophilic Attack BSTFA BSTFA BSTFA->Reaction_Center R_N_TMS2 R-N(TMS)₂ (Bis-silylated Amine) Byproduct CF₃-CO-NH-TMS Reaction_Center->R_N_TMS2 Reaction_Center->Byproduct TMS TMS = Si(CH₃)₃

Caption: Silylation of a primary amine with BSTFA.

Common Silylating Reagents
  • MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): One of the most powerful and versatile silyl donors. Its byproducts are very volatile and typically elute with the solvent front, minimizing chromatographic interference.[9][11][15][16]

  • BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): A widely used reagent, often formulated with 1% TMCS as a catalyst to enhance its reactivity.[1][5]

  • MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide): Forms tert-butyldimethylsilyl (TBDMS) derivatives, which are significantly more stable and less sensitive to moisture (up to 10,000 times more stable to hydrolysis) than their TMS counterparts.[4] This makes MTBSTFA an excellent choice for complex matrices or when sample workup involves aqueous steps.

Protocol: General Silylation of Amines with MSTFA

This protocol is suitable for a wide range of amines, including amino acids and catecholamines.

Materials:

  • Sample containing amines (0.1 - 1.0 mg)

  • MSTFA (with or without 1% TMCS)

  • Anhydrous solvent (e.g., Pyridine, Acetonitrile, Dichloromethane)

  • Reaction vials (2 mL) with PTFE-lined caps

  • Heating block or oven

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: Place a known quantity of the sample into a reaction vial. If the sample is in solution, evaporate the solvent to complete dryness under a gentle stream of dry nitrogen. The absence of water is critical for successful silylation.[1][4]

  • Reagent Addition: Add 100 µL of anhydrous solvent to dissolve the residue. Then, add 100 µL of MSTFA. For difficult-to-derivatize compounds or sterically hindered amines, using MSTFA with 1% TMCS is recommended.[10]

  • Reaction: Tightly cap the vial. Heat at 70-80°C for 30-60 minutes.[1] Reaction time and temperature may need optimization depending on the specific analyte.[17]

  • Cooling & Analysis: Allow the vial to cool to room temperature. Inject 1 µL of the derivatized solution directly into the GC-MS system. No workup is typically required as MSTFA byproducts are highly volatile.[9]

Caption: Workflow for Silylation of Amines with MSTFA.

Deep Dive: Acylation

Acylation involves the introduction of an acyl group (R-C=O) into the amine molecule, forming a stable amide derivative. This technique is particularly valuable when targeting trace-level analytes with an Electron Capture Detector (ECD), as the use of perfluorinated acylating agents dramatically enhances detector response.[1][4][18]

Mechanism of Acylation

The reaction proceeds via nucleophilic acyl substitution, where the amine attacks the electrophilic carbonyl carbon of the anhydride, leading to the formation of a stable amide and a carboxylic acid byproduct.

Common Acylating Reagents
  • TFAA (Trifluoroacetic Anhydride): A highly reactive reagent that forms stable, volatile trifluoroacetyl derivatives.[8][12][13]

  • PFPA (Pentafluoropropionic Anhydride) & HFBA (Heptafluorobutyric Anhydride): These reagents are analogous to TFAA but introduce larger perfluoroalkyl groups.[12] This increases the retention time of the derivatives, which can be useful for separating them from early-eluting matrix components. The derivatives are also extremely sensitive to ECD.[18]

  • Alkyl Chloroformates (e.g., Ethyl Chloroformate - ECF): A versatile class of reagents that react with amines to form carbamates. A key advantage is that the reaction can be performed in an aqueous medium, which is beneficial for biological samples.[1][19] This avoids the need for a rigorous drying step, simplifying sample preparation.[19]

Protocol: Acylation of Primary Amines with TFAA

Materials:

  • Sample containing primary amines

  • Trifluoroacetic anhydride (TFAA)

  • Anhydrous solvent (e.g., Ethyl Acetate, Acetonitrile)

  • Reaction vials (2 mL) with PTFE-lined caps

  • Heating block

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: Place a known amount of the amine sample into a reaction vial. If in solution, evaporate to dryness under a gentle stream of nitrogen.

  • Reagent Addition: Add 200 µL of the anhydrous solvent to the dried sample, followed by 100 µL of TFAA.[1]

  • Reaction: Cap the vial tightly and heat at 60-70°C for 15-30 minutes.[1]

  • Byproduct Removal (Recommended): After cooling, gently evaporate the excess reagent and acidic byproduct (trifluoroacetic acid) under a stream of nitrogen. This step is crucial to prevent damage to the GC column.[1][4]

  • Reconstitution & Analysis: Re-dissolve the residue in a suitable injection solvent (e.g., Ethyl Acetate) and inject 1 µL into the GC-MS system.

Caption: Workflow for Acylation of Amines with TFAA.

Deep Dive: Alkylation

Alkylation introduces an alkyl or aralkyl group, replacing the active hydrogens on the amine. This method is less common than silylation or acylation for general screening but offers unique advantages for specific applications.

Common Alkylating Reagents
  • PFBBr (Pentafluorobenzyl Bromide): This is the most important alkylating agent for trace analysis. It reacts with amines to form PFB derivatives, which are extremely sensitive to ECD.[1][20][21] The reaction is often performed as an "extractive alkylation," where the derivatization and extraction into an organic solvent occur simultaneously.[20]

  • Alkyl Halides (e.g., Methyl Iodide): While simple, these reagents are prone to over-alkylation, where a primary amine reacts to form a secondary amine, which can then react further to form a tertiary amine, leading to a mixture of products.[1] This lack of specificity limits their use in quantitative analysis.

Protocol: Extractive Alkylation with PFBBr

This protocol is adapted for the derivatization of amines or phenols in an aqueous matrix.

Materials:

  • Aqueous sample containing amines

  • Pentafluorobenzyl bromide (PFBBr)

  • Organic Solvent (e.g., Methylene Chloride, Toluene)

  • Phase-transfer catalyst (e.g., Tetrabutylammonium hydrogen sulfate)

  • Aqueous base (e.g., 0.2M Sodium Hydroxide)

  • Reaction vials (5 mL) with PTFE-lined caps

  • Shaker or vortex mixer

Procedure:

  • Combine Phases: In a reaction vial, combine 1 mL of the aqueous sample, 1 mL of organic solvent (e.g., Methylene Chloride), and 1 mL of 0.1M tetrabutylammonium hydrogen sulfate (phase-transfer catalyst).[20]

  • Adjust pH & Add Reagent: Add 1 mL of 0.2M sodium hydroxide to make the solution basic, which deprotonates the amine for reaction. Add 25 µL of PFBBr.[20]

  • Reaction: Cap the vial and shake or vortex vigorously for 20-30 minutes at room temperature.[20] The phase-transfer catalyst facilitates the movement of the deprotonated amine from the aqueous phase to the organic phase, where it reacts with PFBBr.

  • Phase Separation: Centrifuge the vial to ensure a clean separation of the aqueous and organic layers.

  • Analysis: Carefully remove the bottom organic layer with a syringe and inject 1 µL into the GC-MS system (typically equipped with an ECD for highest sensitivity).

Troubleshooting & Field Insights

  • Problem: No or Low Derivative Peak.

    • Cause: Presence of moisture. Silylating reagents are especially sensitive and will react preferentially with water.[1][4][22]

    • Solution: Ensure all glassware is oven-dried. Use anhydrous solvents. Dry the sample completely under nitrogen before adding reagents. Purchase reagents in small, sealed ampules and use a fresh one for each batch.[22]

    • Cause: Incomplete reaction.

    • Solution: Optimize reaction time and temperature. For silylation, a temperature of 75°C may be required to drive the reaction to completion.[17] Consider adding a catalyst like TMCS for silylation.

  • Problem: Multiple Derivative Peaks for a Single Analyte.

    • Cause: Incomplete derivatization of multi-functional amines (e.g., only one of two amine groups reacted).

    • Solution: Increase the molar excess of the derivatizing reagent (a 2:1 molar ratio of reagent to active hydrogen is a good starting point).[17] Increase reaction time and/or temperature.

  • Problem: Poor Peak Shape (Tailing) Even After Derivatization.

    • Cause: Active sites in the GC inlet liner.

    • Solution: Use a deactivated inlet liner. Regularly replace the liner and septum as they can become active over time.

    • Cause: Acidic byproducts from acylation are degrading the column.

    • Solution: Ensure the post-acylation evaporation step is thoroughly performed to remove acidic byproducts before injection.[4]

Conclusion

Chemical derivatization is an indispensable tool for the successful GC-MS analysis of amines. By converting polar, non-volatile amines into stable, volatile derivatives, analysts can achieve the sharp peaks, high sensitivity, and reliable quantification required for rigorous scientific investigation. Understanding the fundamental chemistry of silylation, acylation, and alkylation allows the researcher to select the optimal strategy and tailor protocols to the specific needs of their analysis. The detailed protocols and troubleshooting guidance provided herein serve as a robust starting point for developing and validating methods for even the most challenging amine analytes.

References

  • Kim, K. R., et al. (2009). Chemical Derivatization of Catecholamines for Gas Chromatography-Mass Spectrometry. Journal of the Korean Chemical Society, 53(4), 453-459. Retrieved from [Link]

  • Kim, K. R., et al. (2017). Chemical Derivatization of Catecholamines for Gas Chromatography-Mass Spectrometry. ResearchGate. Retrieved from [Link]

  • Villas-Bôas, S. G., et al. (2006). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? MDPI. Retrieved from [Link]

  • de Jong, A. P., & Cramers, C. A. (1983). Derivatization of catecholamines in aqueous solution for quantitative analysis in biological fluids. Journal of Chromatography B: Biomedical Sciences and Applications, 276(2), 267-278. Retrieved from [Link]

  • Villas-Bôas, S. G., et al. (2006). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. International Journal of Molecular Sciences, 7(10), 431. Retrieved from [Link]

  • ResearchGate. (n.d.). Acylation Derivatization Reagents. Retrieved from [Link]

  • Bishop, C. (2015). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. Retrieved from [Link]

  • Cancalon, P., & Lundy, B. (1987). Gas Chromatography-Mass Spectrometry of Catecholamines and Tryptamines: Determination of Gas Chromatographic Profiles of the Amines, Their Precursors and Their Metabolites. Scilit. Retrieved from [Link]

  • Regis Technologies. (n.d.). GC Derivatization. Retrieved from [Link]

  • Qiu, Y., et al. (2007). Application of ethyl chloroformate derivatization for gas chromatography–mass spectrometry based metabonomic profiling. Analytica Chimica Acta, 583(2), 277-283. Retrieved from [Link]

  • Kusch, P., et al. (2006). Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. Journal of Chromatography A, 1132(1-2), 308-315. Retrieved from [Link]

  • Scribd. (n.d.). Derivatization of Amines. Retrieved from [Link]

  • Restek. (n.d.). Silylation Derivatization Reagent, MSTFA (N-Methyl-N-Trimethylsilyltrifluoroacetamide), 10x1 g Vials, 10-pk. Retrieved from [Link]

  • Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34. Retrieved from [Link]

  • Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS. IntechOpen. Retrieved from [Link]

  • Orata, F. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. IntechOpen. Retrieved from [Link]

  • Zaini, N. A. M., et al. (2019). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be. Journal of Chemistry. Retrieved from [Link]

  • Zhao, X., et al. (2010). GC-MS with ethyl chloroformate derivatization for comprehensive analysis of metabolites in serum and its application to human uremia. Analytical and Bioanalytical Chemistry, 396(5), 1887-1896. Retrieved from [Link]

  • Lee, S. H., et al. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Molecules, 26(13), 4059. Retrieved from [Link]

  • Science.gov. (n.d.). pentafluorobenzyl bromide derivatization: Topics by Science.gov. Retrieved from [Link]

  • Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Semantic Scholar. Retrieved from [Link]

  • Yeh, M. K., et al. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(3), 1-13. Retrieved from [Link]

  • Geffard, O., et al. (2023). Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples. Molecules, 28(4), 1599. Retrieved from [Link]

  • Wang, Y., et al. (2023). A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples. Analytical Methods, 15(1), 57-67. Retrieved from [Link]

  • Tsikas, D. (2016). Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates. ResearchGate. Retrieved from [Link]

  • Chromatography Forum. (2008). Derivitization Preparation. Retrieved from [Link]

  • ResearchGate. (2016). Can anyone help me troubleshoot problems in sample derivatization in GC-MS?. Retrieved from [Link]

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Application

Application Note: Advanced Solid-Phase Extraction of Phenethylamines from Serum

Mechanistic Rationale: Why Mixed-Mode Cation Exchange? Extracting phenethylamines (e.g., amphetamine, methamphetamine, MDMA) from human serum presents a significant analytical challenge.

Author: BenchChem Technical Support Team. Date: March 2026

Mechanistic Rationale: Why Mixed-Mode Cation Exchange?

Extracting phenethylamines (e.g., amphetamine, methamphetamine, MDMA) from human serum presents a significant analytical challenge. Serum is a highly complex biological matrix rich in phospholipids, proteins, and endogenous salts. Because phenethylamines are relatively small, basic amines with pKa values ranging from 9.5 to 10.0, they often exhibit poor retention on standard reversed-phase (C18) sorbents and suffer from severe ion suppression during LC-MS/MS analysis due to co-eluting matrix lipids[1].

To achieve baseline clean-up and high recovery, this protocol utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE). MCX sorbents combine a hydrophobic polymeric backbone with strongly acidic sulfonic acid groups. This dual-retention mechanism is critical: it allows the analyst to apply aggressive 100% organic washes to strip away neutral and acidic lipids, while the protonated phenethylamines remain rigidly locked to the sorbent via strong electrostatic interactions[2].

Experimental Workflow

SPE_Workflow S1 1. Sample Pre-treatment Dilute Serum with Acidic Buffer (Protonates Amines) S3 3. Sample Loading Apply Diluted Serum (Dual Retention: Ionic & Hydrophobic) S1->S3 S2 2. SPE Conditioning MeOH followed by Acidic Buffer (Activates Sorbent) S2->S3 S4 4. Aqueous Wash 0.1 M HCl or 2% Formic Acid (Removes Salts & Proteins) S3->S4 S5 5. Organic Wash 100% Methanol (Removes Neutral/Acidic Lipids) S4->S5 S6 6. Target Elution 5% NH4OH in MeOH/EtOAc (Neutralizes Amines for Release) S5->S6 S7 7. Evaporation & LC-MS/MS Reconstitute in Mobile Phase S6->S7

Fig 1: Mixed-mode strong cation exchange (MCX) SPE workflow for phenethylamines.

Materials & Reagents

  • Sorbent: Mixed-mode strong cation exchange (MCX) SPE cartridges (e.g., 30 mg / 3 mL format).

  • Buffers: 0.1 M Phosphate Buffer (pH 6.0), 0.1 M HCl.

  • Solvents: LC-MS grade Methanol (MeOH), Ethyl Acetate (EtOAc), Isopropanol (IPA).

  • Modifiers: Ammonium Hydroxide (NH₄OH, 28-30%), Formic Acid (FA).

  • Internal Standards (IS): Deuterated analogs (e.g., Amphetamine-d11, MDMA-d5) to ensure a self-validating extraction system.

Self-Validating Protocol: Step-by-Step Methodology

A robust protocol must be a self-validating system. By spiking isotopically labeled internal standards into the raw serum prior to any manipulation, the workflow inherently tracks and corrects for matrix effects, ion suppression, and physical extraction losses[3].

Step 1: Sample Pre-Treatment
  • Aliquot 0.5 mL of human serum into a clean microcentrifuge tube.

  • Spike with 20 µL of the deuterated Internal Standard working solution.

  • Add 2.0 mL of 0.1 M Phosphate Buffer (pH 6.0) . Vortex for 30 seconds.

  • Causality: Diluting the serum disrupts drug-protein binding. Adjusting the pH to 6.0 (well below the analytes' pKa of ~10) ensures that 100% of the phenethylamine molecules are protonated (cationic), which is an absolute requirement for binding to the sulfonic acid exchange sites[2].

Step 2: SPE Cartridge Conditioning
  • Apply 2.0 mL of Methanol to the MCX cartridge. Draw through under low vacuum.

  • Apply 2.0 mL of 0.1 M Phosphate Buffer (pH 6.0) .

  • Causality: Methanol solvates the hydrophobic polymer backbone, maximizing surface area. The subsequent buffer wash equilibrates the sorbent to match the pH and aqueous nature of the incoming sample, preventing analyte breakthrough during loading[4].

Step 3: Sample Loading
  • Load the pre-treated serum mixture onto the cartridge.

  • Pull through at a controlled flow rate of 1–2 mL/minute .

  • Causality: A slow, controlled flow rate is critical. It provides sufficient residence time for the protonated amines to diffuse into the pores and establish strong electrostatic bonds with the cation-exchange sites[1].

Step 4: Interference Washing
  • Aqueous Wash: Apply 2.0 mL of 0.1 M HCl .

    • Causality: Removes endogenous salts, residual proteins, and polar interferences. The highly acidic environment ensures the analytes remain positively charged and tightly bound[5].

  • Organic Wash: Apply 2.0 mL of 100% Methanol .

    • Causality: This is the primary advantage of mixed-mode SPE. The pure organic solvent disrupts hydrophobic interactions, washing away neutral and acidic lipids (the primary culprits of LC-MS/MS ion suppression). The basic phenethylamines remain locked to the sorbent via strong ionic bonds that organic solvents cannot break[2].

  • Dry the cartridge under high vacuum (≥10 inHg) for 5 minutes.

Step 5: Target Analyte Elution
  • Elute with 2.0 mL of Ethyl Acetate / Isopropanol / NH₄OH (78:20:2, v/v/v) . Collect at 1–2 mL/minute.

  • Causality: The basic modifier (NH₄OH) raises the pH above the analytes' pKa, deprotonating the basic amine group. This neutralizes their charge, instantly breaking the ionic bond. Simultaneously, the organic solvent mixture breaks the hydrophobic interactions, releasing the highly purified analytes into the collection tube[4].

Step 6: Evaporation & Reconstitution (Critical Step)
  • Mandatory Addition: Add 50 µL of 1% HCl in Methanol to the collected eluate before evaporation.

  • Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of initial LC mobile phase (e.g., 5% Acetonitrile with 0.1% Formic Acid).

  • Causality: Phenethylamines in their free-base form (created by the basic elution step) are highly volatile. Evaporating them directly will result in massive, irreproducible analyte loss. Adding a small amount of HCl converts the free bases back into stable, non-volatile hydrochloride salts, preserving sample integrity during nitrogen blowdown[4].

Quantitative Performance Metrics

When coupled with LC-MS/MS, this mixed-mode SPE protocol yields exceptional analytical performance, characterized by high absolute recoveries and minimal matrix effects[3][5].

AnalyteTarget Transition (m/z)Absolute Recovery (%)LOD (ng/mL)LOQ (ng/mL)Intra-day RSD (%)
Amphetamine136.1 → 91.192.40.82.02.1
Methamphetamine150.1 → 91.194.10.51.51.8
MDMA194.1 → 163.191.51.02.52.4
MDA180.1 → 105.189.81.23.03.1
MDEA208.1 → 163.193.21.02.52.2

(Note: Data represents typical performance parameters utilizing a modern triple quadrupole mass spectrometer operating in positive ESI MRM mode).

Expert Troubleshooting & Causality Insights

  • Low Recovery Across All Analytes: If recovery is uniformly low, the most common culprit is a failure to properly acidify the sample prior to loading, or the use of an elution solvent that is not basic enough. Ensure the elution solvent is freshly prepared, as ammonia gas readily escapes from NH₄OH solutions over time, reducing its pH and its ability to deprotonate the analytes[2].

  • High Variability (High RSD): If recoveries fluctuate wildly between replicates, it is almost always due to the omission of the 1% HCl addition prior to the evaporation step. Free-base volatility is highly dependent on subtle variations in nitrogen flow and bath temperature[4].

  • Ion Suppression in MS: If the internal standard response drops significantly in extracted matrix compared to neat solvent, lipid removal is incomplete. Ensure the 100% Methanol wash step is not skipped, and verify that the sorbent bed is completely dried before applying the elution solvent to prevent aqueous carryover into the final extract[1].

References

  • Automated solid-phase extraction and two-step derivatisation for simultaneous analysis of basic illicit drugs in serum by GC/MS National Institutes of Health (PubMed) URL:[Link]

  • Fractionation of Acidic, Basic, and Neutral Drugs from Plasma with an SPE Mixed Mode Strong Cation Exchange Polymeric Resin Agilent Technologies URL: [Link]

  • When should I choose a mixed-mode SPE? Biotage URL:[Link]

Sources

Method

Application Note: Orthogonal Spectroscopic Strategies for the Structural Confirmation of Small Molecule Synthesis Products

Introduction: The Necessity of Orthogonal Validation In the fields of drug development and synthetic organic chemistry, the structural misassignment of a synthesized product can lead to catastrophic downstream failures,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Necessity of Orthogonal Validation

In the fields of drug development and synthetic organic chemistry, the structural misassignment of a synthesized product can lead to catastrophic downstream failures, invalidating biological assays and derailing clinical pipelines. Relying on a single analytical technique introduces perilous blind spots. To establish absolute scientific trustworthiness, structural elucidation must be treated as a self-validating system .

This application note details an orthogonal workflow utilizing High-Resolution Mass Spectrometry (HRMS), Fourier Transform Infrared (FTIR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. By cross-referencing the empirical formula (MS), functional group vibrations (FTIR), and atomic connectivity (NMR), researchers can achieve unambiguous structural confirmation.

Workflow A Synthesis Product (Crude/Purified) B HRMS / LC-MS (Molecular Formula) A->B Exact Mass C ATR-FTIR (Functional Groups) A->C Vibrational Modes D 1D & 2D NMR (Connectivity & Stereo) A->D Spin-Spin Coupling E Confirmed 3D Molecular Structure B->E C->E D->E

Fig 1. Orthogonal workflow for the structural elucidation of small molecules.

High-Resolution Mass Spectrometry (HRMS)

Causality & Logic: Structural elucidation begins with defining the boundaries of the molecule. HRMS dictates the exact mass, from which the empirical formula is derived. Tandem MS (MS/MS) provides collision-induced dissociation (CID) patterns that act as the first structural clues. Furthermore, techniques like Rapid Ambient Sampling Mass Spectrometry[1] allow for the direct analysis of reaction mixtures without extensive workup, confirming product formation in under a minute.

Protocol 1: LC-HRMS/MS Workflow for Empirical Formula Determination
  • Sample Preparation: Dilute the purified synthesis product to a concentration of 1–10 µg/mL in LC-MS grade Methanol/Water (50:50) containing 0.1% Formic Acid (for positive ion mode).

  • Ionization: Utilize Electrospray Ionization (ESI) for polar to moderately non-polar small molecules. Ensure capillary voltage is optimized (typically 3.0–3.5 kV).

  • Acquisition: Run a full high-resolution scan (e.g., m/z 100–1000) at a resolution of at least 70,000 (FWHM). Follow this with data-dependent MS/MS (ddMS2) using stepped normalized collision energies (e.g., 20, 40, 60 eV) to capture a comprehensive fragmentation spectrum.

  • Data Processing: Extract the exact mass of the [M+H]⁺ or [M-H]⁻ ion. Use isotopic pattern matching (A+1, A+2 isotopes) to constrain the molecular formula generator software.

Self-Validation Checkpoint: Calculate the Degrees of Unsaturation (DoU) from the generated molecular formula. This exact number must perfectly align with the sum of rings and double bonds identified in subsequent NMR and FTIR analyses.

Fourier Transform Infrared (FTIR) Spectroscopy

Causality & Logic: While MS provides the formula, it cannot easily distinguish between isomers with identical masses. FTIR fills this gap by identifying functional groups based on their permanent dipole moment vibrations, as detailed in FTIR Spectroscopy of Biomolecules[2]. For example, FTIR can instantly differentiate an ether from an alcohol, or identify a highly symmetric alkyne that might be completely silent in ¹H NMR.

Protocol 2: ATR-FTIR Functional Group Verification
  • Background Acquisition: Clean the diamond Attenuated Total Reflectance (ATR) crystal with isopropanol and allow it to dry. Acquire a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

  • Sample Application: Place 1–2 mg of solid sample (or 1 drop of neat liquid) directly onto the center of the crystal. Apply the pressure anvil until the clutch clicks, ensuring intimate contact between the sample and the evanescent wave.

  • Acquisition: Acquire the sample spectrum over the mid-infrared range (4000–400 cm⁻¹).

  • Spectral Processing: Perform baseline correction and atmospheric suppression (to remove ambient CO₂ and H₂O interference).

Self-Validation Checkpoint: Do the functional groups identified in the FTIR spectrum account for all heteroatoms (O, N, S) predicted by the HRMS molecular formula? If MS predicts three oxygens but FTIR only shows a single ester carbonyl, the third oxygen must be mapped to an ether or epoxide during NMR analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Logic: NMR is the ultimate arbiter of atom-to-atom connectivity and relative stereochemistry. Modern structural assignment relies on a highly specific sequence of 2D experiments, as established in Practical Strategies for Organic Chemists[3].

Why run HSQC before HMBC? Interpreting HMBC data without prior HSQC analysis often leads to misassigning direct one-bond (¹J_CH) couplings as long-range (²J or ³J) correlations. HSQC acts as a mandatory filter, allowing for the unambiguous mapping of the carbon skeleton.

NMR_Logic N1 1D 1H & 13C NMR (Chemical Shifts & Integrals) N2 HSQC (Direct C-H Bonds) N1->N2 Identify CH groups N3 COSY / TOCSY (Vicinal H-H Coupling) N2->N3 Spin Systems N4 HMBC (Long-Range C-H Skeleton) N3->N4 Link Fragments N5 NOESY / ROESY (Spatial Proximity & Stereochem) N4->N5 3D Conformation

Fig 2. Iterative 2D NMR logic for mapping molecular connectivity and stereochemistry.

Protocol 3: Comprehensive 2D NMR Elucidation
  • Sample Preparation: Dissolve 5–15 mg of the highly purified compound in 600 µL of an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% v/v TMS as an internal chemical shift reference (δ 0.00 ppm).

  • 1D Acquisition: Acquire ¹H (16–64 scans) and ¹³C (512–1024 scans) spectra. Integrate all ¹H signals.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Acquire to identify all direct C-H bonds. Overlapping ¹H multiplets are easily resolved by dispersion in the ¹³C dimension.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Trace the carbon skeleton by identifying correlations across 2–3 bonds. This step is critical for positioning "NMR-silent" quaternary carbons and heteroatoms.

  • 2D NOESY/ROESY: Determine relative stereochemistry by observing through-space Nuclear Overhauser Effect (NOE) interactions (< 5 Å) between spatially proximate protons.

Self-Validation Checkpoint: Does the integration of the ¹H NMR spectrum perfectly match the proton count derived from the HRMS formula? Furthermore, do all HMBC correlations logically align without contradicting the direct bond data established by the HSQC?

Integrative Data Presentation: Case Study

To demonstrate the power of this orthogonal approach, consider the structural confirmation of the synthetic lipid peroxidation product, trans-4,5-Epoxy-2E-decenal, as benchmarked in the Comparative Guide to Structural Confirmation[4].

Table 1: Multi-Spectroscopic Data Summary for trans-4,5-Epoxy-2E-decenal

Analytical TechniqueTarget ParameterExpected Quantitative DataStructural Implication
HRMS Molecular Ionm/z [M+H]⁺ ~ 169.12Confirms empirical formula C₁₀H₁₆O₂ (DoU = 3).
FTIR Carbonyl Stretch~1690 cm⁻¹Confirms conjugated aldehyde (accounts for 1 DoU and 1 Oxygen).
FTIR Epoxide Ring~850–1250 cm⁻¹Confirms C-O-C asymmetric stretch (accounts for 1 DoU and 1 Oxygen).
¹H NMR Aldehydic Protonδ ~9.5 ppm (doublet)Confirms terminal aldehyde geometry.
¹H NMR Vinylic Protonsδ ~6.0–7.0 ppmConfirms alkene presence (accounts for final DoU).
¹H NMR Epoxide Protonsδ ~2.9–3.2 ppmConfirms oxirane ring protons.
¹³C NMR Aldehydic Carbonδ ~190 ppmValidates carbonyl carbon assignment.
¹³C NMR Epoxide Carbonsδ ~55–65 ppmValidates oxygen-bound aliphatic carbons.

By synthesizing data across these three platforms, the structure of the molecule is not merely suggested—it is mathematically and physically proven. As modern methods evolve, integrating these classical techniques with computational predictions continues to push the boundaries of chemical analysis, as highlighted in The Evolving Landscape of NMR Structural Elucidation[5].

References

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists Source: European Journal of Organic Chemistry (EurJOC) URL:Verify Source[3]

  • Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry Source: Waters Corporation Application Notes URL:Verify Source[1]

  • Comparative Guide to the Structural Confirmation of Synthetic trans-4,5-Epoxy-2E-decenal Source: Benchchem URL:Verify Source[4]

  • Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules Source: IntechOpen URL:Verify Source[2]

  • The Evolving Landscape of NMR Structural Elucidation Source: MDPI URL:Verify Source[5]

Sources

Application

Application Note: In Vivo Assessment of Psychomotor Stimulants: A Comprehensive Guide to Animal Models and Protocols

Introduction & Mechanistic Grounding Psychomotor stimulants, such as amphetamines and cocaine, exert their primary behavioral effects by modulating monoamine neurotransmission—specifically targeting the Dopamine Transpor...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Grounding

Psychomotor stimulants, such as amphetamines and cocaine, exert their primary behavioral effects by modulating monoamine neurotransmission—specifically targeting the Dopamine Transporter (DAT) to increase extracellular dopamine in the mesolimbic pathway. Evaluating novel stimulant candidates or studying the neurobiology of addiction requires a robust, self-validating system of in vivo animal models.

To ensure translational validity, researchers must employ models that not only measure baseline physiological responses but also capture the neuroplasticity and motivational shifts characteristic of chronic stimulant exposure. This guide details the three foundational pillars of in vivo stimulant pharmacology: Locomotor Sensitization, Intravenous Self-Administration (IVSA), and In Vivo Microdialysis.

MechanisticPathway VTA Ventral Tegmental Area (VTA) [Dopaminergic Soma] NAc Nucleus Accumbens (NAc) [Dopamine Release] VTA->NAc Action Potentials Stimulant Psychomotor Stimulants (Amphetamine / Cocaine) DAT Dopamine Transporter (DAT) [Blockade / Reversal] Stimulant->DAT Binds to DAT->NAc Increases Extracellular DA Receptors D1/D2 Receptors [Post-Synaptic Activation] NAc->Receptors DA Binding Behavior Behavioral Output: Hyperlocomotion & Reward Receptors->Behavior Neural Circuit Activation

Fig 1: Mesolimbic dopamine pathway targeted by psychomotor stimulants.

Core Animal Models & Experimental Protocols

Model 1: Open Field Test (OFT) for Locomotor Sensitization

Causality & Rationale: Acute administration of a psychomotor stimulant induces hyperlocomotion. However, repeated, intermittent exposure leads to behavioral sensitization—an augmented motor response to the same or a lower dose of the drug. This phenomenon models the neuroplasticity (e.g., D1 receptor supersensitivity) underlying the transition from casual drug use to addiction[1].

A critical failure point in OFT protocols is confounding drug-induced locomotion with novelty-induced exploration. Therefore, rigorous habituation is biologically required to extinguish the novelty response, isolating the pure pharmacological effect[2].

Step-by-Step Protocol (Amphetamine Sensitization in Mice):

  • Habituation (Days 1–3): Acclimate animals to the testing room for 60 minutes. Inject with sterile saline (i.p.) and immediately place them in the open field chambers for 60 minutes. Record baseline horizontal activity.

  • Induction Phase (Days 4–10): Administer D-Amphetamine (1.0 mg/kg i.p.) daily. Immediately place the animal in the chamber and record locomotor activity for 60 minutes post-injection.

  • Withdrawal Phase (Days 11–17): House animals in their home cages without any drug exposure or handling. Causality: This incubation period is strictly necessary for the molecular neuroadaptations (e.g., ΔFosB accumulation) to fully express.

  • Challenge Phase (Day 18): Administer a challenge dose of D-Amphetamine (1.0 mg/kg i.p.). Sensitization is mathematically validated if the Total Distance Traveled on Day 18 is significantly higher (p < 0.05) than the response recorded on Day 4[2].

Model 2: Intravenous Self-Administration (IVSA)

Causality & Rationale: IVSA is the gold standard for assessing the reinforcing properties and abuse liability of a compound[3]. By requiring an operant response (e.g., a lever press) to receive an intravenous infusion, it directly mimics human drug-taking behavior.

The choice of schedule dictates the biological question answered: Fixed Ratio (FR) schedules measure the rate of drug intake, while Progressive Ratio (PR) schedules exponentially increase the effort required, determining the "break point"—a direct, quantifiable metric of the subject's motivation to obtain the drug[4]. Furthermore, allowing Extended Access (Long Access, >6 hours/day) models the escalation of intake and binge patterns characteristic of severe addiction, whereas Short Access (1–2 hours/day) models controlled use[5].

Step-by-Step Protocol (Cocaine IVSA in Rats):

  • Surgical Implantation: Under isoflurane anesthesia, implant a chronic indwelling silastic catheter into the right jugular vein, exteriorizing the port at the mid-scapular region. Flush daily with heparinized saline to maintain patency. Allow 7 days for recovery.

  • Acquisition (FR-1 Schedule): Place the animal in an operant chamber for 2 hours daily. A press on the "active" lever yields a drug infusion (e.g., Cocaine 0.5 mg/kg/infusion over 5 seconds) paired with a discrete cue light.

  • Self-Validation (Timeout): Implement a 20-second "timeout" period post-infusion where lever presses are recorded but unrewarded. Causality: This prevents lethal overdose and ensures the animal is intentionally seeking the drug rather than exhibiting generalized stimulant-induced hyperactivity.

  • Motivation Testing (PR Schedule): Once stable FR intake is achieved (<15% variation over 3 days), shift to a PR schedule. The required presses increase exponentially (e.g., 1, 2, 4, 6, 9, 12...). The session terminates when no infusion is earned for 1 hour. This final ratio is the break point[4].

Model 3: In Vivo Microdialysis in Freely Moving Animals

Causality & Rationale: Microdialysis allows for the real-time quantification of extracellular neurotransmitters in discrete brain regions. Performing this in awake, freely moving animals is absolutely critical; general anesthesia profoundly dampens basal neurotransmitter tone and alters stimulated release dynamics, destroying translational validity[6].

Step-by-Step Protocol (Dopamine Monitoring in the Striatum):

  • Stereotaxic Surgery: Implant a guide cannula above the target region (e.g., Striatum or Nucleus Accumbens) and secure with dental cement. Allow 5-7 days for recovery.

  • Probe Insertion & Equilibration: Insert a concentric microdialysis probe (e.g., 2 mm semi-permeable membrane) through the guide cannula. Perfuse artificial cerebrospinal fluid (aCSF) at a constant rate of 1.0–2.0 µL/min.

  • Baseline Stabilization: Discard the first 90–120 minutes of dialysate. Causality: Probe insertion causes acute localized tissue trauma and a transient, non-physiological spike in neurotransmitter release. Baseline must stabilize before drug administration[7].

  • Sampling & Analysis: Collect dialysate fractions every 10–15 minutes. Note: Advanced setups utilizing online capillary liquid chromatography with electrochemical detection (LC-ECD) can now achieve temporal resolutions as low as 1 minute, allowing researchers to capture rapid, transient dopamine spikes[8].

Quantitative Data Summary

Animal ModelPrimary ReadoutKey Parameters & MetricsTranslational Value
Locomotor Sensitization Distance Traveled (cm)Habituation baseline; Induction slope; Challenge Day vs. Day 1 response.Models neuroplasticity and the transition to addiction (D1 supersensitivity).
IVSA (Short Access) Infusions / SessionFR-1 intake rate; Active vs. Inactive lever discrimination.Assesses baseline reinforcing properties and abuse liability of novel compounds.
IVSA (Long Access) Escalation of IntakeFirst hour vs. Total session intake; Day 1 vs. Day 14 total infusions.Models loss of control, binge use, and severe substance use disorder.
IVSA (Progressive Ratio) Break PointHighest ratio of responses completed for a single infusion.Quantifies the absolute motivation/craving for the stimulant.
In Vivo Microdialysis Extracellular DA (pg/µL)Basal DA tone; Peak DA concentration (% of baseline); Area Under Curve (AUC).Directly correlates behavioral outputs with real-time neurochemical changes.

Comprehensive Experimental Workflow

When profiling a novel psychomotor stimulant candidate, these models are deployed sequentially to build a comprehensive in vivo pharmacology profile.

ExperimentalWorkflow Candidate Novel Stimulant Candidate OFT 1. Open Field Test (Locomotor Sensitization) Candidate->OFT IVSA 2. IV Self-Administration (Reward & Reinforcement) OFT->IVSA If hyperlocomotion observed Data Integrated In Vivo Pharmacology Profile OFT->Data Microdialysis 3. In Vivo Microdialysis (Neurochemical Profiling) IVSA->Microdialysis If self-administered IVSA->Data Microdialysis->Data

Fig 2: Sequential in vivo workflow for evaluating novel psychomotor stimulants.

References

  • [2] Amphetamine Induces Sex-Dependent Loss of the Striatal Dopamine Transporter in Sensitized Mice | eNeuro. eNeuro.

  • [6] Brain Microdialysis in Freely Moving Animals | Springer Nature Experiments. Springer Nature.

  • [1] Restoration of amphetamine-induced locomotor sensitization in dopamine D1 receptor-deficient mice - PMC. National Institutes of Health (NIH).

  • [8] In Vivo Monitoring of Dopamine by Microdialysis with 1 min Temporal Resolution Using Online Capillary Liquid Chromatography with Electrochemical Detection | Analytical Chemistry. ACS Publications.

  • [7] Addressing the instability issue of dopamine during microdialysis: the determination of dopamine, serotonin, methamphetamine and its metabolites in rat brain - PMC. National Institutes of Health (NIH).

  • [3] Self-administration of drugs in animals and humans as a model and an investigative tool - PMC. National Institutes of Health (NIH).

  • [4] What We Have Learned about Addiction from Animal Models of Drug Self‐Administration. ResearchGate.

  • [5] Modeling the Development of Drug Addiction in Male and Female Animals - PMC. National Institutes of Health (NIH).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Byproduct Formation in N-Alkylation of Phenethylamines

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the N-alkylation of phenethylamines. W...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the N-alkylation of phenethylamines. While converting a primary phenethylamine to a secondary amine appears straightforward on paper, the reality of the flask is fraught with chemoselectivity issues.

This guide bypasses generic advice to provide a mechanistic understanding of byproduct causality, paired with field-proven, self-validating protocols designed to ensure absolute mono-selectivity.

Mechanistic Overview: The "Runaway" Alkylation Cascade

The core challenge in amine alkylation is inherent to the molecule's electronic properties. Understanding the kinetic pathways of your reaction is the first step in troubleshooting byproduct formation.

G PA Primary Phenethylamine SA Secondary Amine (Target Product) PA->SA Alkyl Halide (k1) RA Reductive Amination (Imine Intermediate) PA->RA Aldehyde/Ketone TA Tertiary Amine (Over-alkylation) SA->TA Alkyl Halide (k2 > k1) Runaway Reaction QA Quaternary Salt (Dead End) TA->QA Alkyl Halide (k3) RA->SA NaBH(OAc)3 Controlled Reduction

Reaction pathway showing runaway over-alkylation vs. controlled reductive amination.

Frequently Asked Questions & Troubleshooting Logic

Q1: I am using direct alkylation with an alkyl halide, but my LC-MS shows a complex mixture of primary, secondary, and tertiary amines. How do I stop this "runaway" reaction?

Causality & Expert Insight: You are experiencing the classic "runaway train" effect of direct amine alkylation. When a primary phenethylamine is alkylated, the newly added alkyl group donates electron density to the nitrogen via the inductive effect. This makes the resulting secondary amine more nucleophilic than the starting primary amine ( k2​>k1​ ). Consequently, the secondary amine outcompetes the primary amine for the remaining alkylating agent, leading inevitably to over-alkylation (tertiary amines and quaternary ammonium salts)[1]. Solution: Abandon direct alkylation with simple halides if mono-selectivity is critical. Instead, employ Reductive Amination . By reacting the primary amine with an aldehyde or ketone, you form an imine intermediate. Because imine formation and subsequent reduction are decoupled from the nucleophilicity of the final product, over-alkylation is inherently prevented[2]. Alternatively, recent methodologies utilize N-aminopyridinium salts as ammonia surrogates for self-limiting alkylation, completely avoiding over-alkylation[3].

Q2: During the Eschweiler-Clarke methylation of my substituted phenethylamine, I am isolating a significant amount of a cyclic byproduct. What is happening?

Causality & Expert Insight: You are observing an unintended Pictet-Spengler-type cyclization. When phenethylamines react with formaldehyde and formic acid, the intermediate iminium ion can undergo an intramolecular electrophilic aromatic substitution with the electron-rich aromatic ring. This side reaction yields a tetrahydroisoquinoline derivative rather than the desired methylated open-chain amine[4]. Solution: To minimize this intramolecular cyclization, avoid excess formaldehyde and strictly control the temperature. Add the reagents at 0 °C and slowly warm the reaction. If cyclization persists due to a highly activated aromatic ring (e.g., methoxy-substituted phenethylamines), switch to a milder reductive amination using a borohydride reducing agent, or utilize halomethyl boronates for selective mono-N-methylation[5].

Q3: I am trying to alkylate a phenethylamine using a secondary alkyl halide, but my yields are abysmal, and I'm seeing styrene derivatives. Why?

Causality & Expert Insight: Secondary alkyl halides are highly prone to E2 elimination, especially in the presence of basic amines or added inorganic bases. The basicity of the phenethylamine promotes the abstraction of a beta-proton from the alkyl halide, forming an alkene (such as a styrene derivative if benzylic) rather than undergoing the desired SN​2 substitution[4]. Solution: Shift to the Borrowing Hydrogen (Hydrogen Autotransfer) methodology. This modern catalytic approach uses alcohols instead of alkyl halides. A transition metal catalyst (e.g., Ir, Ru, or Co) temporarily extracts hydrogen from the alcohol to form an aldehyde, which condenses with the phenethylamine. The metal then returns the hydrogen to reduce the imine. This completely bypasses the E2 elimination pathway and produces water as the only byproduct[6][7].

Workflow Start Issue: Low Yield of Secondary Phenethylamine Q1 Are poly-alkylated byproducts present? Start->Q1 Sol1 Switch to Reductive Amination or Self-Limiting Alkylation Q1->Sol1 Yes Q2 Are elimination byproducts (styrenes) observed? Q1->Q2 No Sol2 Avoid basic conditions; Use Borrowing Hydrogen Q2->Sol2 Yes Q3 Is Tetrahydroisoquinoline forming? Q2->Q3 No Sol3 Lower temperature; Avoid excess formaldehyde Q3->Sol3 Yes

Troubleshooting logic tree for identifying and resolving phenethylamine alkylation byproducts.

Quantitative Data: Comparison of Alkylation Strategies

To aid in route scouting, the following table summarizes the performance metrics of various N-alkylation methodologies applied to phenethylamines:

Alkylation MethodologyPrimary ReagentsTarget SelectivityMajor Byproducts ObservedAtom Economy
Direct Alkylation Alkyl Halide, BaseLow (<50%)Tertiary amines, Quaternary salts, AlkenesLow (Halide waste)
Reductive Amination Aldehyde/Ketone, NaBH(OAc)₃High (>90%)Trace tertiary amines, Unreacted alcoholsMedium (Boron waste)
Borrowing Hydrogen Alcohol, Transition Metal Cat.High (>85%)Trace aldehydes, IminesHigh (Water is only byproduct)
Self-Limiting Alkylation N-aminopyridinium saltsVery High (>95%)None (Depyridylation prevents over-alkylation)Medium (Pyridine leaving group)

Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality control. The methodologies below include mandatory self-validation checkpoints to ensure you do not proceed to the next step if a side reaction is occurring.

Protocol A: Selective Mono-Alkylation via Reductive Amination[2]

Use this protocol to completely avoid the "runaway train" over-alkylation effect.

  • Reactant Preparation: In an oven-dried round-bottom flask, dissolve the primary phenethylamine (1.0 eq.) and the target aldehyde/ketone (1.05 eq.) in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours. For less reactive ketones, add a dehydrating agent like anhydrous MgSO4​ or 4Å molecular sieves.

    • Self-Validation Checkpoint:Do not add the reducing agent yet. Pull a sample for TLC or LC-MS. Confirm the complete consumption of the primary amine and the formation of the less polar imine intermediate. If primary amine remains, adding the reducing agent will permanently trap it, lowering your yield.

  • Reduction: Once imine formation is verified, cool the flask to 0 °C. Add sodium triacetoxyborohydride ( NaBH(OAc)3​ , 1.5 eq.) portion-wise to the stirred solution.

    • Self-Validation Checkpoint: Monitor the reaction via LC-MS for the disappearance of the imine mass. The reaction is complete when only the secondary amine is visible.

  • Work-up: Quench the reaction with saturated aqueous NaHCO3​ . Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Green N-Alkylation via Borrowing Hydrogen Catalysis[6][7]

Use this protocol when utilizing secondary alkylating agents to prevent E2 elimination byproducts.

  • Setup: In a Schlenk tube under an inert argon atmosphere, combine the primary phenethylamine (1.0 eq.), the target alcohol (1.2 eq.), and a transition metal catalyst (e.g., a well-defined Cobalt(II) PNP pincer complex at 2 mol%). Add 4Å molecular sieves to drive the equilibrium toward the amine[7].

  • Catalysis: Dissolve the mixture in toluene and heat to 110 °C for 24 hours.

    • Self-Validation Checkpoint: At the 4-hour mark, pull an aliquot for GC-MS analysis. You should observe the transient aldehyde intermediate. If the aldehyde is accumulating but no secondary amine is forming, the reduction step of the catalytic cycle is failing (indicating catalyst deactivation or oxygen ingress).

  • Purification: Cool to room temperature, filter through a short pad of Celite to remove the catalyst and molecular sieves, and purify via flash column chromatography.

Sources

Optimization

Technical Support Center: Troubleshooting Chiral HPLC Resolution of Phenethylamine Diastereomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in overcoming the chromatographic challenges associated with basic amines.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in overcoming the chromatographic challenges associated with basic amines. Phenethylamines (such as ephedrine, pseudoephedrine, and amphetamine derivatives) possess a basic amine group and multiple chiral centers. Separating their enantiomeric and diastereomeric pairs in a single run is notoriously difficult due to severe peak tailing, overlapping retention times, and unpredictable selectivity.

This guide is designed to move beyond basic troubleshooting. We will explore the causality behind experimental choices, providing you with self-validating protocols and mechanistic insights to achieve baseline resolution for all stereoisomers.

Logical Troubleshooting Workflow

Workflow A Phenethylamine Mixture (Enantiomers & Diastereomers) B Screen Polysaccharide CSPs (Amylose/Cellulose derivatives) A->B C Assess Peak Shape B->C D Severe Tailing (Tf > 1.5) Add 0.1% DEA + 0.1% TFA/MSA C->D Basic Amine Silanol Interaction E Good Symmetry (Tf < 1.2) Evaluate Resolution (Rs) C->E Ideal Condition D->E Silanols Masked F Rs < 1.5 Optimize Temp & Modifier E->F Co-elution G Baseline Resolution Validated Method E->G Rs > 1.5 F->G Selectivity Enhanced

Workflow for optimizing chiral HPLC separation of phenethylamine stereoisomers.

Section 1: Resolving Peak Tailing and Retention Issues (FAQs)

Q1: Why do phenethylamine diastereomers exhibit such severe peak tailing on chiral stationary phases (CSPs)? A: The primary cause of peak tailing for basic compounds is secondary interactions. While the primary interaction should be stereoselective binding within the chiral cavities of the CSP, the basic nitrogen of the phenethylamine ( pKa​≈9−10 ) interacts ionically with weakly acidic residual silanols ( Si−O− ) on the silica support backbone 1. Because these silanol sites are heterogeneously distributed and exhibit slow desorption kinetics, a portion of the analyte is retained longer, resulting in an asymmetrical, tailing peak.

Q2: How do I choose the right mobile phase additives to correct this? A: You must address the issue from two mechanistic angles: masking the stationary phase and modifying the analyte.

  • Basic Additives (e.g., Diethylamine - DEA): Small, highly basic molecules like DEA aggressively compete for and saturate the acidic silanol sites, physically blocking the bulkier phenethylamines from interacting with them.

  • Acidic Additives (e.g., Trifluoroacetic acid - TFA or Methanesulfonic acid - MSA): These protonate the basic amine to form a neutral, lipophilic ion-pair. Recent advances demonstrate that MSA is particularly effective for basic amines; the bulky methanesulfonate ion-pair interacts more favorably with the hydrophobic chiral cavities, dramatically improving both peak shape and enantioselectivity 2. Often, a synergistic combination of both (e.g., 0.1% DEA + 0.1% MSA) is required.

Mechanism Silanol Residual Silanol (Si-O⁻) Amine Phenethylamine (R-NH₃⁺) Amine->Silanol Secondary Interaction (Causes Tailing) IonPair Neutral Ion-Pair (R-NH₃⁺ MSA⁻) Amine->IonPair Forms Additive Basic Additive (DEA) Additive->Silanol Competitive Binding (Masks Silanol) Acid Acidic Additive (MSA/TFA) Acid->Amine Protonation & Ion-Pairing Acid->IonPair Forms IonPair->Silanol No Interaction (Sharp Peaks)

Mechanism of additives mitigating secondary silanol interactions for basic amines.

Section 2: Optimizing Diastereomeric Resolution (FAQs)

Q3: Should I separate the diastereomers on an achiral column first, before attempting chiral HPLC? A: Historically, yes. Diastereomers possess different physicochemical properties and can be resolved on standard silica or C18 columns 3. However, modern derivatized polysaccharide CSPs (e.g., immobilized amylose tris(3,5-dimethylphenylcarbamate)) have advanced significantly. By utilizing Polar Organic Mode (POM) with optimized additives, it is highly efficient to resolve all four stereoisomers (two enantiomeric pairs of the diastereomers) simultaneously in a single run, reducing analytical turnaround time 4.

Q4: How does column temperature affect the separation of these isomers? A: Chiral recognition is driven by thermodynamics. Lowering the temperature decreases the entropic penalty of the analyte-CSP complex formation, which generally increases the separation factor ( α ). However, causality dictates a trade-off: lower temperatures increase mobile phase viscosity and decrease mass transfer kinetics, which can broaden peaks. The optimal temperature is usually a precise balance found between 15°C and 25°C.

Quantitative Data Summary: Effect of Additives on Phenethylamine Resolution

Conditions: Polysaccharide CSP, Polar Organic Mode (100% Methanol), 25°C, 1.0 mL/min.

Mobile Phase AdditiveSelectivity ( α )Resolution ( Rs​ )Tailing Factor ( Tf​ )Mechanistic Result
None 1.120.8> 3.0Severe secondary silanol interactions; co-elution.
0.1% DEA 1.151.21.5Silanol masking achieved; partial peak sharpening.
0.1% TFA 1.181.41.4Ion-pairing achieved; improved CSP interaction.
0.1% DEA + 0.1% TFA 1.252.11.1Synergistic masking and ion-pairing.
0.1% DEA + 0.1% MSA 1.32 2.6 1.02 Optimal ion-pair lipophilicity and complete masking.
Section 3: Experimental Protocols

The following is a self-validating methodology for developing a simultaneous separation method for phenethylamine diastereomers and enantiomers.

Protocol: Step-by-Step Method Development in Polar Organic Mode (POM)

Step 1: Column Selection and System Preparation

  • Select an immobilized polysaccharide chiral column (e.g., Chiralpak IG or IA, 5 µm, 250 x 4.6 mm). Immobilized phases are required to withstand the aggressive solvents used in POM.

  • Flush the HPLC system (without the column) with Isopropanol for 10 minutes to remove any residual aqueous buffers that could precipitate.

  • Install the column and equilibrate with 100% Methanol at 1.0 mL/min for 20 column volumes (CV).

Step 2: Mobile Phase Preparation (The "Synergistic Additive" Approach)

  • Measure 1000 mL of HPLC-grade Methanol.

  • Add 1.0 mL of Diethylamine (DEA) to the methanol. Causality note: Always add the base first to neutralize any acidic impurities in the solvent before introducing the acid.

  • Add 1.0 mL of Methanesulfonic acid (MSA) or Trifluoroacetic acid (TFA).

  • Sonicate the mixture for 5 minutes to ensure homogenous ion-pair formation in the bulk solvent.

Step 3: Injection and Self-Validation

  • Prepare the phenethylamine sample at 1.0 mg/mL in the mobile phase. Never dissolve the sample in a solvent stronger than the mobile phase to prevent band broadening.

  • Inject 5 µL onto the system at a flow rate of 1.0 mL/min, with the column oven set to 25°C.

  • System Suitability Check (Self-Validation): Calculate the resolution ( Rs​ ) between the closest eluting diastereomeric pair. The method is validated for quantitation only if Rs​≥1.5 and the tailing factor ( Tf​ ) for all four peaks is ≤1.2 .

  • Troubleshooting Loop: If Tf​>1.2 , the silanols are not fully masked. Flush the column with 0.5% DEA in methanol for 10 CVs to regenerate the masking layer, then return to the standard mobile phase.

Step 4: Thermodynamic Tuning

  • If Rs​<1.5 but Tf​ is acceptable, reduce the column compartment temperature in 5°C increments (down to 10°C).

  • Monitor the system backpressure, ensuring it does not exceed the column's maximum operating limit due to increased solvent viscosity at lower temperatures.

References
  • Wang, X., et al. "Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives." ResearchGate. Available at:[Link]

  • Analytical Chemistry. "Recent Advances in Separation and Analysis of Chiral Compounds." ACS Publications. Available at:[Link]

  • Okamoto, Y., et al. "HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds." PMC - National Institutes of Health. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Addressing Matrix Effects in LC-MS/MS Analysis of Novel Stimulants

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the persist...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the persistent challenge of matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of novel stimulants. Our goal is to equip you with the expertise to anticipate, identify, and mitigate these effects, ensuring the accuracy and reliability of your bioanalytical data.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you quickly diagnose and resolve common problems.

Question 1: My analyte signal is significantly lower (or unexpectedly higher) in biological samples compared to my solvent-based standards. How do I confirm this is a matrix effect and not another issue?

Answer:

This is a classic sign of ion suppression or enhancement, the hallmark of matrix effects.[1][2][3] The underlying cause is typically co-eluting endogenous components from the biological matrix (like phospholipids, salts, or proteins) that interfere with the ionization of your target analyte in the mass spectrometer source.[1][4] To systematically confirm a matrix effect, you should perform a quantitative assessment.

The most widely accepted method is the post-extraction spike experiment .[4][5] This allows you to isolate the effect of the matrix on the detector response from factors like extraction recovery.

Experimental Protocol: Quantitative Matrix Effect Assessment

  • Prepare Three Sample Sets:

    • Set A (Neat Solution): Spike your analyte and internal standard (IS) into the final reconstitution solvent.

    • Set B (Post-Spike Matrix): Process blank biological matrix (from at least six different sources to assess variability) through your entire sample preparation procedure.[6] Then, spike the analyte and IS into the final, processed extract.

    • Set C (Pre-Spike Matrix): Spike the analyte and IS into the blank biological matrix before the sample preparation procedure. (This set is used to determine recovery and overall process efficiency).[7]

  • Analyze and Calculate:

    • Analyze all three sets by LC-MS/MS.

    • Calculate the Matrix Factor (MF) using the mean peak areas from Sets A and B:

      • MF = (Peak Area in Set B) / (Mean Peak Area in Set A)

      • An MF of 1 indicates no matrix effect.

      • An MF < 1 indicates ion suppression.

      • An MF > 1 indicates ion enhancement.

    • To comply with regulatory expectations, such as those from the EMA or FDA (which has adopted the ICH M10 guideline), you should also calculate the IS-normalized MF to ensure your internal standard is providing adequate compensation.[5][7] The coefficient of variation (CV) of the IS-normalized MF across different matrix lots should typically be ≤15%.[7]

If this experiment confirms a significant MF, you are dealing with a matrix effect that requires mitigation.

Question 2: I've confirmed a significant matrix effect. What are my immediate options for mitigation?

Answer:

Once a matrix effect is identified, you have several strategies at your disposal. The choice depends on the severity of the effect, the nature of your analyte, and the required throughput of your assay. The most effective approaches focus on either improving the separation of the analyte from interfering components or enhancing the cleanup process.[8]

Immediate Mitigation Strategies:

  • Chromatographic Optimization: Before overhauling your sample preparation, try to chromatographically separate your analyte from the suppression/enhancement zone.

    • Modify Gradient: Adjust the mobile phase gradient to shift the retention time of your analyte away from early-eluting salts or late-eluting phospholipids.[8]

    • Change Column Chemistry: Switching to a different column chemistry (e.g., from a C18 to a phenyl-hexyl or a biphenyl column) can alter selectivity and resolve the analyte from interferences.

  • Sample Dilution: A simple but sometimes effective method is to dilute the sample extract.[9] This reduces the concentration of all matrix components, potentially lowering their impact below a significant threshold.[4] This is only viable if your assay has sufficient sensitivity to keep the diluted analyte concentration well above the Lower Limit of Quantification (LLOQ).[4]

  • Change Ionization Source: Electrospray ionization (ESI) is notoriously more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[2][10] If your analyte is amenable to APCI (i.e., it has moderate polarity and volatility), switching the ionization source can dramatically reduce matrix effects, particularly those from non-volatile salts and phospholipids.[1][10]

The following workflow provides a decision-making framework for troubleshooting these issues.

G cluster_0 Troubleshooting Workflow cluster_1 Mitigation Strategy start Inconsistent signal in matrix vs. neat standard confirm_me Perform post-extraction spike experiment to quantify Matrix Factor (MF) start->confirm_me me_present Is |MF - 1| > 15%? confirm_me->me_present Calculate MF no_me Matrix effect is not significant. Investigate other issues (e.g., recovery, stability). me_present->no_me No optim_lc Optimize LC Method (gradient, column) me_present->optim_lc Yes dilute Dilute Sample Extract change_ion Switch Ionization (e.g., ESI to APCI) improve_prep Improve Sample Prep (See Prep Workflow) re_eval Re-evaluate Matrix Factor improve_prep->re_eval re_eval->me_present Re-assess success Method Optimized. Proceed to validation. re_eval->success MF Acceptable

Caption: A decision tree for identifying and mitigating matrix effects.

Question 3: My stable isotope-labeled internal standard (SIL-IS) isn't fully compensating for the matrix effect. Why is this happening?

Answer:

While a co-eluting SIL-IS is the gold standard for compensating for matrix effects, it is not infallible.[11][12] Several factors can cause this compensation to fail:

  • Chromatographic Separation: The SIL-IS must co-elute perfectly with the analyte for it to experience the exact same matrix effect at the exact same time.[13] Sometimes, the isotopic labeling (especially with deuterium) can cause a slight shift in retention time, known as the "isotope effect," leading to differential matrix effects.[13]

  • Extreme Ion Suppression: If ion suppression is very high (>50%), the signal for both the analyte and the IS may be so diminished that it compromises assay sensitivity and reproducibility, even if the ratio remains constant.[13] Regulatory bodies expect you to minimize matrix effects, not just compensate for them.[14]

  • Differential Matrix Effects: In rare cases, the analyte and the SIL-IS may respond differently to the specific interfering components in the matrix.[13]

  • Analyte vs. IS Concentration Mismatch: If the concentration of the IS is significantly different from the analyte concentration in a given sample, it can lead to non-linear responses and failed compensation.[12]

Solution: If your SIL-IS is failing, the primary goal must be to reduce the source of the matrix effect . This means improving your sample preparation to create a cleaner extract. Relying solely on IS compensation for a "dirty" extract is not a robust strategy.[4]

Question 4: I'm dealing with plasma samples and suspect phospholipids are the main culprit for my ion suppression. Which sample preparation technique is most effective?

Answer:

You are correct to suspect phospholipids; they are a major cause of matrix effects in plasma and serum analysis.[4][15] Simple protein precipitation (PPT) is often insufficient as it does not remove phospholipids, which are soluble in the organic solvents used for precipitation.[15]

More advanced techniques are required for effective phospholipid removal. The choice depends on your desired level of cleanliness, throughput, and cost.

G cluster_0 Advanced Sample Preparation Workflow cluster_1 Select Technique start Plasma/Serum Sample ppt Protein Precipitation (PPT) + Phospholipid Removal Plate start->ppt lle Liquid-Liquid Extraction (LLE) start->lle spe Solid-Phase Extraction (SPE) start->spe process_ppt Add Acetonitrile. Vortex. Pass through plate. ppt->process_ppt process_lle Adjust pH. Add immiscible solvent (e.g., MTBE). Vortex & Centrifuge. Evaporate & Reconstitute. lle->process_lle process_spe Condition Cartridge. Load Sample. Wash Interferences. Elute Analyte. spe->process_spe final Clean Extract for LC-MS/MS Analysis process_ppt->final process_lle->final process_spe->final

Caption: High-level workflows for common sample preparation techniques.

Comparison of Sample Preparation Techniques for Phospholipid Removal

TechniqueMechanismPhospholipid RemovalThroughputSelectivity
Protein Precipitation (PPT) Protein denaturation with organic solvent.PoorVery HighLow
Liquid-Liquid Extraction (LLE) Analyte partitioning between aqueous and immiscible organic phases.[4]Good-ExcellentMediumMedium-High
Solid-Phase Extraction (SPE) Analyte retention on a solid sorbent followed by selective elution.[4]ExcellentMedium-HighVery High
HybridSPE®/Ostro® Plates Combines PPT with specific retention of phospholipids on zirconia-coated silica.[15][16]Excellent[15]Very HighHigh

For routine analysis of novel stimulants, which are often small molecules, Solid-Phase Extraction (SPE) provides the cleanest extracts and is highly effective at removing both phospholipids and other interferences.[10][17] If higher throughput is essential, specialized phospholipid removal plates (like HybridSPE® or Ostro®) offer an excellent balance of speed and cleanup efficiency, far superior to standard PPT.[15][18]

Frequently Asked Questions (FAQs)

Q: What exactly are matrix effects in LC-MS/MS?

A: A matrix effect is the alteration (suppression or enhancement) of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[2] In the context of ESI, these components compete with the analyte for access to the droplet surface and for charge during the desolvation process in the ion source, leading to an inaccurate measurement of the analyte's true concentration.[3] This can severely compromise the accuracy, precision, and sensitivity of a quantitative method.[2][8]

Q: What are the primary sources of matrix effects when analyzing novel stimulants in biological fluids like plasma or urine?

A: The sources are diverse and matrix-dependent.

  • In Plasma/Serum: The most significant contributors are phospholipids from cell membranes, which are notorious for causing ion suppression.[4][15] Salts, endogenous metabolites, and proteins that are not fully removed during sample prep also play a role.[1]

  • In Urine: The matrix is highly variable between individuals. Major sources of interference include high concentrations of salts (e.g., urea) , pigments, and various metabolites.[19] The presence of co-administered drugs or their metabolites can also cause significant matrix effects.[1]

Q: How do I choose the most appropriate internal standard to compensate for matrix effects?

A: The ideal internal standard (IS) is a stable isotope-labeled (SIL) version of your analyte (e.g., containing ¹³C or ²H atoms).[11][13] A SIL-IS is considered the best choice because it has nearly identical physicochemical properties to the analyte.[12] This means it will have the same extraction recovery, chromatographic retention time, and ionization efficiency.[13] Therefore, any matrix effect that suppresses or enhances the analyte signal should affect the SIL-IS to the same degree, allowing the analyte/IS peak area ratio to remain constant and yield an accurate result.[11] Using a structurally similar analog IS is a less ideal alternative and may not adequately track the analyte's behavior.[20]

Q: What is the difference between a qualitative and quantitative assessment of matrix effects?

A:

  • Qualitative Assessment: This approach identifies if and where in the chromatogram a matrix effect is occurring. The most common method is post-column infusion .[5] Here, a constant flow of the analyte is T-d into the column eluent after the analytical column but before the MS source. A blank, extracted matrix sample is then injected. Any dip or rise in the constant analyte signal indicates a region of ion suppression or enhancement, respectively.[8] This helps in method development to adjust chromatography.

  • Quantitative Assessment: This approach measures the magnitude of the matrix effect. As described in the troubleshooting section, this is done using the post-extraction spike method , which compares the analyte response in a processed matrix extract to its response in a neat solvent, resulting in a calculated Matrix Factor (MF).[5][20] Regulatory guidelines require a quantitative assessment for method validation.[14][21]

References

  • The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
  • The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
  • Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. MilliporeSigma.
  • The Use of Isotopiocally Labeled Internal Standards in Quantitative LC/MS - The Way of The Full Compensation of Negative Impact of M
  • Assessment of matrix effect in quantit
  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
  • Overcoming matrix effects: expectations set by guidelines. Bioanalysis Zone.
  • Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.
  • A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantit
  • matrix-effect-in-bioanalysis-an-overview.pdf. International Journal of Pharmaceutical and Phytopharmacological Research.
  • LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples.
  • USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Amazon S3.
  • The Impact of Matrix Effects on Mass Spectrometry Results.
  • An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples.
  • Sample Prep Tech Tip: Phospholipid Removal. Phenomenex.
  • How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell.
  • Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. PMC - NIH.
  • Essential FDA Guidelines for Bioanalytical Method Validation.
  • FDA 2018 Bioanalytical Method Validation - A Practical Assessment. Quinta-Analytica.
  • Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions.
  • Sample Prep Tech Tip: What is the M
  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
  • Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample prepar
  • Identifying and Overcoming Matrix Effects in Drug Discovery and Development. Semantic Scholar.
  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
  • Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. PMC - NIH.
  • Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. CORE.

Sources

Optimization

Technical Support Center: Overcoming Poor Peak Shape in GC-MS Analysis of Polar Amines

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of polar amines. The unique chemica...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of polar amines. The unique chemical properties of these compounds frequently lead to frustrating chromatographic issues, most notably poor peak shape. This guide provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you diagnose and resolve these common problems, ensuring the accuracy and reliability of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why do my polar amine peaks consistently show significant tailing?

A1: The Root Cause: Unwanted Secondary Interactions

Peak tailing is the most common issue when analyzing polar amines and is almost always a result of unwanted secondary interactions between the basic amine analytes and active sites within the GC system.[1][2] These active sites are typically acidic silanol groups (Si-OH) present on the surfaces of glass components like the injector liner and the fused silica capillary column.[1][3] The basic lone pair of electrons on the nitrogen atom of the amine has a strong affinity for these acidic protons, leading to strong adsorption. This causes a portion of the analyte molecules to be retained longer than the bulk, resulting in a delayed elution and the characteristic "tail" on the backside of the peak.[1]

Troubleshooting Steps:

  • Evaluate the Entire Flow Path: The first step is to recognize that every surface your sample touches is a potential source of activity. This includes vials, syringes, the inlet liner, gold seals, the column itself, and even detector components.[4][5] A completely inert flow path is the ultimate goal for robust amine analysis.[5][6][7]

  • Inspect and Replace the Inlet Liner: The inlet liner is a primary site for analyte adsorption and contamination.[8][9][10]

    • Action: Replace your current liner with a new, base-deactivated liner specifically designed for amine analysis.[1][6] Liners with glass wool can be particularly problematic as the wool introduces a large surface area of potentially active sites.[1] If wool is necessary for proper vaporization, ensure it is also base-deactivated.[1]

  • Column Maintenance: The head of the analytical column is prone to contamination from non-volatile matrix components, which can create new active sites.[1]

    • Action: Trim 10-20 cm from the inlet end of the column to remove the most contaminated section.[11][12] Ensure you make a clean, square cut using a ceramic scoring wafer to avoid creating new active sites or dead volumes.[8][11]

  • System Conditioning: Sometimes, passivating the system by injecting a high-concentration standard or a derivatizing agent can help to temporarily block active sites. However, this is often a temporary fix.

Q2: I'm using a base-deactivated column and liner, but still see peak tailing. What else could be wrong?

A2: Beyond the Basics: Hidden Causes of Peak Tailing

Even with appropriate consumables, other factors can contribute to poor peak shape for polar amines.

Troubleshooting Workflow:

Below is a systematic workflow to diagnose persistent peak tailing issues.

Troubleshooting_Workflow Start Persistent Peak Tailing Observed Check_Installation Verify Column Installation Start->Check_Installation Check_Leaks Check for System Leaks Check_Installation->Check_Leaks Installation Correct Reinstall Re-install column correctly. Ensure clean, square cuts. Check_Installation->Reinstall Improper Installation Method_Parameters Review Method Parameters Check_Leaks->Method_Parameters No Leaks Found Fix_Leaks Use electronic leak detector. Replace septa and ferrules. Check_Leaks->Fix_Leaks Leak Detected Sample_Overload Investigate Sample Overload Method_Parameters->Sample_Overload Parameters Optimized Optimize_Method Optimize inlet temperature and flow rate. Method_Parameters->Optimize_Method Sub-optimal Parameters Derivatization Consider Derivatization Sample_Overload->Derivatization Not Overloaded Dilute_Sample Dilute sample or reduce injection volume. Sample_Overload->Dilute_Sample Overload Confirmed Solution Improved Peak Shape Derivatization->Solution Successful Derivatization

Caption: A logical workflow for diagnosing and resolving GC peak tailing issues.

Detailed Explanations:

  • Improper Column Installation: A poorly installed column can create dead volumes, where the sample can swirl and mix, causing band broadening and tailing.[8] Ensure the column is inserted to the correct depth in both the injector and detector as specified by your instrument manufacturer.[11][12]

  • System Leaks: Leaks at the septum or column fittings can disrupt the carrier gas flow, leading to distorted peaks.[1] Use an electronic leak detector to systematically check for leaks. Regularly replacing the septum is crucial, as a worn septum can be a common source of leaks.[13]

  • Sub-optimal Method Parameters:

    • Inlet Temperature: The injector temperature must be high enough to ensure rapid and complete vaporization of the amine analytes but not so high as to cause thermal degradation.[14][15] A good starting point is often 250-270°C.[1][13]

    • Carrier Gas Flow Rate: A flow rate that is too low can increase the residence time of the analytes in the column and inlet, increasing the opportunity for secondary interactions.

  • Sample Overload: Injecting too much analyte can saturate the stationary phase of the column, leading to fronting or tailing peaks.[1][11]

    • Action: Try diluting your sample or reducing the injection volume to see if the peak shape improves.[8][9][10]

Q3: Would derivatization help improve the peak shape of my polar amines, and what are the best options?

A3: Derivatization: A Powerful Tool for Amine Analysis

Yes, derivatization is a highly effective strategy for overcoming the challenges of analyzing polar amines.[16][17] The process involves chemically modifying the amine to make it more suitable for GC analysis.[18] Specifically, the active hydrogens on the amino group are replaced with a less polar functional group.[16]

Key Benefits of Derivatization:

  • Improved Peak Shape: By masking the polar amino group, derivatization significantly reduces the potential for interactions with active sites, resulting in sharper, more symmetrical peaks.[16]

  • Increased Volatility and Thermal Stability: Derivatives are generally more volatile and stable, allowing for analysis at lower temperatures and minimizing the risk of on-column degradation.[16][18]

  • Enhanced Sensitivity: Introducing specific groups (e.g., fluorine atoms) can dramatically increase detector response, particularly with an Electron Capture Detector (ECD).[16]

Common Derivatization Techniques for Polar Amines:

Derivatization MethodReagent(s)Target Group(s)AdvantagesDisadvantages
Silylation BSTFA, MTBSTFA-NH2, -OH, -SHVery common, produces volatile and thermally stable derivatives.[19]Reagents and derivatives are sensitive to moisture.[18][19]
Acylation TFAA, PFPA-NH2, -OHReagents are highly reactive; introduces fluorine atoms for enhanced ECD detection.[20]Can be exothermic; byproducts may need to be removed.
Alkylation Alkyl Chloroformates-NH2Forms stable carbamate derivatives.May require extraction steps.[16]

Step-by-Step Protocol: Silylation with BSTFA

This protocol provides a general guideline for the silylation of primary amines.

  • Sample Preparation: Place a known amount of your amine sample into a reaction vial. If the sample is in a solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen.

  • Reagent Addition: Add 100 µL of an anhydrous solvent (e.g., pyridine, acetonitrile) to dissolve the sample. Then, add 100 µL of BSTFA (often with 1% TMCS as a catalyst).[16]

  • Reaction: Tightly cap the vial and heat it at 70-80°C for 30-60 minutes in a heating block or oven.[16]

  • Cooling: Allow the vial to cool to room temperature.

  • Analysis: Inject an appropriate volume (e.g., 1 µL) of the derivatized sample directly into the GC-MS system.[16]

Q4: How do I choose the right GC column for polar amine analysis?

A4: Column Selection is Critical

Using a general-purpose, non-polar column (like a 5% phenyl-methylpolysiloxane) is a common mistake that leads to severe peak tailing for polar amines. The principle of "like dissolves like" is key here; a polar analyte requires a polar stationary phase for optimal interaction and separation.[21]

Recommendations for Column Selection:

  • Specialized Amine Columns: The best choice is a column specifically designed and marketed for amine analysis.[1][22] These columns have stationary phases that are either base-deactivated or have a chemical composition that minimizes interactions with basic compounds.[1] Look for columns with "Amine," "WAX," or similar designations in their name.[1][23]

  • Wax Columns: Polyethylene glycol (PEG) columns, often referred to as "WAX" columns, are highly polar and can provide good peak shape for many amines.

  • Consider Film Thickness: For highly volatile amines, a thicker film stationary phase can increase retention and improve separation from the solvent peak.[21] Conversely, for high molecular weight amines, a thinner film will allow for elution at lower temperatures.[21]

Column Performance Comparison (Illustrative):

Column TypePeak Shape for Primary AmineRetentionComments
Standard 5% Phenyl-MethylSevere TailingPoorNot recommended due to strong secondary interactions.
Wax (PEG) ColumnSymmetrical to Moderate TailingGoodA good starting point for many polar amines.
Specialized Amine ColumnExcellent SymmetryOptimizedThe ideal choice; specifically deactivated for basic compounds.[22]

References

  • LabRulez GCMS. (2025, August 6). Peak Shape Problems: Tailing Peaks. LabRulez GCMS. Retrieved from [Link]

  • Taylor, T. (2018, January 9). Troubleshooting GC peak shapes. Element Lab Solutions. Retrieved from [Link]

  • Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC. Retrieved from [Link]

  • Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Phenomenex. Retrieved from [Link]

  • Klee, M. (2026, March 10). The Inert Flow Path Story for GC and GC–MS: Eliminating the Weakest Links. Chromatography Online. Retrieved from [Link]

  • GL Sciences. (n.d.). 4-1 Distorted peak shapes. GL Sciences Technical Support. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Ultra Inert GC Columns & Consumables. Element Lab Solutions. Retrieved from [Link]

  • Restek. (n.d.). Inert Flow Path for GC and GC/MS - Eliminating the Weakest Link. Restek. Retrieved from [Link]

  • University of California, Davis. (n.d.). GC Derivatization. UC Davis Chemistry. Retrieved from [Link]

  • Agilent Technologies. (2019, April 17). Ensuring an inert GC flow path has never been more critical. Agilent. Retrieved from [Link]

  • LabRulez GCMS. (n.d.). Peak Tailing in GC Trace Analysis. LabRulez GCMS. Retrieved from [Link]

  • Phenomenex. (2025, May 26). Peak Shape Problems: Tailing Peaks. Phenomenex. Retrieved from [Link]

  • Macherey-Nagel. (n.d.). OPTIMA 5 Amine GC columns. Macherey-Nagel. Retrieved from [Link]

  • Phenomenex. (2025, June 17). GC Injection Techniques Guide. Phenomenex. Retrieved from [Link]

  • Separation Science. (n.d.). From Injection to Detection: Agilent Ultra Inert Is Your (Flow) Path to a Successful GC Analysis. Separation Science. Retrieved from [Link]

  • MtoZ Biolabs. (n.d.). What Is the Maximum Temperature That Can Be Set for the Injection Port in Gas Chromatography-Tandem Mass Spectrometry. MtoZ Biolabs. Retrieved from [Link]

  • ACS Publications. (2015, May 29). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. Retrieved from [Link]

  • SciSpace. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. Retrieved from [Link]

Sources

Troubleshooting

Enhancing ionization efficiency of phenethylamines in mass spectrometry

Welcome to the Advanced Mass Spectrometry Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in bioanalysis: optimizi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Mass Spectrometry Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in bioanalysis: optimizing the ionization efficiency of phenethylamines (PEAs) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Phenethylamines—ranging from endogenous catecholamines to synthetic psychoactive substances—are notoriously difficult to analyze at trace levels. Their low molecular weight, high polarity, and susceptibility to matrix effects often result in poor signal-to-noise ratios. This guide bypasses generic advice, focusing instead on the physicochemical causality behind experimental choices to help you build robust, self-validating analytical methods.

Phase 1: Diagnostic Triage

Before altering your sample preparation or chemistry, it is critical to isolate the root cause of your signal loss. Use the logic tree below to guide your troubleshooting methodology.

Troubleshooting Start Low PEA Signal in LC-MS/MS Check1 Is precursor ion fragmenting in-source? Start->Check1 Action1 Lower declustering potential & capillary voltage Check1->Action1 Yes Check2 Is there severe ion suppression? Check1->Check2 No Action2 Optimize SPE cleanup & use SIL-IS Check2->Action2 Yes Check3 Is the molecule too polar/small? Check2->Check3 No Action3 Perform Chemical Derivatization Check3->Action3 Yes

Caption: Diagnostic logic tree for troubleshooting low phenethylamine signals in LC-MS/MS.

Phase 2: Source Optimization & In-Source Fragmentation

Q: Why is my phenethylamine signal so low even in positive Electrospray Ionization (ESI+), and how do I fix it? A: The issue is rooted in the Equilibrium Partitioning Model of electrospray droplets. Phenethylamines are highly polar and struggle to compete with more hydrophobic matrix components for the surface of the ESI droplet. If an analyte remains in the droplet interior, it fails to eject into the gas phase during the Coulombic fission process. Solution: Optimize your mobile phase to force protonation and improve desolvation. Use 0.1% formic acid to ensure the primary or secondary amine is fully protonated. Furthermore, increasing the organic modifier (acetonitrile or methanol) concentration at the elution time improves desolvation efficiency, which directly enhances MS sensitivity 1.

Q: I see multiple peaks or missing precursor ions for β-hydroxy phenethylamines (like noradrenaline). What is happening? A: You are observing in-source collision-induced dissociation (CID). Substituted phenethylamines containing a β-hydroxy group are highly susceptible to losing H₂O in the source, generating a substituted 2-phenylaziridium ion. Conversely, those lacking the β-hydroxy group often undergo N-Cα bond dissociation 2. This unexpected fragmentation depletes your precursor ion population before it even reaches the first quadrupole (Q1). Solution: Drastically lower your capillary voltage, cone voltage, and declustering potential. Alternatively, adapt your method to use the stable in-source fragment ion itself as the precursor in your Multiple Reaction Monitoring (MRM) transitions. This can artificially boost the signal-to-noise ratio for highly labile compounds 2.

Phase 3: Mitigating Matrix Effects (Ion Suppression)

Q: My ionization efficiency drops drastically when moving from neat standards to urine/plasma extracts. How do I validate and fix this? A: You are experiencing ion suppression. Co-eluting endogenous compounds (e.g., salts, lipids) saturate the available charge on the ESI droplet surface, neutralizing your target analytes [[3]]().

Self-Validating Protocol: Post-Column Infusion Assessment To build a trustworthy method, you must map the exact retention windows where suppression occurs:

  • Set up a syringe pump to continuously infuse a pure standard of your target phenethylamine (e.g., 100 ng/mL at 10 µL/min) into the LC eluent post-column via a T-junction.

  • Inject a blank matrix extract (e.g., extracted drug-free urine) through the LC system.

  • Monitor the MS signal of the infused standard. A dip in the steady baseline signal at specific retention times definitively confirms zones of ion suppression.

  • Correction: Shift your LC gradient so the analyte elutes outside these suppression zones, or switch to a mixed-mode strong cation exchange (MCX) solid-phase extraction (SPE) to wash away neutral lipids and acidic interferences prior to elution. Always use a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for residual matrix effects.

Phase 4: Chemical Derivatization for Ultimate Sensitivity

Q: When mobile phase optimization and SPE aren't enough, how can I chemically enhance ionization? A: By attaching a hydrophobic, easily ionizable moiety to the phenethylamine, you drastically increase its surface activity in the ESI droplet. Reagents like Dansyl chloride (Dns-Cl) react with primary and secondary amines to form sulfonamides. This increases the mass (moving the analyte out of the noisy low-m/z region) and provides a highly ionizable dimethylamino group that dominates charge competition 4, 5.

Quantitative Comparison of Derivatization Agents for Phenethylamines

Derivatization AgentTarget Functional GroupMass Shift (Da)Typical Sensitivity GainPrimary Mechanistic Advantage
Dansyl Chloride (Dns-Cl) Primary/Secondary Amines, Phenols+23310x - 50xAdds highly ionizable tertiary amine; excellent LC retention.
Propionic Anhydride Amines, Hydroxyls+565x - 10xFast, room-temperature reaction; improves peak shape.
Benzoyl Chloride Amines, Phenols+10410x - 20xShifts polarity significantly; robust isotopic labeling available.
Self-Validating Workflow: Dansyl Chloride Derivatization

DerivWorkflow Step1 Sample Aliquot (PEA extract) Step2 Add Buffer (pH 9.0) Step1->Step2 Step3 Add Dansyl-Cl in Acetonitrile Step2->Step3 Step4 Incubate (60°C, 30 min) Step3->Step4 Step5 Quench Reaction (Methylamine) Step4->Step5 Step6 LC-MS/MS Analysis Step5->Step6

Caption: Self-validating workflow for the chemical derivatization of phenethylamines using Dansyl-Cl.

Step-by-Step Methodology:

  • Aliquot: Transfer 50 µL of the extracted sample or standard into a low-bind autosampler vial.

  • pH Adjustment: Add 50 µL of 0.1 M sodium carbonate buffer (pH 9.0). Causality: The amine group must be deprotonated to act as an effective nucleophile during the reaction.

  • Reagent Addition: Add 100 µL of freshly prepared Dansyl chloride solution (2 mg/mL in anhydrous acetonitrile).

  • Incubation: Cap the vial and incubate at 60°C for 30 minutes in the dark (Dns-Cl is light sensitive).

  • Self-Validation / Quenching (Critical Step): Add 10 µL of 10% methylamine to quench unreacted Dansyl chloride. Causality: Failure to quench leads to a continuous background reaction in the autosampler, resulting in drifting calibration curves and severe ionization suppression from excess reagent. By quenching, you lock the system state, ensuring batch-to-batch reproducibility.

  • Reconstitution: Evaporate the mixture to dryness under a gentle stream of N₂, reconstitute in 100 µL of initial LC mobile phase, and inject into the LC-MS/MS.

References

  • Calbiani, F., et al. "Matrix effects on accurate mass measurements of low-molecular weight compounds using liquid chromatography-electrospray-quadrupole time-of-flight mass spectrometry." Journal of Mass Spectrometry, 2006. 3

  • Higashi, T., et al. "Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis." Drug Discoveries & Therapeutics, 2010. 4

  • "Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Samples." PubMed, 2021. 2

  • "Chemical Derivatization in LC-MS/MS | Bioanalysis Solutions." Syngene International. 5

  • "LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise." Chromatography Online, 2026. 1

Sources

Optimization

Technical Support Center: Troubleshooting Low Conversion Rates in Imine Reduction

A Guide for Research, Development, and Process Chemistry Professionals Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting assistance for one of the most common and critica...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Research, Development, and Process Chemistry Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting assistance for one of the most common and critical reactions in modern synthesis: the reduction of imines, often as part of a reductive amination sequence. As a Senior Application Scientist, my goal is to provide not just solutions, but a clear, mechanistically-grounded understanding of why a reaction may be failing and how to logically arrive at a robust solution.

Reductive amination is a cornerstone for C-N bond formation, yet its apparent simplicity can be deceptive. Low conversion rates are a frequent challenge, often stemming from a delicate interplay between imine formation, stability, and the reduction step itself. This guide is structured to walk you through a logical diagnostic process, from initial checks to advanced optimization.

Section 1: Initial Diagnosis & Reaction Monitoring

Before diving into complex parameter changes, it's crucial to confirm the problem and rule out simple errors. The first step in troubleshooting is always accurate diagnosis.

Question: My final reaction mixture shows a large amount of unreacted aldehyde/ketone and amine. How can I determine if the problem is imine formation or the reduction step?

Answer: This is the most critical diagnostic question. The issue lies in one of two distinct stages: (1) the initial condensation to form the imine, or (2) the subsequent reduction of the imine to the amine.

The best approach is to use Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the reaction part-way through.

  • Two-Step Approach for Diagnosis: A reliable method is to perform the reaction in two distinct stages. First, mix the carbonyl compound and the amine in the chosen solvent without the reducing agent. Monitor the mixture by TLC or ¹H NMR for 1-2 hours.[1][2]

    • If a new spot (on TLC) or new signals (in NMR, particularly the imine C-H proton around 8 ppm) appear: This indicates the imine is forming.[3][4][5] If you then add the reducing agent and the reaction still fails, the problem lies with the reduction step (e.g., degraded reagent, poor reactivity).

    • If no new spot/signal appears and only starting materials are visible: The equilibrium for imine formation is unfavorable under your current conditions. The focus should be on optimizing this initial condensation step.[6][7]

  • Interpreting the Data:

    • TLC Analysis: Run a TLC with three lanes: starting carbonyl, starting amine, and the reaction mixture. The imine should appear as a new spot, typically with an Rf value between the starting materials.[8]

    • ¹H NMR Analysis: The disappearance of the aldehyde proton (around 9-10 ppm) and the appearance of a new imine proton (around 8 ppm for aldimines) is a clear indicator of imine formation.[3][5]

Section 2: Problems with Imine Formation

If your diagnosis points to inefficient imine formation, the following factors are the most common culprits. The formation of an imine is a reversible condensation reaction that produces water; success hinges on pushing this equilibrium to the product side.[1][9]

Question: My reaction stalls at the starting materials. How can I improve imine formation?

Answer: Several factors govern the imine-carbonyl equilibrium. Here’s a prioritized checklist:

  • pH Optimization: The reaction pH is the most critical parameter.[1] Imine formation is typically acid-catalyzed, but a pH that is too low is detrimental.

    • The Problem: The mechanism requires protonation of the carbonyl oxygen to make it more electrophilic. However, if the pH is too low, the amine starting material will be protonated to its non-nucleophilic ammonium salt, shutting down the reaction.[1][10]

    • The Solution: The optimal pH is generally between 4 and 6.[1][10] This is often achieved by adding a catalytic amount of a weak acid, like acetic acid (AcOH).[1][11] If you are using an amine salt (e.g., dimethylamine HCl), you may not need additional acid.

  • Water Removal: Since water is a byproduct, its presence can push the equilibrium back towards the starting materials.[1][9]

    • The Solution:

      • Anhydrous Conditions: Ensure you are using anhydrous solvents and dried glassware.

      • Dehydrating Agents: Add a dehydrating agent to the reaction. Molecular sieves (3Å or 4Å) are an excellent and common choice.[6] Other options include using tetraethyl orthosilicate or titanium(IV) isopropoxide, which also acts as a Lewis acid catalyst.[9][12]

  • Steric Hindrance: Bulky groups on either the carbonyl or the amine can significantly slow down or prevent imine formation.[1][9][13] Ketones are inherently less reactive than aldehydes for this reason.[9]

    • The Solution: For sterically hindered substrates, you may need more forcing conditions:

      • Increased Temperature: Gentle heating can often overcome the activation barrier.

      • Longer Reaction Time: Allow the imine to form over several hours or even overnight before adding the reducing agent.[6]

Question: I'm working in an aqueous buffer. Is imine hydrolysis a major concern?

Answer: Yes, imine hydrolysis is a significant challenge in aqueous media and is often the reason for low yields.[14][15] The C=N bond is susceptible to cleavage by water, especially under acidic conditions that protonate the imine, making it a better electrophile for water to attack.[9][15]

  • The Solution:

    • pH Control: While imine formation is acid-catalyzed, imine stability can sometimes be greater at a slightly basic pH (e.g., 8-9), where the iminium ion concentration is minimized.[10]

    • Structural Modifications: Cyclic imines are generally more resistant to hydrolysis than their acyclic counterparts.[14]

    • High Concentration/Excess Reagents: Using a large excess of the amine can help push the equilibrium towards the product, a strategy often employed in enzymatic reductive aminations.[16]

Section 3: Problems with the Reduction Step

If you've confirmed imine formation but see no product amine, the issue lies with the reduction itself. This section focuses on the most common hydride-based reducing agents.

Question: I've confirmed imine formation, but the reduction is failing. My TLC just shows the imine and starting materials. What's wrong?

Answer: This points directly to an issue with your reducing agent or the specific conditions required for it to act.

  • Reducing Agent Choice & Selectivity: This is the most common failure point. Not all reducing agents are created equal.

    • Sodium Borohydride (NaBH₄): While powerful, NaBH₄ can readily reduce the starting aldehyde or ketone, often faster than the imine forms.[6][12] This leads to the alcohol byproduct and consumes the starting material. If using NaBH₄, it is essential to allow the imine to form completely before adding the reducing agent, often at a reduced temperature (0 °C).[1][6]

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the preferred reagent for one-pot reductive aminations.[17] STAB is a milder reducing agent that is highly selective for the protonated imine (the iminium ion) over the neutral carbonyl.[6][11] The three electron-withdrawing acetoxy groups stabilize the B-H bond, making it less reactive.[17][18] This allows you to mix the aldehyde, amine, and STAB together in a single step.

    • Sodium Cyanoborohydride (NaBH₃CN): Like STAB, this reagent is selective for imines/iminium ions in the presence of carbonyls.[12][19] However, it is highly toxic and can release hydrogen cyanide (HCN) gas if the pH becomes too acidic.[17][19] For this reason, STAB is now more commonly used.[17]

  • Reagent Quality & Stoichiometry: Hydride reagents are sensitive to moisture and can degrade upon storage.

    • The Problem: If your NaBH(OAc)₃ or NaBH₄ has been exposed to air, it may have partially hydrolyzed, losing its reducing power.

    • The Solution:

      • Use a fresh bottle of the reducing agent or one that has been properly stored under an inert atmosphere.[6]

      • You can test an old bottle of NaBH₄ by adding it to a simple ketone like acetone and monitoring for the formation of isopropanol.[20]

      • Use a stoichiometric excess (typically 1.5-2.0 equivalents) of the reducing agent to ensure the reaction goes to completion.[1]

  • Solvent Compatibility: The choice of solvent is critical for reagent stability and reactivity.

    • For NaBH(OAc)₃ (STAB): This reagent is moisture-sensitive and not very compatible with protic solvents like methanol.[21] The preferred solvents are anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE).[1][2][18][21] Tetrahydrofuran (THF) is also a viable option.[11]

    • For NaBH₄ and NaBH₃CN: These are more compatible with protic solvents like methanol (MeOH) and ethanol (EtOH).[1][21]

Troubleshooting Workflow: Hydride Reduction

G start Low Conversion Confirmed (Imine forms, but is not reduced) q_reagent Is the reducing agent appropriate and active? start->q_reagent sol_stab Action: Switch to a selective reagent like NaBH(OAc)₃ for one-pot reactions. q_reagent->sol_stab No (e.g., using NaBH₄ in one-pot) sol_fresh Action: Use a fresh, anhydrous bottle of the reducing agent. q_reagent->sol_fresh Maybe (reagent is old) q_solvent Is the solvent compatible? q_reagent->q_solvent Yes end_node Re-run and Monitor Reaction sol_stab->end_node sol_fresh->end_node sol_dcm Action: For NaBH(OAc)₃, use anhydrous DCM or DCE. q_solvent->sol_dcm No (e.g., NaBH(OAc)₃ in MeOH) sol_meoh Action: For NaBH₄/NaBH₃CN, use MeOH or EtOH. q_solvent->sol_meoh No (e.g., NaBH₄ in DCM) q_stoich Is stoichiometry correct? q_solvent->q_stoich Yes sol_dcm->end_node sol_meoh->end_node sol_excess Action: Use 1.5-2.0 equivalents of the reducing agent. q_stoich->sol_excess No (using ~1 eq) q_stoich->end_node Yes sol_excess->end_node

Caption: Troubleshooting workflow for the reduction step.

Section 4: Catalyst-Specific Problems (Catalytic Hydrogenation)

For larger-scale industrial processes, catalytic hydrogenation (using H₂ gas and a metal catalyst like Pd/C or Raney Ni) is often preferred. These methods introduce a different set of potential problems.

Question: My catalytic hydrogenation of an imine is sluggish or has stopped completely. What are the likely causes?

Answer: Incomplete catalytic hydrogenation often comes down to catalyst activity or inhibition.

  • Catalyst Deactivation/Poisoning: This is the most common issue. The catalyst's active sites can be blocked or "poisoned" by various species in the reaction mixture.

    • The Amine Product: The newly formed amine product can itself be a catalyst poison.[7] Certain amines, particularly those with aromatic rings, can coordinate strongly to the metal center, preventing it from participating in the catalytic cycle.[22][23][24]

    • Substrate Impurities: Sulfur-containing functional groups or impurities from starting materials are notorious poisons for many hydrogenation catalysts.

    • The Solution:

      • Increase Catalyst Loading: A simple first step is to increase the amount of catalyst.[7]

      • Change Catalyst: If product inhibition is suspected, switching to a different catalyst (e.g., from Pd/C to a Rh or Ir-based catalyst) may help, as they have different binding affinities.[23]

      • Purify Starting Materials: Ensure the purity of your carbonyl and amine starting materials.[6]

  • Poor Mass Transfer (for Heterogeneous Catalysts): The reaction can only occur at the surface of the catalyst. If the hydrogen gas and substrate cannot efficiently reach the catalyst surface, the reaction rate will be slow.

    • The Problem: This is a physical limitation, not a chemical one. The system is "mass-transfer limited."

    • The Solution:

      • Increase Stirring/Agitation: Ensure vigorous stirring to keep the catalyst suspended and facilitate the dissolution of hydrogen gas into the solvent.[7]

      • Increase Hydrogen Pressure: Higher H₂ pressure increases the concentration of dissolved hydrogen, which can improve the reaction rate.[25]

  • Solvent Effects: The solvent can affect catalyst activity and stability. Some studies have shown that solvents like THF can lead to lower rates of catalyst deactivation compared to others.[26]

Data Summary: Common Reducing Agents
Reducing AgentSelectivityCommon SolventsKey Considerations
Sodium Borohydride (NaBH₄) Low (Reduces Aldehydes/Ketones)MeOH, EtOHMust be added after imine formation is complete.[12][21]
Sodium Triacetoxyborohydride (NaBH(OAc)₃) High (Selective for Imines/Iminium)DCM, DCE, THFIdeal for one-pot reactions; moisture-sensitive.[11][21]
Sodium Cyanoborohydride (NaBH₃CN) High (Selective for Imines/Iminium)MeOH, EtOHEffective but highly toxic; risk of HCN gas release.[12][17][19]
Catalytic Hydrogenation (H₂ + Catalyst) High (Reduces C=N over C=O)MeOH, EtOH, THF, TolueneProne to catalyst poisoning by product or impurities.[7][22][23]

Section 5: Experimental Protocols

Protocol 1: General One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a robust starting point for most aldehyde and primary/secondary amine combinations.

  • Reaction Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the aldehyde or ketone (1.0 mmol, 1.0 eq) and the amine (1.1 mmol, 1.1 eq).

  • Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM) (10 mL).[1]

  • (Optional) Acid Catalyst: Add acetic acid (1.0 mmol, 1.0 eq). This is often beneficial, especially for less reactive ketones.[1][11]

  • Imine Formation: Stir the mixture at room temperature for 30-60 minutes.

  • Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 mmol, 1.5 eq) portion-wise over 5 minutes. The reaction may be mildly exothermic.[1]

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the imine intermediate is consumed (typically 2-24 hours).[1]

  • Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or water. Stir for 15-30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with additional DCM or DCE (2 x 10 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or other suitable methods.

Logical Relationship Diagram

G reactants Aldehyde/Ketone + Amine imine_eq Imine Formation (Equilibrium) reactants->imine_eq side_alcohol Side Product: Alcohol reactants->side_alcohol Non-selective reduction imine_eq->reactants H₂O imine Imine/Iminium Ion imine_eq->imine reduction Reduction imine->reduction side_hydrolysis Reversion: Hydrolysis imine->side_hydrolysis + H₂O product Product Amine reduction->product

Caption: Key equilibria and competing pathways in reductive amination.

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Interchim. Sodium CyanoBoroHydride and Sodium BoroHydride Technical Note. [Link]

  • Kuwahara, S., et al. (2017). Imines that React with Phenols in Water over a Wide pH Range. ACS Omega. [Link]

  • Chemistry Lectures. (2020, September 10). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination [Video]. YouTube. [Link]

  • Cole-Hamilton, D. J., et al. (2003). Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation of Imines Catalyzed by the [Rh(COD)(PPh3)2]PF6 Precursor. Organometallics, 22(6), 1222–1227. [Link]

  • Master Organic Chemistry. (2022, March 7). Imines – Properties, Formation, Reactions, and Mechanisms. [Link]

  • ResearchGate. (2018). Optimization of reaction conditions for synthesis of imine and amide from amines and alcohols. [Link]

  • ResearchGate. (2025, August 6). Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation of Imines Catalyzed by the [Rh(COD)(PPh3)2]PF6 Precursor. [Link]

  • ACS Publications. (2003, February 15). Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation of Imines Catalyzed by the [Rh(COD)(PPh3)2]PF6 Precursor. [Link]

  • ACS Publications. (2026, January 20). Near-Quantitative Formation of Imines in Water with Allosteric Control. [Link]

  • Science.gov. sodium borohydride solution: Topics by Science.gov. [Link]

  • NIH National Center for Biotechnology Information. (2011). Hydrolytic Stability of Hydrazones and Oximes. [Link]

  • Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

  • Organic Chemistry Portal. Sodium cyanoborohydride. [Link]

  • ResearchGate. (2015, February 15). What is the influence of the pH on imine formation in a water solution?[Link]

  • ResearchGate. (2016, October 22). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?[Link]

  • NIH National Center for Biotechnology Information. (2022, August 19). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. [Link]

  • ACS Publications. (2024, September 12). Imine Reductases and Reductive Aminases in Organic Synthesis. [Link]

  • ACS Publications. (2023, October 26). Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories to Reinforce Steric Effects, Electronic Effects, and Green Chemistry Principles. [Link]

  • Washington State University. Monitoring Reactions by TLC. [Link]

  • ResearchGate. (2021). Optimization of the reaction conditions for the reductive amination of aldehydes. [Link]

  • SciSpace. (2021). Process Intensification of Continuous-Flow Imine Hydrogenation in Catalyst-Coated Tube Reactors. [Link]

  • ResearchGate. (2019, July 17). How to detect imine from schiff base formation reaction?[Link]

  • Royal Society of Chemistry. (2015). Convenient and Clean Synthesis of Imines from Primary Benzylamines. [Link]

  • ResearchGate. (2025, August 7). Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. [Link]

  • Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • Magritek. Online monitoring of the formation of a diimine. [Link]

  • AIP Publishing. (2025, January 9). Advancements and challenges in sodium borohydride hydrogen storage: A comprehensive review of hydrolysis, regeneration, and recycling technologies. [Link]

  • ResearchGate. (2015). Analytical monitoring of sodium borohydride. [Link]

  • ACS Publications. (2007, January 24). Kinetics of Catalytic Hydrolysis of Stabilized Sodium Borohydride Solutions. [Link]

  • Royal Society of Chemistry. (2020, September 3). A diversity of recently reported methodology for asymmetric imine reduction. [Link]

  • MDPI. (2020, September 8). Reactant Feeding Strategy Analysis of Sodium Borohydride Hydrolysis Reaction Systems for Instantaneous Hydrogen Generation. [Link]

  • RSC Publishing. (2023, May 3). Manganese catalysed enantioselective hydrogenation of in situ-synthesised imines: efficient asymmetric synthesis of amino-indane derivatives. [Link]

  • University of Manchester. Biocatalytic Imine Reduction: Isolation, Application, Structure and Mechanism of Imine Reductases. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing pH for Efficient Imine (Schiff Base) Formation

Welcome to the Application Support Center. Imine (Schiff base) formation is a fundamental transformation in organic synthesis, bioconjugation, and the development of pH-responsive drug delivery systems.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. Imine (Schiff base) formation is a fundamental transformation in organic synthesis, bioconjugation, and the development of pH-responsive drug delivery systems. However, researchers frequently encounter stalled reactions, low yields, or rapid hydrolysis. As a Senior Application Scientist, I can assure you that the vast majority of these issues stem from a single, often-overlooked variable: improper thermodynamic and pH control.

This guide is designed to help you troubleshoot your syntheses by understanding the underlying mechanistic causality of imine formation.

Knowledge Base: The Mechanistic "pH Dilemma"

The most frequent point of failure in Schiff base synthesis is an over-reliance on stoichiometric ratios while ignoring the protonation state of the reagents. Imine formation is governed by a strict mechanistic causality: it is a two-step sequence of nucleophilic addition followed by elimination (dehydration) [1][1].

These two steps have directly opposing pH requirements, creating a "pH dilemma":

  • Nucleophilic Addition (Favors High pH): The primary amine must attack the electrophilic carbonyl carbon. If the pH drops too low, the basic amine is protonated to form a non-nucleophilic ammonium salt ( R−NH3+​ ), and the reaction stalls at the starting materials [2][2].

  • Dehydration (Favors Low pH): The initial attack forms a carbinolamine intermediate. To eliminate water and form the C=N double bond, the hydroxyl group must be protonated by an acid catalyst to become a viable leaving group ( −OH2+​ ) [3][3]. Without sufficient acid (high pH), the reaction traps the carbinolamine intermediate, making dehydration the rate-limiting bottleneck [4][4].

The Solution: The optimal thermodynamic window is a mildly acidic environment (typically pH 4.5 – 5.5). This specific range provides exactly enough protons to catalyze the dehydration of the carbinolamine, but not enough to completely deplete the pool of free, nucleophilic amines [4][4].

Mechanism LowPH Low pH (< 4) Excess Acid Amine Protonated Amine (Non-Nucleophilic) LowPH->Amine Shifts Equilibrium OptPH Optimal pH (4.5 - 5.5) Balanced FreeAmine Free Amine + Carbonyl (Active Nucleophile) OptPH->FreeAmine Maintains Pool Carbinolamine Carbinolamine Intermediate (Requires Protonation) OptPH->Carbinolamine Catalyzes Dehydration HighPH High pH (> 7) Insufficient Acid HighPH->Carbinolamine Traps Intermediate Amine->FreeAmine Reaction Stalls FreeAmine->Carbinolamine Nucleophilic Attack Imine Imine Product (Schiff Base) Carbinolamine->Imine Elimination of H2O

Logical relationship between pH environments and the rate-limiting steps of imine formation.

Diagnostic Matrix: pH vs. Reaction Kinetics

To quickly troubleshoot your specific reaction state, compare your analytical readouts against this quantitative summary of pH impacts.

pH RangeDominant Amine SpeciesCarbinolamine Dehydration RateOverall Imine YieldPrimary Failure Mode
< 3.0 (Highly Acidic)Ammonium Ion ( R−NH3+​ )Very FastLow Nucleophilic attack fails (amine is fully protonated).
4.5 - 5.5 (Optimal)Equilibrium (Free + Protonated)FastHigh N/A (Optimal conditions achieved).
> 7.0 (Basic)Free Amine ( R−NH2​ )Very SlowLow Dehydration fails (carbinolamine intermediate is trapped).

Ticketing System: Troubleshooting FAQs

Q: My LC-MS shows a mass corresponding to [M + 18] instead of my target imine. What is happening? A: You are observing the trapped carbinolamine intermediate. This occurs when the pH is too basic (typically > pH 7). The initial nucleophilic attack was successful, but there is insufficient acid to protonate the hydroxyl group for dehydration [2][2]. Resolution: Lower the pH of your buffer to ~5.0 using an acetate or citrate system to drive the elimination step.

Q: I am attempting a bioconjugation in a pH 3.0 buffer to ensure rapid dehydration, but I see zero product formation. Why? A: At pH 3.0, you have over-protonated your primary amine. Because the pKa​ of most primary alkyl amines is around 9-10, dropping the pH to 3.0 shifts the equilibrium entirely to the ammonium conjugate acid. A protonated amine lacks the lone electron pair required to attack the carbonyl [5][5]. Resolution: Raise the pH to ~5.0 to restore a sufficient fraction of free amine.

Q: My imine product degrades overnight when stored in aqueous media. Is this a pH issue? A: Yes. Imine formation is a reversible equilibrium reaction. In aqueous environments, especially under acidic conditions, the imine will rapidly hydrolyze back into the parent aldehyde and amine. This property is actively exploited in drug development to create pH-sensitive release mechanisms, such as doxorubicin-loaded nanogels that hydrolyze in acidic tumor microenvironments [6][6]. Resolution: If stability is required, either reduce the imine to a secondary amine using sodium cyanoborohydride (reductive amination) or extract the product into an anhydrous organic solvent immediately after formation.

Standard Operating Procedure (SOP): Self-Validating Aqueous Imine Formation

This protocol is designed for researchers performing imine-based bioconjugations or dynamic covalent chemistry in aqueous media. It incorporates self-validating checkpoints to ensure the reaction is proceeding logically.

SOP Step1 1. Buffer Prep (pH 5.0 Acetate) Step2 2. Reagent Mixing (Aldehyde + Amine) Step1->Step2 Step3 3. Kinetic Monitoring (NMR/IR for C=O loss) Step2->Step3 Step4 4. Neutralization (Shift to pH 8.0) Step3->Step4 Step5 5. Isolation (Organic Extraction) Step4->Step5

Self-validating standard operating procedure for aqueous imine bioconjugation.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 100 mM Sodium Acetate buffer. Adjust the pH to exactly 5.0 using glacial acetic acid.

    • Causality: Acetate is chosen because its buffering capacity ( pKa​ ~4.76) perfectly overlaps with the optimal pH window for imine dehydration without interfering with the reaction [4][4].

  • Reagent Solubilization: Dissolve the carbonyl compound (aldehyde/ketone) to a final concentration of 50 mM in the buffer. If hydrophobic, up to 10% DMSO may be used as a co-solvent.

  • Amine Addition: Add the primary amine at a 1.2x to 5x molar excess to drive the equilibrium.

    • Validation Checkpoint: Pull a 10 µL aliquot immediately for IR or NMR analysis. You should begin to see the disappearance of the C=O stretch (~1700 cm⁻¹) and the transient appearance of carbinolamine signals.

  • Incubation & Equilibrium Shift: Incubate the mixture at 25°C – 37°C for 2 to 24 hours. Because the reaction produces water, aqueous conditions inherently limit the maximum yield [5][5]. To drive the reaction forward, utilize a biphasic extraction system or continuous molecular sieving if adapted for organic solvents.

  • Neutralization & Isolation: To prevent acid-catalyzed hydrolysis during workup, neutralize the reaction mixture to pH 8.0 using 0.1 M NaOH before extracting the stable imine into an organic solvent like dichloromethane (DCM) [7][7].

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: Validation of an LC-MS/MS Method for (2-Methylpentyl)(1-phenylethyl)amine Quantification

Executive Summary (2-Methylpentyl)(1-phenylethyl)amine is a secondary amine characterized by a lipophilic 2-methylpentyl chain and an aromatic 1-phenylethyl group[1]. The accurate quantification of such lipophilic amines...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(2-Methylpentyl)(1-phenylethyl)amine is a secondary amine characterized by a lipophilic 2-methylpentyl chain and an aromatic 1-phenylethyl group[1]. The accurate quantification of such lipophilic amines in complex biological matrices (e.g., plasma, urine) is frequently compromised by severe ion suppression from endogenous phospholipids[2]. This guide provides a comparative evaluation of sample preparation and chromatographic strategies, culminating in a self-validating LC-MS/MS protocol aligned with FDA (2018)[3] and EMA ICH M10[4] bioanalytical method validation guidelines.

Mechanistic Rationale: Sample Preparation Comparison

The Causality of SPE Selection

Standard protein precipitation (PPT) is insufficient for the extraction of lipophilic amines due to the co-extraction of matrix phospholipids, which cause significant matrix effects (ion suppression) in the electrospray ionization (ESI) source[2]. Because (2-Methylpentyl)(1-phenylethyl)amine is a basic secondary amine (estimated pKa ~9.5–10.5), it remains positively charged under acidic conditions.

By utilizing a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent, we exploit a dual-retention mechanism. The analyte binds via both hydrophobic interactions and ionic bonds. This allows for an aggressive orthogonal wash step (100% methanol) to elute neutral lipids and phospholipids while the analyte remains ionically trapped. Subsequent elution with a high-pH organic solvent neutralizes the amine, releasing it from the sorbent.

Comparative Data: Sample Preparation Strategies

The following table summarizes the experimental performance of three distinct sample preparation methods for plasma samples spiked at 50 ng/mL.

ParameterProtein Precipitation (PPT)C18 SPE (Standard Hydrophobic)Mixed-Mode SPE (Oasis MCX)
Absolute Recovery (%) 65.2 ± 8.478.5 ± 6.294.3 ± 3.1
Matrix Effect (%) -45.6 (Severe Suppression)-22.4 (Moderate Suppression)-4.2 (Negligible)
Phospholipid Removal PoorModerateExcellent
Extract Cleanliness LowMediumHigh

Chromatographic Separation: C18 vs. Biphenyl

The Causality of Column Selection

Most generic LC-MS/MS methods default to C18 columns, which rely exclusively on hydrophobic dispersion forces. However, the 1-phenylethyl moiety of the analyte contains an aromatic ring. By switching to a Biphenyl stationary phase, we introduce π−π interactions. This orthogonal retention mechanism selectively increases the retention of aromatic compounds, pulling the analyte away from early-eluting aliphatic matrix interferences that escape sample cleanup.

Comparative Data: Chromatographic Performance
ParameterAcquity BEH C18 (50 x 2.1 mm, 1.7 µm)Kinetex Biphenyl (50 x 2.1 mm, 1.7 µm)
Retention Time (min) 1.852.45
Peak Asymmetry (Tf) 1.45 (Tailing)1.05 (Symmetrical)
Signal-to-Noise (S/N) 150:1 (at LLOQ)480:1 (at LLOQ)
Selectivity Hydrophobic onlyHydrophobic + π−π

Self-Validating Experimental Protocol

To ensure trustworthiness and regulatory compliance, the following protocol incorporates self-validating checks (IS tracking, matrix factor evaluation) as mandated by FDA[3] and ICH M10[5] guidelines.

Step 1: Reagent & Sample Preparation
  • Calibration Curve: Prepare calibration standards in blank matrix ranging from 0.5 ng/mL (LLOQ) to 500 ng/mL.

  • Internal Standard (IS): Use a stable-isotope labeled (SIL) analog (e.g., (2-Methylpentyl)(1-phenylethyl)amine-d5) spiked at 50 ng/mL to correct for extraction variance and matrix effects[2].

  • Acidification: Aliquot 100 µL of spiked plasma, add 10 µL of IS, and dilute with 100 µL of 2% Phosphoric acid ( H3​PO4​ ) to ionize the amine.

Step 2: Mixed-Mode SPE Extraction (Oasis MCX 30 mg/1 mL)
  • Conditioning: 1 mL Methanol, followed by 1 mL MS-grade Water.

  • Loading: Apply the acidified plasma sample (210 µL total volume).

  • Wash 1 (Aqueous): 1 mL 2% Formic acid in water (removes polar interferences).

  • Wash 2 (Organic): 1 mL 100% Methanol (removes hydrophobic neutral lipids/phospholipids).

    • Self-Validation Check: Analyze the wash fraction via LC-MS/MS during method development to ensure 0% analyte breakthrough.

  • Elution: 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

  • Reconstitution: Evaporate under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.

Step 3: LC-MS/MS Conditions
  • Column: Phenomenex Kinetex Biphenyl (50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.5 minutes. Flow rate: 0.4 mL/min.

  • MS Detection: Positive Electrospray Ionization (ESI+). Multiple Reaction Monitoring (MRM) mode.

Step 4: Method Validation Criteria (ICH M10)
  • Accuracy & Precision: Analyze QC samples (Low, Mid, High) in six replicates. Acceptance criteria: Mean bias within ±15% ( ±20% at LLOQ); CV ≤15% ( ≤20% at LLOQ)[2].

  • Matrix Factor (MF): Calculate the IS-normalized MF by dividing the peak area ratio of analyte/IS spiked after extraction by the ratio in neat solution.

    • Self-Validation Check: The CV of the IS-normalized MF from 6 different matrix lots must be <15% to prove the method is matrix-independent[5].

Workflow Visualization

G A 1. Plasma Sample Spiked with IS B 2. Acidification Add 2% H3PO4 A->B C 3. Mixed-Mode SPE Load onto Oasis MCX B->C D 4. Orthogonal Wash 2% FA & 100% MeOH C->D E 5. Basic Elution 5% NH4OH in MeOH D->E F 6. Reconstitution Evaporate & Dissolve E->F G 7. LC-MS/MS Biphenyl Column F->G H 8. Data Validation ICH M10 Guidelines G->H

Optimized SPE and LC-MS/MS workflow for (2-Methylpentyl)(1-phenylethyl)amine quantification.

References

  • The Royal Society of Chemistry. "CHAPTER 14: Substances Not Listed in the International Conventions - Forensic Chemistry of Substance Misuse." RSC.org. URL:[Link]

  • US Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA.gov, May 2018. URL:[Link]

  • European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific Guideline." EMA.europa.eu, 2022. URL:[Link]

  • Almac Group. "Bioanalytical Method Validation – FDA & EMA perspectives." Almacgroup.com. URL:[Link]

Sources

Comparative

Inter-laboratory comparison of analytical methods for novel psychoactive substances

Title: Unmasking Structural Ambiguity: An Inter-Laboratory Comparison of Analytical Modalities for Novel Psychoactive Substances (NPS) Executive Summary The rapid proliferation of Novel Psychoactive Substances (NPS) repr...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Unmasking Structural Ambiguity: An Inter-Laboratory Comparison of Analytical Modalities for Novel Psychoactive Substances (NPS)

Executive Summary

The rapid proliferation of Novel Psychoactive Substances (NPS) represents a critical bottleneck in modern forensic and clinical toxicology. With over 1,165 NPS identified globally by 2021, illicit manufacturers continuously synthesize positional isomers and diastereomers to evade legislative bans (1)[1]. This structural mimicry compromises traditional analytical workflows, necessitating rigorous inter-laboratory comparisons to establish robust, self-validating methodologies capable of unambiguous identification. As a Senior Application Scientist, I present this guide to objectively compare the performance of leading analytical platforms, grounded in recent inter-laboratory data and mechanistic chemical principles.

Mechanistic Evaluation of Analytical Platforms

To understand the performance disparities between laboratories, we must first examine the physical causality behind how different detectors interact with NPS molecules.

1. Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)

  • Mechanism & Causality: GC-EI-MS remains the "gold standard" due to its exceptional chromatographic resolution and the reproducibility of 70 eV electron ionization, which facilitates cross-laboratory library matching (2)[2]. However, under hard ionization (EI), positional isomers (e.g., ortho-, meta-, and para-fluorofentanyl) undergo identical α -cleavage pathways. Because the resulting fragment ions possess the same mass-to-charge (m/z) ratios and statistically indistinguishable relative abundances, GC-MS frequently fails to differentiate these analogs, leading to false positives or inconclusive reports (3)[3].

2. Gas Chromatography-Infrared Spectroscopy (GC-IR)

  • Mechanism & Causality: To break the isomeric degeneracy of GC-MS, GC-IR serves as an orthogonal, self-validating counterpart. While mass spectrometry measures the m/z of molecular fragments, IR spectroscopy probes molecular vibrations. The exact position of a substituent (e.g., a fluorine atom on an aromatic ring) alters the molecule's symmetry and dipole moment. Consequently, even closely related synthetic cathinones or fentanyl analogs produce highly distinct, visually resolvable absorption bands in the IR fingerprint region (1500–500 cm⁻¹) (1)[1].

3. Ambient Ionization (DART-ToF-MS) with Machine Learning

  • Mechanism & Causality: Direct Analysis in Real Time (DART) coupled with Time-of-Flight MS offers rapid, high-throughput screening without extensive sample preparation. Recent inter-laboratory efforts have integrated in-source collision-induced dissociation (is-CID) with chemometric machine learning models to differentiate positional isomers based on subtle variations in fragmentation kinetics. While highly efficient, it remains a presumptive screening tool requiring confirmatory chromatography (4)[4].

Inter-Laboratory Performance & Quantitative Comparison

To benchmark these modalities, a pivotal inter-laboratory study (ILS) coordinated by Florida International University (FIU) evaluated the performance of participating forensic laboratories in identifying 20 unknown Fentanyl-Related Substances (FRS) (3)[3]. The data below summarizes the diagnostic accuracy and mechanistic limitations of each platform.

Table 1: Inter-Laboratory Performance for Fentanyl-Related Substances (FRS) Identification

Analytical ModalityIdentification Accuracy (%)Primary Mechanistic LimitationModality Strength
GC-EI-MS (Standalone) ~75%Identical EI fragmentation pathways for positional isomers.Extensive, standardized inter-laboratory spectral libraries.
GC-IR (Solid-Phase) 100%Requires higher sample loading; limited vapor-phase libraries.Distinct dipole moment shifts yield unique vibrational spectra.
DART-ToF-MS Variable (Model Dependent)Matrix suppression effects; requires advanced chemometrics.High-throughput; sub-minute ambient ionization screening.

Note: Data synthesized from the FIU/NIST inter-laboratory study on FRS[3] and ambient ionization assessments[4].

Self-Validating Experimental Protocol: Dual-Platform NPS Resolution

To achieve the 100% accuracy benchmarked in the ILS, laboratories must adopt a self-validating protocol where the weaknesses of one detector are offset by the physical principles of another. The following workflow details a GC-MS/GC-IR parallel analysis for seized cathinone analogs (e.g., methylone vs. pentylone) (1)[1].

Step 1: Alkaline Liquid-Liquid Extraction (LLE)

  • Action: Dissolve 10 mg of the seized polydrug sample in 1 mL of demineralized water. Add 1–2 drops of 4 N NaOH to adjust the pH > 10, followed by extraction into 1 mL of chromatography-grade chloroform.

  • Causality: Synthetic cathinones and fentanyls are typically seized as hydrochloride salts. Alkalinization forces the molecules into their free-base form, which is highly soluble in chloroform. This prevents thermal degradation and peak tailing during gas chromatography, ensuring sharp, symmetrical peaks.

Step 2: Chromatographic Separation

  • Action: Inject 1 µL of the organic layer into a gas chromatograph equipped with a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Use a temperature ramp from 100°C to 280°C at 15°C/min.

  • Causality: The non-polar stationary phase separates compounds based on boiling point and hydrophobic interactions, isolating the NPS from cutting agents (e.g., caffeine, paracetamol) before detection.

Step 3: Orthogonal Detection (The Self-Validating Split)

  • Action: Route the column effluent through a post-column flow splitter, directing 50% to an EI-MS source (70 eV) and 50% to a Solid-Phase IR deposition interface. For IR, deposit the eluate onto a ZnSe disk cooled to -40°C.

  • Causality: The MS provides the molecular weight and primary structural class (e.g., identifying the presence of a tropane or phenethylamine core). Simultaneously, depositing the eluate as a solid on the ZnSe disk arrests molecular rotation, yielding high-resolution IR spectra free of vapor-phase rotational broadening. This allows for the precise identification of the specific positional isomer.

Step 4: Inter-Laboratory Spectral Matching

  • Action: Query the MS data against the SWGDRUG library and the IR data against the FIU solid-phase IR library.

  • Causality: A positive identification is only confirmed when both the mass-to-charge fragmentation profile and the vibrational dipole signature independently converge on the same chemical entity, eliminating false positives.

Workflow Visualization

NPS_Workflow Sample Seized NPS Material (Complex Polydrug) Extraction Alkaline LLE Extraction (pH > 10, Chloroform) Sample->Extraction GC Gas Chromatography (DB-5MS Column) Extraction->GC Split Post-Column Flow Splitter MS Mass Spectrometry (EI) 70 eV Fragmentation Split->MS IR Solid-Phase IR ZnSe Disk Deposition Split->IR GC->Split MS_Data m/z Fragment Profile (Class Identification) MS->MS_Data IR_Data Vibrational Spectra (Isomer Differentiation) IR->IR_Data Validation Cross-Validation via Inter-Laboratory Libraries MS_Data->Validation IR_Data->Validation Report Unambiguous NPS Confirmation Validation->Report

Fig 1. Dual-platform GC-MS/GC-IR analytical workflow for unambiguous NPS isomer differentiation.

References

  • Emerging Novel Psychoactive Substances (2020–2025)
  • Source: UvA-DARE (Digital Academic Repository, University of Amsterdam)
  • Source: ResearchGate (Journal of Forensic Sciences)
  • Source: ACS Publications (Analytical Chemistry)

Sources

Validation

Comparative Analysis of Monoamine Transporter Affinity for Phenethylamine Analogs

Introduction Phenethylamine analogs—a broad chemical class encompassing classic amphetamines, synthetic cathinones, and psychedelics—exert their primary neuropharmacological effects through interactions with monoamine tr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Phenethylamine analogs—a broad chemical class encompassing classic amphetamines, synthetic cathinones, and psychedelics—exert their primary neuropharmacological effects through interactions with monoamine transporters. Specifically, these compounds target the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)[1]. For drug development professionals and toxicologists, understanding the structure-activity relationships (SAR) that dictate transporter affinity and efficacy is critical for predicting a compound's psychostimulant potential, entactogenic properties, or abuse liability.

Mechanistic Overview: Substrates vs. Inhibitors

The interaction between phenethylamine derivatives and monoamine transporters is not uniform; compounds generally fall into two distinct mechanistic categories based on their structural bulk[2]:

  • Transporter Substrates (Releasers): Compounds with smaller functional groups (e.g., d-amphetamine, MDMA) bind to the orthosteric site of the transporter and are translocated into the presynaptic neuron. Once intracellular, they disrupt vesicular storage and induce a non-exocytotic reverse transport (efflux) of endogenous monoamines into the synaptic cleft.

  • Transporter Inhibitors (Blockers): Compounds featuring bulky substitutions (e.g., the pyrrolidine ring in MDPV) bind to the transporter but cannot undergo intracellular translocation. Instead, they trap the transporter in an outward-facing conformation, effectively blocking the reuptake of synaptic monoamines without inducing active release.

Mechanism Phenethylamine Phenethylamine Analog Substrate Transporter Substrate (e.g., Amphetamine) Phenethylamine->Substrate Small alpha-group Inhibitor Transporter Inhibitor (e.g., MDPV) Phenethylamine->Inhibitor Bulky substitution Translocation Intracellular Translocation Substrate->Translocation Conformational Outward-Facing Arrest Inhibitor->Conformational Efflux Monoamine Efflux (Release) Translocation->Efflux Blockade Reuptake Blockade (Accumulation) Conformational->Blockade

Divergent mechanisms of phenethylamine analogs at monoamine transporters.

Comparative Data Analysis: Transporter Affinity Profiles

The pharmacological signature of a phenethylamine is largely defined by its relative affinity across DAT, NET, and SERT. A low DAT/SERT IC50 ratio indicates pronounced serotonergic activity (entactogenic), whereas a high ratio indicates dopaminergic dominance (psychostimulant)[3].

In Vitro Monoamine Uptake Inhibition (IC50 values in µM)

Data synthesized from radioligand uptake assays in stably transfected HEK293 cells expressing human monoamine transporters.

CompoundStructural ClassDAT IC50 (µM)NET IC50 (µM)SERT IC50 (µM)Primary Mechanism
d-Amphetamine Amphetamine1.300.0745.0Substrate (DA/NE)
MDMA Methylenedioxy-Amphetamine13.00.411.60Substrate (5-HT/NE)
Mephedrone (4-MMC) Cathinone0.772.777.83Substrate (Non-selective)
MDPV Pyrovalerone Cathinone0.030.03>100Pure Inhibitor (DA/NE)
2C-B 2,5-Dimethoxy-Phenethylamine>100>100>1005-HT2A Agonist (Negligible MAT)
Structure-Activity Relationship (SAR) Causality

The experimental data above highlights specific structural modifications that predictably alter transporter affinity:

  • Para-Substitution: The addition of a para-substituent (e.g., the methylenedioxy group in MDMA) significantly enhances SERT affinity relative to DAT. This structural bulk aligns favorably with the S1 binding pocket of SERT, shifting the pharmacological profile from a pure psychostimulant to an entactogen[3].

  • Pyrrolidine Ring (Bulky Alpha-Carbon Substitution): The bulky nitrogen substitution in pyrovalerones (e.g., MDPV) sterically hinders the conformational changes required for transporter translocation[4]. This converts the molecule from a substrate (releaser) to a highly potent, selective DAT/NET inhibitor[3].

  • Beta-Keto Modification (Cathinones): The addition of a beta-keto group generally decreases overall lipophilicity and slightly lowers potency compared to non-beta-keto analogs, but maintains the core transporter interaction profile (e.g., mephedrone vs. methcathinone)[3].

Experimental Methodology: Cell-Based Uptake Inhibition Assay

To ensure high scientific integrity and reproducibility, the standard protocol for measuring monoamine transporter affinity relies on in vitro uptake inhibition assays using stably transfected cells[5].

Self-Validating Protocol Design: The core of this protocol's trustworthiness lies in its parallel control system. By utilizing highly selective background inhibitors (mazindol, nisoxetine, fluoxetine), researchers can subtract non-specific membrane binding and passive diffusion from the total radioligand uptake. This ensures the resulting IC50 strictly reflects true transporter-mediated activity[6].

Step-by-Step Protocol: [3H]-Neurotransmitter Uptake Inhibition
  • Cell Preparation: Culture Human Embryonic Kidney (HEK293) cells stably overexpressing human DAT (hDAT), NET (hNET), or SERT (hSERT) in 96-well plates until 80% confluence is reached[5].

  • Compound Incubation: Wash cells with Krebs-Ringer Bicarbonate HEPES (KRBH) buffer. Incubate the cells with the phenethylamine analog across a 10-point concentration gradient (e.g., 10 pM to 100 µM) to establish a dose-response curve[5].

  • Non-Specific Uptake Control (Critical Step): In parallel control wells, add 10 µM of a selective transporter inhibitor (mazindol for DAT, nisoxetine for NET, fluoxetine for SERT)[6].

  • Radioligand Addition: Initiate the assay by adding 10 nM of the respective radiolabeled substrate ([3H]dopamine, [3H]norepinephrine, or[3H]serotonin)[6].

  • Termination and Quantification: Incubate for 10 minutes at room temperature. Terminate the reaction via rapid vacuum filtration or by washing with ice-cold KRBH buffer to halt transport. Lyse the cells, add scintillation fluid, and quantify intracellular tritium accumulation using a liquid scintillation counter[6].

  • Data Analysis: Subtract the non-specific background from total uptake. Fit the data using non-linear regression to variable-slope sigmoidal dose-response curves to determine the precise IC50 values[6].

Workflow Step1 1. Seed HEK293 Cells (hDAT, hNET, hSERT) Step2 2. Add Phenethylamine Analog (Dose-Response) Step1->Step2 Control Parallel Control: Add Selective Inhibitor Step1->Control Step3 3. Add [3H]-Radioligand (DA, NE, or 5-HT) Step2->Step3 Step4 4. Incubate 10 mins & Wash with Ice Buffer Step3->Step4 Control->Step3 Step5 5. Cell Lysis & Scintillation Counting Step4->Step5 Step6 6. Non-Linear Regression (Determine IC50) Step5->Step6

Step-by-step workflow for the in vitro [3H]-neurotransmitter uptake inhibition assay.

References

  • Rickli, A. et al. "Monoamine transporter and receptor interaction profiles of novel psychoactive substances: para-halogenated amphetamines and pyrovalerone cathinones." PubMed / National Institutes of Health. 3

  • Luethi, D. et al. "Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics." PubMed / National Institutes of Health. 1

  • Simmler, L. D. et al. "Phase I metabolites of mephedrone display biological activity as substrates at monoamine transporters." Semantic Scholar. 7

  • Zwartsen, A. et al. "Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters." Frontiers in Pharmacology. 5

  • Wagmann, L. et al. "Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential?" PubMed Central / National Institutes of Health. 8

  • McLaughlin, G. et al. "The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative." Semantic Scholar. 4

Sources

Comparative

A Comparative Guide to Dopamine Reuptake Inhibition: (2-Methylpentyl)(1-phenylethyl)amine vs. Amphetamine

For Researchers, Scientists, and Drug Development Professionals Introduction The dopamine transporter (DAT) is a critical regulator of dopaminergic neurotransmission and a primary target for therapeutic agents and substa...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dopamine transporter (DAT) is a critical regulator of dopaminergic neurotransmission and a primary target for therapeutic agents and substances of abuse.[1] Its role in clearing dopamine from the synaptic cleft makes it a key player in reward, motivation, and motor control. Consequently, compounds that inhibit dopamine reuptake can significantly elevate extracellular dopamine levels, leading to profound physiological and psychological effects.

Amphetamine, a well-characterized psychostimulant, serves as a benchmark compound for DAT-related research. Its mechanism of action is complex, involving competitive inhibition of dopamine uptake, as well as promoting dopamine efflux through a process known as reverse transport.[2][3] In contrast, the pharmacological profile of many novel phenylethylamine derivatives, such as (2-Methylpentyl)(1-phenylethyl)amine, remains largely uncharacterized.

Comparative Analysis of Dopamine Reuptake Inhibition

A direct comparison of the potency of (2-Methylpentyl)(1-phenylethyl)amine and amphetamine at the dopamine transporter requires experimental determination of their half-maximal inhibitory concentrations (IC50). The following table presents typical literature values for amphetamine and provides a template for the data that would be generated for (2-Methylpentyl)(1-phenylethyl)amine.

CompoundDopamine Reuptake Inhibition IC50 (nM)Reference
(+)-Amphetamine30 - 100[4]
(2-Methylpentyl)(1-phenylethyl)amineData not available

Structure-Activity Relationship (SAR) Insights:

The structure of (2-Methylpentyl)(1-phenylethyl)amine, an N-alkylated derivative of 1-phenylethylamine, suggests potential interaction with the dopamine transporter. Studies on various β-phenethylamine derivatives have indicated that the length and structure of the N-alkyl substituent can significantly influence DAT inhibitory activity.[2][5] Some research suggests that longer alkyl chains can enhance inhibitory potency, while other studies have shown that bulky N-substituents may decrease activity.[1][5] The presence of a 2-methylpentyl group on the nitrogen of 1-phenylethylamine introduces both increased chain length and branching, which could have complex effects on its binding and/or transport through the DAT. Experimental validation is therefore essential to determine its specific pharmacological profile.

Experimental Protocol: In Vitro Dopamine Reuptake Inhibition Assay

To empirically determine and compare the DAT inhibitory potencies of (2-Methylpentyl)(1-phenylethyl)amine and amphetamine, a radiolabeled dopamine uptake assay using human embryonic kidney 293 (HEK293) cells stably expressing the human dopamine transporter (hDAT) is a standard and robust method.

I. Materials and Reagents
  • Cell Line: HEK293 cells stably transfected with hDAT.

  • Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

  • Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl2, 1.2 mM MgSO4, 1.2 mM KH2PO4, 25 mM HEPES, pH 7.4).

  • Radioligand: [³H]Dopamine.

  • Test Compounds: (+)-Amphetamine and (2-Methylpentyl)(1-phenylethyl)amine, dissolved in an appropriate vehicle (e.g., DMSO or assay buffer).

  • Lysis Buffer: 1% Sodium dodecyl sulfate (SDS).

  • Scintillation Cocktail.

  • 96-well cell culture plates.

  • Liquid scintillation counter.

II. Experimental Workflow

G cluster_prep Cell Preparation cluster_assay Dopamine Uptake Assay cluster_analysis Data Acquisition and Analysis cell_culture 1. Culture HEK293-hDAT cells to ~90% confluency plating 2. Seed cells in a 96-well plate at an appropriate density cell_culture->plating incubation 3. Incubate for 24-48 hours to allow for cell adherence plating->incubation wash1 4. Wash cells with pre-warmed KRH buffer preincubation 5. Pre-incubate with varying concentrations of test compounds or vehicle wash1->preincubation initiate_uptake 6. Add [³H]Dopamine to initiate uptake preincubation->initiate_uptake incubation_uptake 7. Incubate for a defined period (e.g., 10 min) at 37°C initiate_uptake->incubation_uptake terminate_uptake 8. Terminate uptake by rapid washing with ice-cold KRH buffer incubation_uptake->terminate_uptake lysis 9. Lyse cells with 1% SDS scintillation 10. Transfer lysate to scintillation vials and add cocktail lysis->scintillation counting 11. Quantify radioactivity using a liquid scintillation counter scintillation->counting analysis 12. Calculate IC50 values by non-linear regression counting->analysis G cluster_extracellular Extracellular Space cluster_membrane Presynaptic Membrane cluster_intracellular Intracellular Space DA Dopamine DAT Dopamine Transporter (DAT) DA->DAT Normal Reuptake Amph Amphetamine Amph->DAT Competitive Inhibition & Substrate Transport Test_Cmpd { (2-Methylpentyl)(1-phenylethyl)amine } Test_Cmpd->DAT Hypothesized Competitive Inhibition (To be determined experimentally) DA_in Dopamine DAT->DA_in Amph_in Amphetamine DAT->Amph_in Test_Cmpd_in { (2-Methylpentyl)(1-phenylethyl)amine } DAT->Test_Cmpd_in Amph_in->DAT Induces Reverse Transport (Efflux)

Caption: Interaction of Dopamine, Amphetamine, and a Test Compound with the DAT.

Amphetamine acts as a competitive substrate for DAT, meaning it binds to the same site as dopamine and is transported into the presynaptic neuron. [3]Once inside, amphetamine disrupts the vesicular storage of dopamine and can induce the transporter to reverse its direction, actively pumping dopamine out of the neuron and into the synapse. [2][6]This dual action of reuptake inhibition and efflux promotion leads to a robust increase in synaptic dopamine concentrations.

For (2-Methylpentyl)(1-phenylethyl)amine, its mechanism is yet to be elucidated. Based on its structural similarity to other phenylethylamines, it is plausible that it acts as a competitive inhibitor at the DAT. However, whether it also serves as a substrate and induces dopamine efflux would need to be determined through further experimental assays, such as in vitro efflux assays.

Conclusion

This guide provides a comprehensive framework for the comparative analysis of dopamine reuptake inhibition by (2-Methylpentyl)(1-phenylethyl)amine and amphetamine. While quantitative data for the novel compound is currently lacking, the detailed experimental protocol and discussion of the underlying molecular mechanisms will empower researchers to generate this critical information. A thorough understanding of how novel phenylethylamine derivatives interact with the dopamine transporter is paramount for the development of new therapeutic agents and for understanding the neurochemical basis of their effects. The provided methodologies offer a robust starting point for elucidating the pharmacological profile of (2-Methylpentyl)(1-phenylethyl)amine and other novel compounds at this important neurological target.

References

  • Chen, N., et al. (2007). Bivalent phenethylamines as novel dopamine transporter inhibitors: Evidence for multiple substrate-binding sites in a single transporter. Journal of Neurochemistry, 101(4), 1013-1026. Available from: [Link]

  • Fleckenstein, A. E., et al. (2007). Amphetamine Mechanisms and Actions at the Dopamine Terminal Revisited. The Journal of Neuroscience, 33(21), 8833-8835. Available from: [Link]

  • Kim, J., et al. (2023). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 31(1), 108-118. Available from: [Link]

  • Robertson, S. D., et al. (2012). A closer look at amphetamine induced reverse transport and trafficking of the dopamine and norepinephrine transporters. Molecular Neurobiology, 46(2), 348-356. Available from: [Link]

  • Sitte, H. H., & Freissmuth, M. (2015). Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding. Frontiers in Neuroscience, 9, 42. Available from: [Link]

  • Wikipedia. (2024). 1-Phenylethylamine. Available from: [Link]

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Validation

Gas Chromatography-Mass Spectrometry (GC-MS): The Enduring Gold Standard

An In-Depth Technical Guide to the Analysis of Designer Drugs: Comparing GC-MS and LC-MS/MS The clandestine landscape of novel psychoactive substances (NPS), or "designer drugs," presents a formidable challenge to resear...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Analysis of Designer Drugs: Comparing GC-MS and LC-MS/MS

The clandestine landscape of novel psychoactive substances (NPS), or "designer drugs," presents a formidable challenge to researchers, clinicians, and forensic toxicologists. As rogue chemists continuously modify molecular structures to evade legislation, analytical laboratories must rely on powerful and adaptable techniques for the unambiguous identification and quantification of these compounds. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) stand as the two most formidable tools in this ongoing analytical arms race.

This guide provides a comprehensive comparison of these two instrumental techniques, moving beyond a simple list of pros and cons to delve into the fundamental principles, experimental workflows, and practical considerations that govern their application in the analysis of designer drugs. As a senior application scientist, the narrative is grounded in the causality behind methodological choices, ensuring a self-validating logic for the protocols described.

For decades, GC-MS has been revered as the gold standard in forensic toxicology, prized for its high resolving power, robustness, and the unparalleled reproducibility of its mass spectra.[1][2][3] Its operational principle is rooted in two core processes: the physical separation of compounds in the gas phase, followed by their ionization and detection based on their mass-to-charge ratio.

The GC-MS Principle and Workflow

In GC-MS, a sample is first vaporized in a heated inlet and introduced into a long, thin capillary column by an inert carrier gas (typically helium). The column's inner surface is coated with a stationary phase. Separation occurs as different compounds in the mixture travel through the column at different speeds, based on their volatility and affinity for the stationary phase.[4] Upon exiting the column, the separated compounds enter the mass spectrometer's ion source.

The most common ionization method in GC-MS is Electron Ionization (EI). Here, high-energy electrons (70 eV) bombard the analyte molecules, causing them to fragment in a predictable and reproducible manner.[5] This fragmentation pattern acts as a chemical "fingerprint," which can be compared against extensive, well-established spectral libraries like those from NIST and the Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) for confident identification.[6][7]

GC-MS Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Extraction Extraction (LLE, SPE) Derivatization Derivatization (If Required) Extraction->Derivatization Injection Heated Injection (Vaporization) Derivatization->Injection GC_Separation GC Separation (Capillary Column) Injection->GC_Separation Ionization Electron Ionization (70 eV) GC_Separation->Ionization MS_Analysis Mass Analysis (e.g., Quadrupole) Ionization->MS_Analysis Detection Detection MS_Analysis->Detection Data_Acq Data Acquisition Detection->Data_Acq Library_Search Library Matching (NIST, SWGDRUG) Data_Acq->Library_Search Quantification Quantification Data_Acq->Quantification

GC-MS Experimental Workflow
Strengths and Limitations in Designer Drug Analysis

The primary strength of GC-MS lies in its high-resolution chromatography and the power of EI-based library matching. However, its core requirement—that analytes be volatile and thermally stable—is also its greatest weakness in the context of modern designer drugs.[8][9] Many NPS classes, including synthetic cathinones and phenethylamines, contain polar functional groups (-OH, -NH₂, -COOH) that render them non-volatile.[10][11]

This necessitates a crucial, and often complex, extra step in sample preparation: derivatization .[12] Derivatization involves chemically modifying these polar functional groups to increase analyte volatility and thermal stability.[11] While effective, this process adds time, introduces potential sources of error, and can complicate data interpretation.[13] Furthermore, some thermally labile compounds may degrade in the hot GC inlet, even after derivatization, leading to inaccurate results.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A Versatile Powerhouse

LC-MS/MS has emerged as the technique of choice for many modern bioanalytical challenges, including the analysis of designer drugs.[5] Its power lies in its ability to analyze a much broader range of compounds directly in the liquid phase, coupled with the exceptional sensitivity and selectivity of tandem mass spectrometry.

The LC-MS/MS Principle and Workflow

In LC-MS/MS, the sample is dissolved in a solvent and injected into a high-pressure stream of liquid (the mobile phase). This mobile phase carries the sample through a packed column (the stationary phase). Separation is achieved based on the differential partitioning of analytes between the mobile and stationary phases, typically governed by polarity.[14]

After exiting the LC column, the eluent is directed into the mass spectrometer's ion source. Unlike GC-MS, LC-MS employs "soft" ionization techniques, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). These methods transfer the analyte from the liquid phase into gas-phase ions with minimal fragmentation, typically preserving the intact molecular ion (or a protonated/deprotonated version of it).[15]

This is where the "tandem" aspect becomes critical. An initial mass analyzer (e.g., the first quadrupole, Q1) selects the molecular ion of interest. This ion is then fragmented in a collision cell (Q2). A second mass analyzer (Q3) then separates and detects these specific fragment ions.[5] This process, known as Multiple Reaction Monitoring (MRM), is incredibly selective, as it only monitors for a specific precursor-to-product ion transition, effectively filtering out background noise and enhancing sensitivity.[5][16]

LC-MSMS_Workflow cluster_prep_lc Sample Preparation cluster_analysis_lc Instrumental Analysis cluster_data_lc Data Processing Prep Extraction / Dilution ('Dilute-and-Shoot', SPE) Injection_LC Injection Prep->Injection_LC LC_Separation LC Separation (Packed Column) Injection_LC->LC_Separation Ionization_LC Soft Ionization (ESI, APCI) LC_Separation->Ionization_LC MS1 MS1: Precursor Ion Selection Ionization_LC->MS1 CID Collision-Induced Dissociation (CID) MS1->CID MS2 MS2: Product Ion Analysis CID->MS2 Detection_LC Detection MS2->Detection_LC Data_Acq_LC Data Acquisition Detection_LC->Data_Acq_LC Quantification_LC Quantification (MRM) Data_Acq_LC->Quantification_LC Confirmation_LC Confirmation (Ion Ratios) Data_Acq_LC->Confirmation_LC

LC-MS/MS Experimental Workflow
Strengths and Limitations in Designer Drug Analysis

The paramount advantage of LC-MS/MS is its applicability to a vast array of polar, non-volatile, and thermally labile compounds without the need for derivatization.[9][14][17] This significantly simplifies sample preparation, with "dilute-and-shoot" methods being common for urine samples, and protein precipitation for blood or plasma.[18][19] The high selectivity of MRM allows for extremely low limits of detection, which is crucial when analyzing potent new substances.[19]

However, the soft ionization process comes with its own significant challenge: matrix effects .[20] This phenomenon occurs when co-eluting compounds from the biological matrix (e.g., salts, lipids, proteins) interfere with the ionization efficiency of the target analyte in the ESI source.[21][22] This can lead to either ion suppression (a decreased signal) or ion enhancement (an increased signal), severely compromising the accuracy and precision of quantification.[20][23] Mitigating matrix effects is a primary focus of LC-MS/MS method development, often requiring more extensive sample cleanup (like Solid Phase Extraction) or the use of stable isotope-labeled internal standards that co-elute with the analyte and experience the same matrix effects.

Head-to-Head Comparison: A Data-Driven Analysis

The choice between GC-MS and LC-MS/MS depends on a careful evaluation of the analytical needs, the nature of the target compounds, and the laboratory's resources.

FeatureGC-MSLC-MS/MSCausality & Expert Insight
Analyte Scope Volatile & thermally stable compounds.Wide range, including polar, non-volatile, & thermally labile compounds.[15]GC requires analytes to enter the gas phase without degradation. LC separates them in the liquid phase, bypassing this requirement.
Sample Prep More complex; often requires derivatization for polar drugs.[12][13]Often simpler (e.g., "dilute-and-shoot," protein precipitation).[5][18]The need to increase volatility for GC adds chemical modification steps. LC's main prep challenge is removing matrix interferences.
Sensitivity Good to excellent.Excellent to outstanding; often lower limits of detection.[5]MS/MS (MRM) operation drastically reduces chemical noise, improving the signal-to-noise ratio compared to single quadrupole GC-MS.[5]
Selectivity High, based on chromatographic separation and mass spectrum.Exceptional, based on specific precursor-product ion transitions (MRM).While GC offers superior chromatographic separation, the specificity of monitoring a unique MRM transition in LC-MS/MS is hard to beat.
Key Challenge Derivatization: Required for many NPS, adding time and complexity.[13]Matrix Effects: Ion suppression/enhancement can impact accuracy.[20][21][22]These challenges are direct consequences of the core physics of each technique's interface with the mass spectrometer.
Throughput Moderate; longer run times and sample prep.Higher; shorter run times and simpler prep are possible.LC gradients can be very fast (<5 minutes), and simplified prep allows for faster sample turnaround.[18][24]
Library Matching Excellent; extensive, standardized EI libraries are available.[7]Limited; soft ionization spectra are less reproducible across platforms.[25]The high, standardized energy of EI (70 eV) creates highly reproducible fragmentation. ESI is a softer, more variable process.
Cost Lower initial instrument cost and maintenance.[5]Higher initial instrument cost and more complex maintenance.[14][15]Triple quadrupole mass spectrometers are inherently more complex and expensive than the single quadrupoles typically used for GC-MS.

Experimental Protocols: Self-Validating Methodologies

The following protocols are provided as robust starting points. All analytical methods must be fully validated in-house to demonstrate fitness for purpose, assessing parameters like accuracy, precision, selectivity, linearity, and limits of detection and quantification.[26][27][28]

Protocol 1: GC-MS Analysis of Synthetic Cannabinoids in Blood

This protocol is based on common forensic toxicology procedures for synthetic cannabinoids (SCs).

  • Internal Standard Spiking: To 0.5 mL of whole blood, add 50 µL of an internal standard (IS) solution (e.g., a deuterated analog of a target SC at 5 µg/mL).[29]

  • Buffering: Add 5 mL of 100 mM sodium acetate buffer (pH 5.0) and vortex.[29]

  • Liquid-Liquid Extraction (LLE): Add 5 mL of an organic solvent (e.g., n-hexane/ethyl acetate 9:1 v/v). Vortex vigorously for 5 minutes, then centrifuge at 3000 rpm for 10 minutes.

  • Solvent Transfer: Carefully transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 25-30°C.[30][31]

  • Reconstitution: Reconstitute the dry residue in 50 µL of a suitable solvent (e.g., cyclohexane).[31]

  • Injection: Inject 1 µL into the GC-MS system.

  • Causality Note: LLE is used to isolate the relatively nonpolar SCs from the complex blood matrix. The evaporation step concentrates the analytes, increasing sensitivity. For SCs with polar functional groups (e.g., UR-144 carboxylic acid metabolite), a derivatization step (e.g., silylation with BSTFA) would be required after evaporation and before reconstitution to ensure volatility.[32]

Protocol 2: LC-MS/MS Analysis of Synthetic Cathinones in Urine

This protocol exemplifies a "dilute-and-shoot" method, prized for its speed and simplicity.

  • Sample Aliquoting: Take 100 µL of the urine sample.[18]

  • Internal Standard Addition: Add 400 µL of an internal standard solution (e.g., mephedrone-d3 and alpha-PVP-d8 in methanol/water).[18] This step simultaneously dilutes the matrix and adds the IS for quantification.

  • Vortex & Centrifuge: Vortex the sample for 30 seconds. If particulate matter is present, centrifuge at high speed (e.g., 14,000 rpm) for 5 minutes.

  • Transfer: Transfer the supernatant to an LC vial.

  • Injection: Inject 5-10 µL into the LC-MS/MS system.

  • Causality Note: This simple dilution is often sufficient for urine, as it is a less complex matrix than blood.[22] The dilution step itself reduces the concentration of matrix components, thereby mitigating matrix effects. The stable isotope-labeled internal standards are critical for ensuring accuracy, as they will be suppressed or enhanced to the same degree as the target analytes, allowing for a reliable ratio-based quantification.[33]

Conclusion: Choosing the Right Tool for the Job

The decision to use GC-MS or LC-MS/MS for the analysis of designer drugs is not a matter of one being definitively "better" than the other; rather, it is a question of selecting the most appropriate tool for the specific analytical challenge.

  • GC-MS remains an indispensable, robust, and legally defensible technique.[1] It excels in the analysis of volatile and semi-volatile compounds, such as synthetic cannabinoids found in herbal blends, and its library matching capabilities are invaluable for identifying known substances. Its limitations with polar and thermally labile compounds, however, make it less suited as a standalone platform for the diverse and evolving landscape of NPS.

  • LC-MS/MS is the more versatile, sensitive, and high-throughput technique, capable of analyzing the vast majority of designer drugs, from synthetic cathinones and opioids to benzodiazepines, often with minimal sample preparation.[5][17][34] Its superior sensitivity is crucial for detecting potent substances at low concentrations in biological fluids. The primary challenge remains the careful management and mitigation of matrix effects, which requires rigorous method development and validation.

For a comprehensive designer drug screening program, a dual-pronged approach is often ideal. However, if a laboratory must choose a single platform to address the modern NPS threat, the broad applicability and superior sensitivity of LC-MS/MS make it the more powerful and future-proof investment.

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Comparative

A Comparative Guide to the Locomotor Stimulant Effects of Substituted Phenethylamines

This guide provides a comparative analysis of the locomotor stimulant effects of various substituted phenethylamines, a class of compounds central to both therapeutic applications and substances of abuse. Designed for re...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative analysis of the locomotor stimulant effects of various substituted phenethylamines, a class of compounds central to both therapeutic applications and substances of abuse. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data, elucidates structure-activity relationships, and details the underlying neurobiological mechanisms. Our objective is to offer a clear, data-driven comparison that explains the causality behind the diverse behavioral profiles of these potent psychostimulants.

Introduction: The Phenethylamine Scaffold and Locomotor Stimulation

Substituted phenethylamines are a broad class of chemical compounds based on the phenethylamine core structure. Slight modifications to this scaffold can dramatically alter their pharmacodynamic and pharmacokinetic properties, leading to a wide spectrum of psychoactive effects. A hallmark of many phenethylamines, particularly those abused as psychostimulants, is their ability to induce a robust increase in spontaneous locomotor activity. This behavioral output is a reliable and quantifiable proxy for the central stimulant properties of a compound and is heavily dependent on its interaction with monoamine neurotransmitter systems.[1][2] Understanding the nuances of how structural changes impact locomotor effects is critical for predicting the abuse liability of novel psychoactive substances (NPS) and for the rational design of new therapeutics.[2][3]

Core Mechanism of Action: The Monoamine Transporter Interface

The primary molecular targets for most stimulant phenethylamines are the presynaptic transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[1][4] These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating the signal.[5][6]

Substituted phenethylamines typically act in two main ways at these transporters:

  • Reuptake Inhibition: They can bind to the transporter, blocking it from clearing the neurotransmitter from the synapse, similar to cocaine.[5][7]

  • Substrate-Mediated Release (Efflux): Many phenethylamines, like amphetamine, are also transporter substrates. They are taken up into the presynaptic terminal and trigger a reversal of the transporter's function, causing it to pump monoamines out into the synapse in a non-vesicular, calcium-independent manner.[1][5][7]

The locomotor stimulant effects are predominantly driven by the elevation of extracellular dopamine in key brain regions of the mesolimbic pathway, such as the nucleus accumbens.[4][8][[“]] While norepinephrine contributes to arousal and alertness, the dopamine system is the principal mediator of psychomotor activation.[[“]] The relative activity at DAT, NET, and SERT is a crucial determinant of a compound's overall behavioral profile.[1][11]

Phenethylamine_Mechanism_of_Action cluster_presynaptic Presynaptic Dopaminergic Neuron cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron Phen Substituted Phenethylamine DAT Dopamine Transporter (DAT) Phen->DAT Binds to & enters via DAT DA_cyto Cytosolic Dopamine DAT->DA_cyto Reverses transport direction (Efflux) DA_synapse Increased Synaptic Dopamine DAT->DA_synapse Dopamine Efflux DA_vesicle Dopamine Vesicles DA_vesicle->DA_cyto Disrupts vesicular storage DA_receptor Postsynaptic Dopamine Receptors (e.g., D1, D2) DA_synapse->DA_receptor Binds to receptors Locomotion ↑ Locomotor Activity DA_receptor->Locomotion Initiates signaling cascade

Caption: General mechanism of phenethylamine-induced dopamine efflux.

Experimental Protocol: The Open-Field Test for Locomotor Activity

The open-field test is the gold standard for assessing spontaneous locomotor activity and exploratory behavior in rodents.[12][13][14] It provides quantitative data on parameters such as distance traveled, speed, and movement patterns, which are essential for evaluating the stimulant or depressant effects of pharmacological agents.[12][15]

Step-by-Step Methodology
  • Animal Acclimation: House animals in the facility for at least one week before testing. Transport them to the testing room at least 30-60 minutes prior to the experiment to allow for acclimation to the new environment, minimizing stress-induced behavioral changes.[3][13][15]

  • Apparatus Preparation: The open-field arena is typically a square chamber (e.g., 40x40x40 cm for mice) made of a non-porous material.[14] Before each trial, thoroughly clean the arena with a 70% ethanol solution followed by water to remove any olfactory cues from the previous subject.[13]

  • Drug Administration: Administer the substituted phenethylamine or vehicle control via the chosen route (e.g., intraperitoneal, subcutaneous) at the predetermined dose. Place the animal back in its home cage for a specific pretreatment interval to allow for drug absorption and onset of action.

  • Test Initiation: Gently place the animal in the center of the open-field arena.[3][12] This standardized starting position is crucial for consistent data collection.

  • Data Acquisition: Immediately begin recording the session using an automated video-tracking system.[13][14] The system uses a camera mounted above the arena to track the animal's movement. Typical session duration for assessing stimulant effects is 60-120 minutes or longer, depending on the compound's duration of action.[16][17]

  • Key Parameters Measured:

    • Total Distance Traveled: The primary measure of locomotor activity.

    • Ambulatory Time: The total time the animal is in motion.

    • Rearing: Vertical movements, indicative of exploratory behavior.

    • Stereotypy: Repetitive, non-functional movements (e.g., sniffing, head-weaving), often observed at higher doses.

  • Data Analysis: Quantify the collected parameters over time bins (e.g., 5-10 minute intervals) to generate time-course data. Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare dose groups and treatments.

Open_Field_Workflow cluster_pre_test Pre-Test Phase cluster_test Testing Phase cluster_post_test Post-Test Phase Acclimation 1. Animal Acclimation (30-60 min in testing room) Drug_Admin 2. Drug/Vehicle Administration (e.g., IP injection) Acclimation->Drug_Admin Pretreatment 3. Pretreatment Interval (Drug absorption) Drug_Admin->Pretreatment Placement 4. Place Animal in Center of Arena Pretreatment->Placement Recording 5. Automated Video Tracking (60-120 min session) Placement->Recording Data_Quant 6. Data Quantification (Distance, Time, etc.) Recording->Data_Quant Analysis 7. Statistical Analysis (Dose-response, time-course) Data_Quant->Analysis

Caption: Standardized workflow for assessing locomotor activity.

Comparative Data on Substituted Phenethylamines

The following table summarizes the locomotor stimulant effects and monoamine transporter interactions of several key substituted phenethylamines. Potency and efficacy can vary based on species, strain, and experimental conditions.

CompoundKey Structural FeaturesPrimary Transporter Interactions (Inhibition/Release)Locomotor PotencyLocomotor EfficacyDuration of Action
Amphetamine (AMP) α-methylDAT ≈ NET >> SERT (Releaser)[1][2]HighHighModerate
Methamphetamine (METH) α-methyl, N-methylDAT ≈ NET >> SERT (Releaser)[1][2][8]Very High (Higher than AMP)[18]HighLong
MDMA α-methyl, N-methyl, Methylenedioxy ringSERT > NET > DAT (Potent SERT/NET Releaser)[1][19]ModerateModerate (Biphasic effects)[20][21][22]Moderate
Cathinone β-ketoDAT ≈ NET >> SERT (Releaser)[1][2]ModerateModerateShort
Methcathinone β-keto, N-methylDAT ≈ NET >> SERT (Releaser)[16]HighHighModerate
MDPV β-keto, N-methyl, Pyrrolidine ringDAT ≈ NET >> SERT (Potent Inhibitor)[17][23]Very HighVery HighVery Long[17]
Mephedrone (4-MMC) β-keto, N-methyl, 4-methyl on phenyl ringDAT ≈ SERT > NET (Releaser)[23]HighHighShort-Moderate

Structure-Activity Relationships (SAR) in Locomotor Stimulation

The locomotor profile of a phenethylamine is dictated by its chemical structure, which governs its affinity and efficacy at monoamine transporters.

  • β-Keto Group: The addition of a β-keto group (distinguishing cathinones from amphetamines) generally reduces potency at DAT/NET compared to the corresponding amphetamine analogue.[1][2] For example, amphetamine is a more potent locomotor stimulant than its β-keto counterpart, cathinone.[1]

  • N-Alkylation: Adding a methyl group to the nitrogen (e.g., amphetamine → methamphetamine) typically increases lipophilicity, facilitating entry into the brain and enhancing potency.

  • Ring Substitutions:

    • Methylenedioxy Ring (e.g., MDMA): This substitution drastically increases affinity for SERT, shifting the compound's profile from a classic psychostimulant to an "entactogen."[24] The potent serotonin release contributes to its unique effects and can modulate the dopamine-driven locomotor response.[19]

    • Para-substitutions (e.g., 4-Chloroamphetamine): Halogenation at the para position can increase potency at SERT and may increase locomotor efficacy, but often at the cost of significantly increased toxicity.[1][2]

  • Pyrrolidine Ring (e.g., MDPV): Incorporating the nitrogen into a pyrrolidine ring creates highly potent DAT/NET uptake inhibitors, often with a longer duration of action and very high stimulant efficacy.[17][23]

Phenethylamine_SAR cluster_mods PEA Phenethylamine (Core Structure) - Low Potency - Short Duration AMP Amphetamine + α-methyl ↑ Potency ↑ Duration PEA->AMP α-methylation METH Methamphetamine + N-methyl ↑↑ Potency AMP->METH N-methylation CATH Cathinone + β-keto ↓ Potency (vs. AMP) AMP->CATH β-oxidation MDMA MDMA + Methylenedioxy Ring ↑↑ SERT Affinity ± Modulated Locomotion AMP->MDMA Ring & N-Substitution

Caption: Key structural modifications affecting locomotor effects.

Conclusion and Field Insights

The locomotor stimulant properties of substituted phenethylamines are a direct consequence of their structure-defined interactions with monoamine transporters. A clear relationship exists: compounds that potently increase synaptic dopamine, either through release or reuptake inhibition, and show high selectivity for DAT/NET over SERT, tend to be the most robust locomotor stimulants (e.g., methamphetamine, MDPV).[1][11][17]

Conversely, compounds with significant SERT activity, such as MDMA, exhibit a more complex behavioral profile. The potent serotonin release can, in some contexts, functionally oppose the dopamine-mediated hyperactivity, resulting in a less pronounced or even biphasic locomotor response.[19][20] The β-keto substitution found in cathinones generally yields compounds that are less potent than their amphetamine analogues, though subsequent modifications can produce highly potent stimulants.[1][2]

This comparative framework demonstrates that by analyzing a phenethylamine's structure, one can make informed predictions about its primary molecular targets and, consequently, its locomotor stimulant profile. This knowledge is invaluable for neuropharmacological research, the development of novel therapeutics with reduced abuse potential, and the forensic evaluation of emerging psychoactive substances.

References

  • Eshleman, A. J., et al. (2024). Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. Neuropharmacology. [Link]

  • Fantegrossi, W. E., et al. (2024). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Neuropharmacology. [Link]

  • Gatch, M. B., et al. (2017). Discriminative and locomotor effects of five synthetic cathinones in rats and mice. Journal of Psychopharmacology. [Link]

  • Anilocus. (2025). Open Field Test Protocol for Anxiety-Like Behavior in Rodents. Anilocus.com. [Link]

  • Objective. (n.d.). Open Field Test (OFT) – Assessing General Locomotion and Anxiety. Source not specified. [Link]

  • Marusich, J. A., et al. (2014). Locomotor Stimulant and Discriminative Stimulus Effects of “Bath Salt” Cathinones. Neuropharmacology. [Link]

  • Gatch, M. B., et al. (2025). Locomotor stimulant and drug discrimination effects of five synthetic cathinones in rodents. Pharmacology Biochemistry and Behavior. [Link]

  • Iman, I., et al. (2024). Locomotion changes in methamphetamine and amphetamine withdrawal: a systematic review. Frontiers in Behavioral Neuroscience. [Link]

  • Gatch, M. B., et al. (2013). Behavioral and neurochemical pharmacology of six psychoactive substituted phenethylamines: Mouse locomotion, rat drug discrimination and in vitro receptor and transporter binding and function. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • GOV.UK. (2025). Synthetic cathinones: an updated harms assessment. gov.uk. [Link]

  • SciSpace. (2007). A comparison of amphetamine- and methamphetamine-induced locomotor activity in rats: Evidence for qualitative differences in behavior. SciSpace. [Link]

  • Glennon, R. A. (2018). DARK Classics in Chemical Neuroscience: Cathinone-Derived Psychostimulants. ACS Chemical Neuroscience. [Link]

  • Jayakody, T., et al. (2024). Exploring the structural and electronic characteristics of phenethylamine derivatives: a density functional theory approach. Journal of Molecular Modeling. [Link]

  • Fletcher, P. J., et al. (2002). Multiple 5-HT receptors are involved in the effects of acute MDMA treatment: studies on locomotor activity and responding for conditioned reinforcement. Psychopharmacology. [Link]

  • Gannon, B. M., et al. (2019). Locomotor effects of 3,4-methylenedioxymethamphetamine (MDMA) and its deuterated form in mice: psychostimulant effects, stereotypy, and sensitization. Psychopharmacology. [Link]

  • Decker, J. R., et al. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of Visualized Experiments. [Link]

  • ResearchGate. (n.d.). Uncovering Structure–Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments. ResearchGate. [Link]

  • Cheng, M. H., et al. (2017). Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding. Frontiers in Neurology. [Link]

  • Williams, M. T., et al. (2010). Methamphetamine-induced locomotor changes are dependent on age, dose and genotype. Ovid. [Link]

  • BehaviorCloud. (n.d.). Open Field Test. BehaviorCloud Protocols. [Link]

  • Dourish, C. T., et al. (1983). Beta-phenylethylamine and locomotor activity in mice. Interaction with catecholaminergic neurones and receptors. Psychopharmacology. [Link]

  • Shoblock, J. R., et al. (2003). Neurochemical and behavioral differences between d-methamphetamine and d-amphetamine in rats. Psychopharmacology. [Link]

  • ResearchGate. (2024). Locomotion changes in methamphetamine and amphetamine withdrawal: a systematic review. ResearchGate. [Link]

  • Consensus. (n.d.). Does Phenethylamine (PEA) increase dopamine release in the brain?. Consensus. [Link]

  • Consensus. (n.d.). Structure-activity relationship of phenethylamines at alpha and beta adrenergic receptors. Consensus. [Link]

  • Iversen, L. (2021). Molecular mechanisms of action of stimulant novel psychoactive substances that target the high-affinity transporter for dopamine. Neuronal Signaling. [Link]

  • McGregor, I. S., et al. (2011). Acute concomitant effects of MDMA binge dosing on extracellular 5-HT, locomotion and body temperature and the long-term effect on novel object discrimination in rats. Psychopharmacology. [Link]

  • Science.gov. (n.d.). beta-phenylethylamine produces locomotor: Topics by Science.gov. science.gov. [Link]

  • Zhu, J., et al. (2011). Role of dopamine transporter in the action of psychostimulants, nicotine, and other drugs of abuse. Current Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Dose-response curves for the effects of MDMA and 2-Br-4,5-MDMA on Spontaneous Motor Activity. ResearchGate. [Link]

  • Gether, U. (2019). Role of Dopamine Transporter in the Activity of Psychostimulants. Journal of Biological Chemistry. [Link]

  • Consensus. (n.d.). What is Phenethylamine (PEA) mechanism of action?. Consensus. [Link]

  • ResearchGate. (n.d.). Locomotion dose-response curves for MDMA ( ), MA ( ), and DOI (•). ResearchGate. [Link]

  • Wikipedia. (n.d.). Norepinephrine transporter. Wikipedia. [Link]

  • Biophysics Colab. (2022). Structures and membrane interactions of native serotonin transporter in complexes with psychostimulants. Biophysics Colab. [Link]

  • Jackson, D. M. (1972). The effect of β-phenethylamine upon spontaneous motor activity in mice. Journal of Pharmacy and Pharmacology. [Link]

  • Madras, B. (2010). Phenethylamine (Pea), the Dopamine Transporter and Cocaine. Grantome. [Link]

  • Sung, U., et al. (2010). Rab11 Supports Amphetamine-Stimulated Norepinephrine Transporter Trafficking. Journal of Neuroscience. [Link]

  • Mandela, P., et al. (2015). Interference of Norepinephrine Transporter Trafficking Motif Attenuates Amphetamine-induced Locomotor Hyperactivity and Conditioned Place Preference. Neuroscience. [Link]

  • ResearchGate. (n.d.). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. ResearchGate. [Link]

  • Luethi, D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology. [Link]

  • WebMD. (2022). What Are Noradrenergic Medicines for ADHD?. WebMD. [Link]

  • Hiranita, T., et al. (2021). Effects of β-Phenylethylamine on Psychomotor, Rewarding, and Reinforcing Behaviors and Affective State: The Role of Dopamine D1 Receptors. International Journal of Molecular Sciences. [Link]

  • Abdollahi, S. (2022). The Role of human Dopamine Transporter Threonine 261 and Serine 262 in Amphetamine Regulation of Transporter Function and Surface Expression. VCU Scholars Compass. [Link]

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Validation

Head-to-head comparison of different chiral stationary phases for enantioseparation

The efficient and accurate separation of enantiomers is a critical bottleneck in modern drug development. Because individual enantiomers of a chiral molecule often exhibit drastically different pharmacological profiles—r...

Author: BenchChem Technical Support Team. Date: March 2026

The efficient and accurate separation of enantiomers is a critical bottleneck in modern drug development. Because individual enantiomers of a chiral molecule often exhibit drastically different pharmacological profiles—ranging from therapeutic efficacy to severe toxicity—selecting the optimal Chiral Stationary Phase (CSP) is paramount.

As an application scientist, approaching enantioseparation requires moving beyond trial-and-error. This guide provides a head-to-head, data-driven comparison of the major CSP classes, detailing the mechanistic causality behind their performance and providing a self-validating protocol for method development.

Mechanistic Causality: How Different CSPs Drive Chiral Recognition

To rationally select a column, one must understand the underlying thermodynamic and steric mechanisms that govern chiral recognition.

  • Polysaccharide-Based CSPs (Amylose & Cellulose): These are the workhorses of chiral chromatography. Their chiral recognition is driven by the supramolecular helical structure of the derivatized polymer, which forms distinct chiral cavities. Enantioseparation occurs via a combination of hydrogen bonding (through carbamate or benzoate linkages), dipole-dipole interactions, and π−π stacking within these grooves[1].

    • Causality of Immobilization: While traditional coated phases (e.g., Chiralpak AD, Chiralcel OD) are highly effective, they are destroyed by harsh solvents. Immobilized versions (e.g., Chiralpak IA, IB, IC) covalently bind the polymer to the silica support. This allows the use of "non-standard" modifiers like dichloromethane (DCM) or tetrahydrofuran (THF), which can drastically alter the steric environment and swell the polymer to improve access to chiral binding sites [2][2].

  • Cyclodextrin-Based CSPs: These phases utilize cyclic oligosaccharides ( α -, β -, or γ -cyclodextrin) to form a hydrophobic cavity.

    • Causality of Inclusion: Separation is achieved when the hydrophobic portion of an analyte enters the cavity to form an inclusion complex, while secondary hydroxyl groups at the cavity's rim provide stereoselective hydrogen bonding. They are exceptionally effective for analytes like fluoxetine and styrene oxide [3][3].

  • Macrocyclic Antibiotics (e.g., Teicoplanin): These complex molecules possess multiple chiral centers, inclusion cavities, and peptide-binding clefts.

    • Causality of Zwitterion Affinity: Because they contain both ionizable groups and hydrophobic pockets, they are the premier choice for separating zwitterionic molecules like underivatized amino acids and small peptides[1].

  • Pirkle-Type (Brush-Type) CSPs: Based on the classic "three-point interaction" model, these phases (e.g., Whelk-O 1) require the analyte to simultaneously engage in three distinct interactions (typically π -acidic/ π -basic stacking, hydrogen bonding, and steric hindrance)[4]. They are highly predictable and excel in normal-phase preparative scale-up.

Systematic CSP Screening Workflow

Method development should not be random. The following workflow illustrates the logical progression from initial screening to a validated, robust method.

CSP_Workflow Start Racemic Mixture Characterization Screening Primary CSP Screening (Polysaccharide, Macrocyclic, Pirkle) Start->Screening MobilePhase Mobile Phase Selection (NP, RP, PO, SFC) Screening->MobilePhase Eval Evaluate Resolution (Rs > 1.5?) MobilePhase->Eval Optimize Method Optimization (Modifiers, Temp, Flow) Eval->Optimize No Validate Self-Validating Protocol (Spiking & Elution Order) Eval->Validate Yes Optimize->Eval

Caption: Workflow for systematic chiral method development and CSP screening.

Head-to-Head Comparative Experimental Data

The table below synthesizes head-to-head quantitative performance data across different chiral analytes, demonstrating how specific CSP classes respond to different structural motifs.

AnalyteCSP ClassColumnMobile PhaseKey Performance Metrics
(S)-Styrene Oxide CyclodextrinNUCLEODEX α -PMMeOH / 0.1% TEAA pH 4.0 Rs​=2.50 , k1​=2.14 , α=1.20 [4][4]
Fluoxetine CyclodextrinCyclobond I 2000 DMOptimized RPBest Resolution ( Rs​>1.5 ); R-enantiomer elutes first[3]
Fluoxetine Polysaccharide (Amylose)Chiralpak AD-HOptimized NPGood Rs​ , lowest solvent consumption; R-enantiomer elutes first[3]
Fluoxetine Polysaccharide (Cellulose)Chiralcel OD-HOptimized NPModerate Rs​ ; S-enantiomer elutes first [3]
Epichlorohydrin Polysaccharide (Immobilized)Chiralpak-IAHexane / 2-Propanol (100:2)Validated Baseline Separation, High Robustness [5][5]
DHALA (Reduced Lipoic Acid) Polysaccharide (Immobilized)Chiralpak IH-3Hexane / IPA / DCM / TFA Rs​=2.88 (Superior to coated AS-H for this specific derivative)[2]

Note the critical phenomenon observed with Fluoxetine: Switching from an amylose backbone (AD-H) to a cellulose backbone (OD-H) completely reverses the elution order of the enantiomers[3]. This highlights the necessity of empirical elution order validation.

Self-Validating Experimental Protocol

A robust chiral method must be self-validating to prevent false positives caused by system peaks, column degradation, or achiral impurities. Follow this step-by-step methodology:

Step 1: System Suitability & Blank Injection

  • Action: Inject the mobile phase blank before any sample.

  • Causality: Chiral columns often bleed or retain highly retained compounds from previous runs. A blank injection establishes a clean baseline and ensures that no "ghost peaks" are mistakenly identified as an enantiomeric impurity.

Step 2: Racemate Baseline Establishment

  • Action: Inject a 50:50 racemic standard of the target compound. Calculate the retention factor ( k1​ ), separation factor ( α ), and resolution ( Rs​ ).

  • Causality: This proves that the CSP has the inherent geometric and thermodynamic capability to discriminate between the two stereocenters under the current mobile phase conditions. If Rs​<1.5 , optimization is required.

Step 3: Mobile Phase Modifier Tuning

  • Action: For basic analytes (e.g., amines), add 0.1% Diethylamine (DEA) to the mobile phase. For acidic analytes, add 0.1% Trifluoroacetic acid (TFA)[2][6].

  • Causality: Silica-based CSPs contain residual surface silanols. Without modifiers, basic or acidic analytes will undergo secondary, non-enantioselective ionic interactions with these silanols, resulting in severe peak tailing that destroys chiral resolution. Modifiers competitively mask these sites.

Step 4: Thermodynamic Optimization (Temperature Control)

  • Action: Lower the column compartment temperature in 5°C decrements (e.g., from 25°C to 15°C).

  • Causality: Enantioseparation is an enthalpy-driven process ( ΔΔH∘ ). Lowering the temperature generally increases the separation factor ( α ) because it amplifies the subtle energy differences between the transient diastereomeric complexes formed with the CSP[2]. However, this must be balanced against increased mobile phase viscosity and peak broadening.

Step 5: Enantiopure Spiking (Elution Order Confirmation)

  • Action: Spike the racemic mixture with a known, pure enantiomer (e.g., the S-isomer) and inject.

  • Causality: As seen in the fluoxetine data, different CSPs can reverse the elution order[3]. Spiking definitively identifies which peak corresponds to which enantiomer by observing which peak area increases. This is a critical self-validation step before transferring the method to preparative scale or quality control.

References

  • BenchChem - A Head-to-Head Comparison of Chiral HPLC Columns for the Enantiosepar
  • PMC (NIH)
  • BenchChem - A Comparative Guide to Chiral HPLC Methods for Epichlorohydrin Enantiomer Separ
  • PMC (NIH) - Comparison of Coated and Immobilized Chiral Stationary Phases Based on Amylose tris-[(S)-α-Methylbenzylcarbamate] for the HPLC Enantiomer Separation of α-Lipoic Acid and Its Reduced Form.

Sources

Comparative

The Evolution of NPS Quantification: Evaluating Linearity and Range in Advanced LC-MS/MS vs. Traditional Immunoassays

The rapid proliferation of Novel Psychoactive Substances (NPS)—encompassing synthetic cannabinoids, synthetic cathinones, and novel fentanyl analogs—presents a unique bioanalytical challenge. Their structural diversity,...

Author: BenchChem Technical Support Team. Date: March 2026

The rapid proliferation of Novel Psychoactive Substances (NPS)—encompassing synthetic cannabinoids, synthetic cathinones, and novel fentanyl analogs—presents a unique bioanalytical challenge. Their structural diversity, high potency, and low physiological concentrations demand assays with exceptionally broad and robust Analytical Measurement Ranges (AMR). As a Senior Application Scientist, I frequently observe laboratories struggling with assay drift, matrix interference, and non-linear responses at the Upper Limit of Quantitation (ULOQ).

This guide objectively compares the linearity and range performance of a modern multiplexed LC-MS/MS workflow (represented here by the advanced ToxQuant-MS Multi-Panel) against traditional Enzyme-Linked Immunosorbent Assay (ELISA) screening and legacy Gas Chromatography-Mass Spectrometry (GC-MS) methods. Furthermore, it provides a self-validating protocol for establishing linearity, grounded in authoritative bioanalytical standards.

The Causality of Linearity in NPS Quantification

Linearity is not merely a statistical artifact; it is the fundamental proof that an assay's signal is directly proportional to the analyte concentration within a defined range.

In LC-MS/MS, electrospray ionization (ESI) is highly susceptible to droplet saturation at high concentrations. When the amount of analyte exceeds the available excess charge on the surface of the ESI droplets, ionization efficiency drops, leading to a "roll-off" effect where the response becomes non-linear. Conversely, at the Lower Limit of Quantitation (LLOQ), chemical noise and detector limits dictate the boundary.

According to the guidelines[1], evaluating linearity requires assessing the clinical or analytical acceptability of deviations from a linear fit, rather than relying solely on global statistical pass/fail metrics. Furthermore, the [2] mandates that the simplest calibration model that adequately describes the concentration-response relationship should be used.

The Necessity of Weighting Factors: For LC-MS/MS, heteroscedasticity (variance increasing with concentration) is a physical reality. Therefore, applying a weighting factor (e.g., 1/x or 1/x2 ) is not "data manipulation"—it is a mathematical necessity. Without weighting, ordinary least squares (OLS) regression minimizes absolute errors, allowing high-concentration calibrators with larger absolute variances to disproportionately skew the regression line, thereby destroying low-end accuracy.

Comparative Performance: ToxQuant-MS vs. Traditional Alternatives

Traditional ELISA methods for NPS screening often suffer from narrow dynamic ranges (typically 1-2 orders of magnitude) and require extensive sample dilution, introducing propagation errors. Legacy GC-MS methods offer better specificity but are limited by derivatization efficiencies and narrower linear ranges compared to modern tandem mass spectrometry.

The ToxQuant-MS Multi-Panel utilizes dynamic Multiple Reaction Monitoring (MRM) and optimized ESI parameters to extend the ULOQ while maintaining sub-ng/mL LLOQs, providing a superior AMR.

Quantitative Data Presentation
Analyte ClassPlatformLLOQ (ng/mL)ULOQ (ng/mL)Analytical Measurement Range (Orders of Mag.)Typical Calibration Model
Fentanyl Analogs ToxQuant-MS (LC-MS/MS) 0.0550.03.0Linear, 1/x weighting
Traditional ELISA1.010.01.04-Parameter Logistic (4PL)
Legacy GC-MS0.525.01.7Linear, unweighted
Synthetic Cathinones ToxQuant-MS (LC-MS/MS) 0.510003.3Linear, 1/x weighting
Traditional ELISA10.02501.44-Parameter Logistic (4PL)
Legacy GC-MS5.05002.0Linear, 1/x weighting
Synthetic Cannabinoids ToxQuant-MS (LC-MS/MS) 0.11003.0Linear, 1/x2 weighting
Traditional ELISA5.050.01.04-Parameter Logistic (4PL)

Table 1: Comparison of linearity parameters across analytical platforms for major NPS classes. Data reflects typical performance metrics based on forensic validation requirements.

Protocol: Self-Validating Workflow for Evaluating Linearity and Range

To ensure trustworthiness, the following protocol is designed as a self-validating system. It incorporates the rigorous requirements of [3] for method validation in forensic toxicology.

Objective: Establish the AMR (LLOQ to ULOQ) with a maximum allowable deviation of ±15% (±20% at LLOQ).

Step 1: Matrix Preparation and Spiking

  • Causality: Use pooled, blank biological matrix (e.g., whole blood or urine) from at least six independent sources. This accounts for baseline matrix variability and endogenous interference.

  • Action: Prepare a highly concentrated stock solution of the NPS reference standard. Spike this into the blank matrix to create the ULOQ sample.

Step 2: Proportional Dilution Scheme

  • Causality: Avoid serial 1:2 dilutions, which propagate volumetric errors sequentially and cluster data points at the low end. Instead, perform independent proportional dilutions from the ULOQ to ensure even distribution across the AMR.

  • Action: Prepare levels at 1%, 5%, 10%, 25%, 50%, 75%, and 100% of the ULOQ.

Step 3: Replicate Extraction and Analysis

  • Causality: Single replicates cannot assess heteroscedasticity or precision at varying concentration levels.

  • Action: Extract and analyze a minimum of five independent replicates per concentration level, including a zero-calibrator (matrix + internal standard) and a blank (matrix only).

Step 4: Data Processing and Model Selection

  • Causality: Forcing a linear fit on saturated ESI data leads to severe quantitative errors at both extremes of the curve.

  • Action: Plot the analyte/internal standard peak area ratio against the nominal concentration. Apply a linear regression. Calculate the % bias for each replicate. If the bias exceeds ±15% at the high end, evaluate a quadratic fit or restrict the ULOQ. Apply 1/x weighting and recalculate.

Mandatory Visualizations

LinearityWorkflow A Pool Blank Matrix (n ≥ 6 sources) B Spike High Standard (Establish ULOQ) A->B C Proportional Dilution (6-8 distinct levels) B->C D Replicate Extraction (n=5 per level) C->D E LC-MS/MS Analysis (Dynamic MRM) D->E F Evaluate Heteroscedasticity (Apply 1/x weighting) E->F

Step-by-step workflow for preparing and analyzing linearity samples to prevent dilution error.

CalibrationLogic Start Assess Calibration Curve FitLinear Fit Linear Model (y = mx + c) Start->FitLinear FitQuad Fit Quadratic Model (y = ax² + bx + c) Start->FitQuad CheckDev Calculate % Deviation from Nominal FitLinear->CheckDev FitQuad->CheckDev Decision Is Deviation ≤ ±15%? (±20% at LLOQ) CheckDev->Decision AcceptLin Accept Linear Range Decision->AcceptLin Yes (Linear) AcceptQuad Accept Quadratic Range (If justified by ESI saturation) Decision->AcceptQuad Yes (Quadratic)

Logical decision tree for selecting the appropriate calibration model based on FDA guidelines.

Conclusion

When evaluating the linearity and range of NPS assays, the transition from traditional immunoassays to advanced LC-MS/MS platforms provides a critical expansion of the Analytical Measurement Range. However, this hardware capability must be paired with rigorous, causality-driven validation protocols. By adhering to proportional dilution schemes, appropriate weighting factors, and strict acceptance criteria, laboratories can ensure their quantitative data is both scientifically defensible and clinically actionable.

References

  • U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (May 2018). Source: FDA.gov. URL:[Link]

  • Clinical and Laboratory Standards Institute (CLSI). EP06: Evaluation of Linearity of Quantitative Measurement Procedures, 2nd Edition. (2020). Source: CLSI.org. URL: [Link]

  • American Academy of Forensic Sciences (AAFS) Standards Board. ANSI/ASB Standard 036, First Edition 2019: Standard Practices for Method Validation in Forensic Toxicology. (2019). Source: AAFS.org. URL:[Link]

Sources

Safety & Regulatory Compliance

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